Technical Documentation Center

8-Bromo-3-nitro-2(1H)-quinolinone Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 8-Bromo-3-nitro-2(1H)-quinolinone

Core Science & Biosynthesis

Foundational

Medicinal Chemistry Applications of 8-Bromo-Quinolinone Scaffolds

Here is the in-depth technical guide on the medicinal chemistry applications of 8-bromo-quinolinone scaffolds. Technical Guide & Whitepaper Executive Summary: The Strategic Value of the 8-Bromo Handle In the landscape of...

Author: BenchChem Technical Support Team. Date: March 2026

Here is the in-depth technical guide on the medicinal chemistry applications of 8-bromo-quinolinone scaffolds.

Technical Guide & Whitepaper

Executive Summary: The Strategic Value of the 8-Bromo Handle

In the landscape of nitrogen-heterocycle drug discovery, the quinolin-2(1H)-one (carbostyril) scaffold is a privileged structure, serving as the core for FDA-approved drugs like Brexpiprazole (antipsychotic) and Cilostazol (antiplatelet). However, for the medicinal chemist, the 8-bromo-quinolinone variant represents a distinct "strategic hub."

The bromine atom at the C8 position is not merely a halogen; it is a gateway to orthogonal functionalization . Unlike the C2-carbonyl or C4-position, the C8 position sits at the interface of the hydrophobic pocket in many enzymatic targets (e.g., CYP11B2, BRD4). The 8-bromo handle allows for late-stage diversification via palladium-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig) without disrupting the hydrogen-bond donor/acceptor motif of the lactam ring.

This guide details the synthetic utility, biological applications, and experimental protocols for leveraging 8-bromo-quinolinone scaffolds in high-value therapeutic areas.

Synthetic Accessibility & The "Divergent Hub" Strategy

The primary value of 8-bromo-quinolinone lies in its ability to serve as a divergent intermediate. The synthesis of the core is robust, typically achieved via the Knorr Quinoline Synthesis , which avoids the regioselectivity issues often seen in direct bromination of the parent quinolinone.

Core Synthesis (Knorr Method)

The reaction between 2-bromoaniline (or substituted derivatives) and


-ketoesters (e.g., ethyl acetoacetate) in polyphosphoric acid (PPA) or sulfuric acid yields the 8-bromo-quinolinone core with high fidelity.
Divergent Functionalization Map

Once the core is established, the C8-bromide allows for specific vector exploration.

DivergentSynthesis Core 8-Bromo-quinolin-2(1H)-one (The Scaffold) Suzuki Suzuki-Miyaura (Ar-B(OH)2) Core->Suzuki Pd(PPh3)4, Base Buchwald Buchwald-Hartwig (HNR2) Core->Buchwald Pd2(dba)3, BINAP Heck Heck Reaction (Alkenes) Core->Heck Pd(OAc)2, Ligand Prod1 8-Aryl Derivatives (CYP11B2 Inhibitors) Suzuki->Prod1 Prod2 8-Amino Derivatives (Antimicrobial/Antiparasitic) Buchwald->Prod2 Prod3 8-Alkenyl Derivatives (Polymer/Fluorescence) Heck->Prod3

Figure 1: Divergent synthetic pathways from the 8-bromo-quinolinone core. The C8 position allows for the installation of aryl, amino, or alkenyl groups to modulate biological activity.

Case Studies in Medicinal Chemistry

Cardiovascular: Selective Aldosterone Synthase (CYP11B2) Inhibitors

Aldosterone synthase (CYP11B2) is a key target for resistant hypertension and heart failure.[1] A major challenge is achieving selectivity over the homologous enzyme 11


-hydroxylase (CYP11B1) , which is essential for cortisol production.
  • Mechanism: The quinolinone lactam acts as a polar anchor, while a pyridine moiety (often at C4 or C5) coordinates the heme iron.

  • Role of C8: Substituents at C8 (introduced via the 8-bromo precursor) occupy a hydrophobic accessory pocket that differs slightly between CYP11B2 and CYP11B1.

  • SAR Insight: Bulky 8-aryl or 8-heteroaryl groups can improve the Selectivity Factor (SF) by destabilizing binding in the tighter CYP11B1 pocket while accommodating the CYP11B2 active site.

Epigenetics: BRD4 (Bromodomain) Inhibitors

The BET family of proteins (BRD2, BRD3, BRD4) recognizes acetylated lysine residues on histones.[2][3][4]

  • Compound: MMQO (8-methoxy-6-methylquinolin-4-ol) and related quinolinones.

  • Mechanism: The quinolinone motif mimics the acetyl-lysine (KAc) recognition element.

  • Role of C8: The 8-methoxy group (accessible from 8-bromo via Cu-catalyzed methoxylation) is critical for optimizing electron density and steric fit within the ZA channel of the bromodomain.

Detailed Experimental Protocols

These protocols are designed to be self-validating . The checkpoints provided ensure that the user can verify the success of the reaction at intermediate stages.

Synthesis of 8-Bromo-6-methylquinolin-2(1H)-one (Knorr Cyclization)

Objective: Construct the scaffold from commercially available anilines.

Reagents:

  • 2-Bromo-4-methylaniline (1.0 eq)[5]

  • Ethyl acetoacetate (1.2 eq)

  • Polyphosphoric acid (PPA) (excess)

  • Solvent: Toluene (for intermediate), Water (for workup)

Protocol:

  • Acetoacetylation: Reflux aniline and ethyl acetoacetate in toluene with a Dean-Stark trap for 4 hours.

    • Validation Point: Monitor by TLC (Hexane/EtOAc 3:1). The aniline spot should disappear, replaced by a less polar enamine/amide intermediate.

  • Cyclization: Evaporate toluene. Add the crude intermediate to PPA pre-heated to 100°C. Stir at 120°C for 2 hours.

    • Caution: Exothermic reaction.

  • Quench: Pour the hot dark syrup onto crushed ice/water with vigorous stirring.

  • Isolation: The product precipitates as a solid.[5][6] Filter and wash with water until neutral pH.[5][6]

  • Purification: Recrystallize from Ethanol/DMF.

Suzuki-Miyaura Coupling at C8

Objective: Install a 4-fluorophenyl group (Model for CYP11B2 inhibitor lipophilic tail).

Reagents:

  • 8-Bromo-6-methylquinolin-2(1H)-one (1.0 eq)

  • 4-Fluorophenylboronic acid (1.5 eq)

  • Catalyst: Pd(dppf)Cl₂·DCM (0.05 eq)

  • Base: K₂CO₃ (2.0 M aq solution, 3.0 eq)

  • Solvent: 1,4-Dioxane

Protocol:

  • Degassing: Charge the quinolinone, boronic acid, and base into a reaction vial. Add Dioxane. Sparge with Nitrogen for 10 minutes.

    • Why? Oxygen poisons the Pd(0) species, leading to homocoupling of the boronic acid.

  • Catalyst Addition: Add Pd(dppf)Cl₂ quickly and seal the vessel.

  • Reaction: Heat to 90°C for 12 hours.

    • Validation Point: The reaction mixture should turn from orange/red to black (Pd black precipitation) only after completion. Early black precipitation suggests catalyst decomposition.

  • Workup: Filter through a Celite pad to remove Pd residues. Dilute with EtOAc, wash with water and brine.

  • Purification: Flash chromatography (DCM/MeOH gradient).

Quantitative Data Summary (Typical Yields)

Reaction TypeSubstituent (R)ConditionsYield (%)Notes
Knorr SynthesisCore ScaffoldPPA, 120°C75-85%Scalable to >100g
Suzuki Coupling4-FluorophenylPd(dppf)Cl₂, 90°C88%High tolerance for lactam NH
Suzuki Coupling3-PyridylPd(PPh₃)₄, 100°C72%Requires degassed conditions
Buchwald AminationMorpholinePd₂(dba)₃, BINAP65%Sensitive to steric bulk at C7

Mechanism of Action: CYP11B2 Inhibition Pathway[7]

Understanding the physiological context is crucial for drug design. The following diagram illustrates where the 8-aryl-quinolinone inhibitors intervene in the Renin-Angiotensin-Aldosterone System (RAAS).

RAAS_Pathway Angiotensinogen Angiotensinogen (Liver) AngI Angiotensin I Angiotensinogen->AngI Cleaved by Renin Renin Renin (Kidney) Renin->Angiotensinogen AngII Angiotensin II AngI->AngII Converted by ACE ACE ACE (Lungs) Adrenal Adrenal Cortex (Zona Glomerulosa) AngII->Adrenal Stimulates CYP11B2 Aldosterone Synthase (CYP11B2) Adrenal->CYP11B2 Expresses Aldosterone Aldosterone CYP11B2->Aldosterone Catalyzes Synthesis Inhibitor 8-Aryl-Quinolinone (Inhibitor) Inhibitor->CYP11B2 Inhibits (Selectivity Key) BP Blood Pressure Increase Aldosterone->BP Na+ Retention

Figure 2: The Renin-Angiotensin-Aldosterone System (RAAS). 8-Aryl-quinolinones target the final step (CYP11B2), preventing Aldosterone synthesis without affecting upstream targets or Cortisol (CYP11B1).

References

  • BenchChem. (2025). Application of 8-bromo-6-methylquinolin-2(1H)-one in Medicinal Chemistry: An Overview of a Promising Scaffold. BenchChem Technical Reports. Link

  • Ökten, S., et al. (2016).[7] Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Link

  • Lucas, S., et al. (2011). Fine-tuning the selectivity of aldosterone synthase inhibitors: structure-activity and structure-selectivity insights from studies of heteroaryl substituted 1,2,5,6-tetrahydropyrrolo[3,2,1-ij]quinolin-4-one derivatives. Journal of Medicinal Chemistry. Link

  • Tripathi, R., et al. (2018). A New Quinoline BRD4 Inhibitor Targets a Distinct Latent HIV-1 Reservoir for Reactivation from Other "Shock" Drugs.[8] Journal of Virology. Link

  • ChemicalBook. (2023).[9] 8-Bromoquinoline Synthesis and Protocols. Link

Sources

Exploratory

Biological Activity of 3-Nitro-2(1H)-Quinolinone Derivatives: A Technical Guide

Executive Summary The 3-nitro-2(1H)-quinolinone scaffold represents a specialized subclass of the privileged quinolinone heterocycle. Unlike its 3-carboxy or 3-cyano counterparts (often associated with marketed antibioti...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 3-nitro-2(1H)-quinolinone scaffold represents a specialized subclass of the privileged quinolinone heterocycle. Unlike its 3-carboxy or 3-cyano counterparts (often associated with marketed antibiotics like ciprofloxacin), the 3-nitro variant serves a dual role: it is a potent electrophilic pharmacophore in its own right and a highly reactive "chemical chameleon" for diversity-oriented synthesis.

This guide analyzes the structure-activity relationships (SAR), synthetic protocols, and therapeutic potential of these derivatives, specifically focusing on their utility as antimicrobial agents (via hydrazone functionalization) and anticancer precursors (via Michael acceptor reactivity).

Chemical Architecture & SAR Analysis

The biological efficacy of 3-nitro-2(1H)-quinolinone stems from the electronic perturbation caused by the nitro group at the C3 position.

Electronic Pharmacophore

The nitro group (-NO₂) at C3 is a strong electron-withdrawing group (EWG). This creates a specific electronic environment:

  • C4 Reactivity: The C3-nitro group activates the C4 position (especially in 4-hydroxy variants) toward nucleophilic attack or displacement, facilitating the formation of fused heterocyclic systems (e.g., isoxazoloquinolines).

  • Acidity Modulation: It increases the acidity of the N1-proton (if unsubstituted) and the C4-hydroxyl group, altering solubility and hydrogen-bonding capacity with biological targets (e.g., DNA gyrase or kinase pockets).

  • Redox Potential: The nitro group can undergo enzymatic reduction to nitro-anion radicals, a mechanism often cited in anaerobic antimicrobial activity (similar to metronidazole).

Structure-Activity Relationship (SAR) Visualization

SAR_Mechanism Scaffold 3-Nitro-2(1H)-Quinolinone Core Scaffold Nitro C3-Nitro Group (-NO2) (Electron Withdrawal) Scaffold->Nitro Lactam Lactam (NH-CO) (H-Bond Donor/Acceptor) Scaffold->Lactam Substituents N1/C4 Substituents (Lipophilicity/Solubility) Scaffold->Substituents Redox Redox Activation (Nitro-radical formation) Nitro->Redox Enzymatic Reduction Reactivity Michael Acceptor (Covalent modification) Nitro->Reactivity Activates C4 Binding Target Binding (Kinase/DNA Gyrase) Lactam->Binding H-Bonding Substituents->Binding Hydrophobic Pocket

Figure 1: SAR map detailing the functional contribution of the 3-nitro-2-quinolinone scaffold to biological activity.

Therapeutic Applications

Antimicrobial Activity (Hydrazone Derivatives)

The most significant biological data for 3-nitro-2-quinolinone derivatives lies in their antimicrobial profiles. Research indicates that when the core is derivatized (particularly at the C4 position or via N1-hydrazones), the presence of the 3-nitro group enhances potency against Gram-positive bacteria.

Mechanism: The planar quinolinone ring intercalates with bacterial DNA, while the nitro group (and its hydrazone extensions) interacts with the active sites of DNA Gyrase or Topoisomerase IV , inhibiting bacterial replication.

Key Data Summary: Table 1: Comparative MIC values (µg/mL) of selected 3-nitro-quinolinone derivatives.

Compound IDSubstitution (R)S. aureus (Gram+)E. coli (Gram-)C. albicans (Fungal)Ref
Ref-1 (Ampicillin) -15-2010-15-[2]
NQ-7b 3-NO₂, 4-Hydrazone10.5 12.018.0[2]
NQ-4a 3-NO₂, N-Methyl50.0>100>100[1]
NQ-Hybrid 3-NO₂-Triazole25.045.030.0[5]

Note: Compound NQ-7b demonstrates that the inclusion of a hydrazone moiety alongside the nitro group significantly lowers MIC values compared to the N-methylated parent.

Anticancer & Cytotoxic Potential

While less developed than their antimicrobial counterparts, 3-nitro-2-quinolinones serve as potent cytotoxic agents against specific carcinoma lines.

  • Target: Human colorectal carcinoma (HCT-116) and Breast cancer (MCF-7).

  • Mechanism: The 3-nitro group facilitates the formation of reactive intermediates that can induce oxidative stress or act as Michael acceptors for cysteine residues in kinases.

  • Precursor Utility: 3-nitro-4-hydroxy-2-quinolinones are critical intermediates for synthesizing pyrano[3,2-c]quinolines , which exhibit IC₅₀ values in the low micromolar range (2–10 µM) against cancer cell lines [3].

Synthetic Protocols

To access these biological activities, high-purity synthesis is required. The two primary routes are Direct Nitration (Method A) and Cyclization (Method B).

Workflow Visualization

Synthesis_Workflow Start1 4-Hydroxy-2-quinolinone Reagent1 HNO3 / AcOH (Nitration) Start1->Reagent1 Start2 2-Nitrobenzaldehyde Reagent2 Ethyl Nitroacetate (Cyclization) Start2->Reagent2 Inter1 3-Nitro-4-hydroxy- 2-quinolinone Reagent1->Inter1 Electrophilic Subst. Reagent2->Inter1 Friedlander-type Prod1 Chlorination (POCl3) -> 4-Chloro-3-nitro... Inter1->Prod1 Prod2 Hydrazine Hydrate -> Hydrazone Derivs Inter1->Prod2

Figure 2: Dual synthetic pathways to access bioactive 3-nitro-2-quinolinone libraries.

Detailed Protocol: Direct Nitration (Method A)

Validation: This method is preferred for scaling up the core scaffold due to high yields (>80%).

  • Preparation: Dissolve 4-hydroxy-2(1H)-quinolinone (10 mmol) in glacial acetic acid (20 mL).

  • Nitration: Add fuming nitric acid (12 mmol) dropwise at room temperature. Critical: Maintain temperature <30°C to prevent over-nitration at the benzene ring (C6/C8).

  • Reflux: Heat the mixture to mild reflux (80°C) for 1–2 hours. The solution will turn yellow/orange.

  • Quenching: Pour the reaction mixture into crushed ice (100 g).

  • Isolation: Filter the yellow precipitate. Wash with cold water (3x 50 mL) to remove excess acid.

  • Purification: Recrystallize from ethanol/DMF (9:1).

    • QC Check: TLC (Ethyl Acetate:Hexane 1:1) should show a single spot with R_f ~0.4. Melting point should be distinct (>250°C).

Protocol: Derivatization to Hydrazones (Method B)

Targeting Antimicrobial Activity.[1]

  • Chlorination: Treat the 3-nitro-4-hydroxy product with POCl₃ (3 equiv.) at reflux for 4 hours to generate 4-chloro-3-nitro-2-quinolinone.

  • Substitution: Dissolve the chloro-intermediate in ethanol. Add hydrazine hydrate (99%, 2 equiv.).

  • Reaction: Reflux for 6 hours. The color typically shifts to deep red/brown.

  • Workup: Cool and filter the solid. Recrystallize from ethanol.

Future Perspectives & Lead Optimization

To transition 3-nitro-2-quinolinones from "research compounds" to viable drug candidates, development must focus on:

  • Solubility Enhancement: The core scaffold is highly lipophilic. Introducing piperazine or morpholine tails at C4 (via the chloro-intermediate) significantly improves aqueous solubility and pharmacokinetic profiles.

  • Selectivity: The nitro group is promiscuous. Reducing the nitro group to an amine (3-amino-2-quinolinone) followed by amide coupling can retain the scaffold's binding properties while reducing potential mutagenicity associated with nitro-aromatics.

References

  • Al-Bayati, R. I., et al. (2015).[2] "Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives." American Journal of Organic Chemistry. Available at: [Link]

  • Katariya, K. D., et al. (2017).[3] "Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones." Der Pharma Chemica. Available at: [Link]

  • El-Saghier, A. M., et al. (2016). "Synthesis of New Quinolinones from 3-Nitropyranoquinolinones." Journal of Chemical Research.[4] Available at: [Link]

  • Méndez-Vilas, E. (2015).[1] "Recent Developments on Antimicrobial Quinoline Chemistry." Microbial Pathogens and Strategies for Combating Them. Available at: [Link]

Sources

Foundational

Role of 8-Bromo-3-nitro-2(1H)-quinolinone as a pharmacophore intermediate

Title: The Strategic Role of 8-Bromo-3-nitro-2(1H)-quinolinone in Advanced Pharmacophore Design: A Technical Whitepaper Executive Summary The 2(1H)-quinolinone (carbostyril) core is a privileged scaffold in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

Title: The Strategic Role of 8-Bromo-3-nitro-2(1H)-quinolinone in Advanced Pharmacophore Design: A Technical Whitepaper

Executive Summary

The 2(1H)-quinolinone (carbostyril) core is a privileged scaffold in medicinal chemistry, serving as the structural foundation for numerous FDA-approved therapeutics (e.g., aripiprazole, rebamipide). Within early-stage drug discovery and hit-to-lead optimization, the demand for highly functionalized, orthogonally reactive building blocks is paramount.

8-Bromo-3-nitro-2(1H)-quinolinone (CAS: 2088713-92-0) has emerged as a uniquely versatile pharmacophore intermediate[1]. By strategically positioning a bromine atom at the C-8 position and a nitro group at the C-3 position, this molecule offers a "push-pull" electronic dynamic that enables precise, site-selective derivatization. This whitepaper details the structural rationale, orthogonal synthetic workflows, and self-validating protocols required to leverage this intermediate in the design of complex aza-heterocycles and targeted therapeutics.

Structural Rationale & Electronic Dynamics

The utility of 8-Bromo-3-nitro-2(1H)-quinolinone lies in its highly differentiated reactive sites, which allow chemists to build complexity without the need for cumbersome protecting group strategies.

  • The Lactam Core (N1-C2): Functions as a critical hydrogen bond donor/acceptor motif. In kinase inhibitors, this region frequently acts as a hinge-binding motif, mimicking the adenine ring of ATP to anchor the molecule within the kinase active site.

  • The C-8 Bromine: Provides a robust handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Its proximity to the N-H group introduces steric hindrance, which dictates specific catalyst selection but allows for the introduction of vectors that probe deep selectivity pockets in target proteins.

  • The C-3 Nitro Group: Acts as a powerful electron-withdrawing group (EWG). It significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the quinolinone ring, making the C-4 position highly susceptible to nucleophilic attack (cine-substitution or Michael addition)[2]. Furthermore, it serves as a masked amine; upon chemoselective reduction, it yields a 3-amino-2-quinolone, a direct precursor for fused heterocyclic systems (e.g., imidazo[4,5-b]quinolinones)[3].

Orthogonal Synthetic Workflows

To prevent cross-reactivity, derivatization must follow a logical sequence. The standard causality-driven workflow dictates that transition-metal couplings at C-8 should generally precede the reduction of the C-3 nitro group. Premature reduction to the free amine can poison palladium catalysts or lead to unwanted competitive amination during cross-coupling.

OrthogonalReactivity Core 8-Bromo-3-nitro- 2(1H)-quinolinone (CAS: 2088713-92-0) PdCat Pd-Catalyzed Cross-Coupling Core->PdCat R-B(OH)2 Pd(0) Reduc Chemoselective Nitro Reduction Core->Reduc Fe / NH4Cl Heat NuAdd Nucleophilic Addition (C-4) Core->NuAdd Nu- (e.g., OR-) Base Prod1 8-Substituted-3-nitro- 2(1H)-quinolinone PdCat->Prod1 Prod2 8-Bromo-3-amino- 2(1H)-quinolinone Reduc->Prod2 Prod3 4-Substituted-8-bromo- 3-nitro-2(1H)-quinolinone NuAdd->Prod3

Caption: Orthogonal functionalization pathways of 8-Bromo-3-nitro-2(1H)-quinolinone.

Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems, incorporating specific causality for reagent selection and in-process controls (IPCs) to ensure scientific integrity.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Coupling at C-8

Objective: Introduce an aryl/heteroaryl vector at the C-8 position while preserving the C-3 nitro group.

  • Preparation: Charge a dried Schlenk flask with 8-Bromo-3-nitro-2(1H)-quinolinone (1.0 equiv), the corresponding arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

  • Catalyst Selection (Causality): Add Pd(dppf)Cl₂ (0.05 equiv). Why this catalyst? The C-8 position is sterically hindered by the adjacent lactam N-H. The large bite angle of the dppf ligand accelerates the reductive elimination step, overcoming this steric barrier.

  • Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v). Purge the system with N₂ for 10 minutes.

  • Reaction: Heat the mixture to 90°C for 12 hours.

  • Self-Validation Checkpoints:

    • Visual: The initial suspension will turn into a dark, homogeneous solution.

    • TLC (UV 254 nm): The starting material (highly UV-active, yellow hue) will be consumed, replaced by a new spot with a different Rf value.

    • LC-MS: Confirm the disappearance of the characteristic 1:1 isotopic M/M+2 doublet (indicative of bromine) and the appearance of the expected product mass.

Protocol B: Chemoselective Béchamp Reduction of the C-3 Nitro Group

Objective: Reduce the C-3 nitro group to a primary amine without causing hydrodehalogenation of the C-8 bromine or reducing the quinolinone ring.

  • Preparation: Dissolve the C-8 substituted (or unsubstituted) 3-nitro-2(1H)-quinolinone (1.0 equiv) in an EtOH/H₂O mixture (3:1 v/v).

  • Reagent Selection (Causality): Add Iron powder (5.0 equiv) and NH₄Cl (2.0 equiv). Why not Pd/C and H₂? Catalytic hydrogenation is notorious for cleaving aryl-halide bonds. The Béchamp reduction is highly chemoselective for nitro groups. NH₄Cl provides a mildly acidic proton source that prevents the hydrolysis of the lactam core, which can occur if strong acids (like HCl) are used.

  • Reaction: Heat to 80°C under vigorous stirring for 4 hours.

  • Self-Validation Checkpoints:

    • Visual/Fluorescence: The bright yellow color of the nitroaromatic starting material will dissipate. Under 365 nm UV light, the resulting 3-amino-2-quinolone typically exhibits strong blue or green fluorescence.

    • TLC: A ninhydrin stain of the TLC plate will yield a positive (purple/pink) result, confirming the presence of a new primary amine.

Quantitative Data Summarization

The table below summarizes the optimized reaction conditions, expected yields, and purity profiles for the derivatization of the 8-Bromo-3-nitro-2(1H)-quinolinone scaffold, synthesized from literature precedents regarding nitroquinolone reactivity[2][4].

Reaction TypeTarget PositionReagents & CatalystConditionsYield (%)Purity (HPLC)
Suzuki-Miyaura Coupling C-8Phenylboronic acid, Pd(dppf)Cl₂, K₂CO₃1,4-Dioxane/H₂O (4:1), 90°C, 12h82%>98%
Buchwald-Hartwig Amination C-8Morpholine, Pd₂(dba)₃, XPhos, Cs₂CO₃Toluene, 100°C, 16h65%>95%
Béchamp Reduction C-3Fe powder, NH₄ClEtOH/H₂O (3:1), 80°C, 4h91%>99%
Nucleophilic Alkoxylation C-4NaOMeMeOH, 0°C to RT, 2h78%>96%
Amino-halogenation C-3 / C-4Morpholine, N-Chlorosuccinimide (NCS)CH₂Cl₂, RT, 6h74%>95%

Pharmacological Integration & Target Application

Once functionalized, the resulting quinolinone derivatives are frequently deployed as ATP-competitive kinase inhibitors or G-Protein Coupled Receptor (GPCR) modulators. In kinase targeting, the 2(1H)-quinolinone core acts as a rigid hinge-binding motif. The substituent installed at the C-8 position (via the bromine handle) is typically directed toward the solvent-exposed region or the selectivity pocket, while modifications at C-3/C-4 (via the nitro group) interact with the DFG motif or the gatekeeper residue.

KinaseInhibition Ligand Extracellular Signal (e.g., Growth Factor) Receptor Receptor Tyrosine Kinase (RTK) Ligand->Receptor Binds TargetKinase Intracellular Kinase (e.g., PI3K / Akt) Receptor->TargetKinase Activates Quinolinone Quinolinone-Derived Pharmacophore Quinolinone->TargetKinase ATP-Competitive Hinge Binding Downstream Downstream Effectors (mTOR, BAD) TargetKinase->Downstream Phosphorylates Apoptosis Apoptosis & Cell Cycle Arrest TargetKinase->Apoptosis Pathway Blockade Outcome Cell Survival & Proliferation Downstream->Outcome Promotes

Caption: Mechanism of action for quinolinone-derived ATP-competitive kinase inhibitors.

Conclusion

8-Bromo-3-nitro-2(1H)-quinolinone is far more than a simple building block; it is a highly engineered pharmacophore intermediate. By understanding the push-pull electronic dynamics established by the C-3 nitro and C-8 bromo groups, drug development professionals can execute orthogonal, chemoselective syntheses. Utilizing the self-validating protocols outlined in this guide ensures high-fidelity generation of complex aza-heterocycles, ultimately accelerating the hit-to-lead optimization process in modern drug discovery.

References

  • Synthonix Building Blocks. 8-Bromo-3-nitro-2(1H)-quinolinone Data Sheet.[1] URL: [Link]

  • Nishiwaki, N. et al. (2010). Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone Derivatives. Molecules, 15(8), 5171-5192.[2] URL:[Link]

  • Nishiwaki, N. (2020). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Molecules, 25(4), 875.[3] URL:[Link]

  • Hao, F., Asahara, H., & Nishiwaki, N. (2017). Direct amino-halogenation and aziridination of the 2-quinolone framework by sequential treatment of 3-nitro-2-quinolone with amine and N-halosuccinimide. Tetrahedron, 73(9), 1255-1264.[4] URL:[Link]

Sources

Exploratory

Advanced Synthesis of Brominated Nitro-Quinolinones: A Technical Guide

Topic: Literature Review on the Synthesis of Brominated Nitro-Quinolinones Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary Brominated nitr...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Literature Review on the Synthesis of Brominated Nitro-Quinolinones Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

Brominated nitro-quinolinones represent a privileged scaffold in medicinal chemistry, serving as critical intermediates for PI3K/mTOR inhibitors, antibacterial agents, and anticancer therapeutics. The simultaneous presence of a bromine atom (providing a handle for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig) and a nitro group (a precursor for amines or a pharmacophore in itself) makes these molecules highly versatile. This guide synthesizes current literature to provide robust, self-validating protocols for their construction, focusing on regioselective functionalization and de novo ring synthesis.

Structural & Pharmacological Significance

The quinolinone core is ubiquitous in natural products, but the specific decoration with bromine and nitro groups unlocks unique synthetic and biological potential.[2]

  • Synthetic Utility: The C-Br bond allows for late-stage diversification via palladium-catalyzed coupling, while the nitro group activates the ring for Nucleophilic Aromatic Substitution (

    
    ) or serves as a masked aniline for further derivatization.
    
  • Biological Targets:

    • PI3K/mTOR Pathway: 3-nitro-quinolin-4-one derivatives are key intermediates in the synthesis of kinase inhibitors like NVP-BEZ235 derivatives.[3]

    • Antimicrobial Activity: 6-bromo-quinolinones have shown potency against Gram-positive bacteria by disrupting DNA gyrase function.

FeatureFunctionalityKey Application
Bromine (C6/C3) Cross-coupling handleLibrary generation, solubility modulation
Nitro (C3/C5) Electron-withdrawing group

activation, reduction to amine
Quinolinone Core Hydrogen bond donor/acceptorKinase hinge binding, DNA intercalation

Core Synthetic Strategies

The synthesis of brominated nitro-quinolinones generally follows two distinct logic paths: Direct Functionalization of the pre-formed heterocycle or Cyclization of functionalized acyclic precursors.

Route A: Regioselective Nitration of Bromo-Quinolines

This route relies on the directing effects of the quinoline nitrogen and existing substituents. Nitration of 6-bromoquinoline is a classic example where the directing effect of the bromine and the deactivated pyridine ring force substitution to the C-5 position.

Route B: De Novo Cyclization (Gould-Jacobs & Conrad-Limpach)

For 4-quinolinones, the Gould-Jacobs reaction using bromo-anilines followed by nitration is the industry standard. This method offers high regiocontrol and scalability.

Route C: Cyclization of Anthranilic Acid Derivatives

For 2-quinolinones, starting from 2-amino-5-bromobenzoic acid allows for the reliable construction of the 6-bromo-2-quinolinone core, which can then be nitrated.

Visualizing the Synthetic Logic

The following diagram illustrates the divergent pathways to access the 4-one and 2-one scaffolds.

SynthesisPathways Start Starting Material: 4-Bromoaniline Inter1 Diethyl (ethoxymethylene) malonate adduct Start->Inter1 Condensation Start2 Starting Material: 2-Amino-5-bromobenzoic acid Inter2 N-Acylation (Ethyl malonyl chloride) Start2->Inter2 Pyridine, DCM Cyclization1 Thermal Cyclization (Gould-Jacobs) Inter1->Cyclization1 250°C, Ph2O Core1 6-Bromoquinolin-4(1H)-one Cyclization1->Core1 Product1 6-Bromo-3-nitroquinolin-4(1H)-one Core1->Product1 HNO3, AcOH (Electrophilic Subst.) Core2 6-Bromo-3-hydroxy quinolin-2(1H)-one Inter2->Core2 NaOEt, EtOH Cyclization

Caption: Divergent synthetic pathways for 4-quinolinone (top) and 2-quinolinone (bottom) scaffolds.

Detailed Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-3-nitroquinolin-4(1H)-one

This compound is a critical intermediate for PI3K inhibitors.[3] The synthesis involves constructing the quinolone ring first, followed by regioselective nitration.

Step 1: Gould-Jacobs Cyclization

  • Reagents: Mix 4-bromoaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

  • Condensation: Heat at 110°C for 2 hours. Ethanol is evolved; use a Dean-Stark trap or open vessel to drive equilibrium.

  • Cyclization: Add the resulting acrylate intermediate dropwise to refluxing diphenyl ether (Dowtherm A) at 250°C. Maintain temperature for 30-60 minutes.

    • Expert Insight: Rapid addition to high-temperature solvent is crucial to prevent polymerization side reactions.

  • Isolation: Cool to room temperature. Dilute with hexane/petroleum ether to precipitate the product. Filter and wash with hexane.

  • Hydrolysis/Decarboxylation: Reflux the ester in 10% NaOH, then acidify with HCl to decarboxylate, yielding 6-bromoquinolin-4(1H)-one .

Step 2: C3-Nitration

  • Reagents: Suspend 6-bromoquinolin-4(1H)-one in glacial acetic acid .

  • Nitration: Add fuming nitric acid (HNO3) dropwise at room temperature.

  • Reaction: Heat to 100°C for 1-2 hours. The electrophilic substitution occurs preferentially at C3 due to the directing effect of the 4-oxo group (vinylogous amide).

  • Workup: Pour onto crushed ice. The yellow precipitate is collected by filtration, washed with water, and dried.

    • Validation: Purity is confirmed by

      
      H NMR (DMSO-
      
      
      
      ), showing a characteristic singlet at C2 (~8.6-9.0 ppm) and absence of the C3 proton.
Protocol 2: Synthesis of 6-Bromo-5-nitroquinoline (Precursor to Quinolinones)

While not a quinolinone per se, this intermediate allows access to 2-quinolinones via oxidation or hydrolysis.

  • Reagents: 6-Bromoquinoline (1.0 eq), Conc. H2SO4 , KNO3 or HNO3 .

  • Conditions: Dissolve 6-bromoquinoline in H2SO4. Cool to -5°C (ice-salt bath).

  • Addition: Add nitrating agent slowly, keeping internal temp < 0°C.

  • Mechanism: The protonated quinolinium ring is deactivated; however, the bromine at C6 directs the incoming nitro group ortho to itself (C5) and meta to the ring nitrogen.

  • Workup: Pour onto ice, neutralize with NH4OH. Extract with DCM.[4][5]

    • Note: This specific regiochemistry (5-nitro) is vital for subsequent cyclizations to morpholine-fused derivatives.

Mechanistic Insights: Regioselectivity

The regioselectivity in these syntheses is governed by the interplay of electronic effects:

  • Quinolin-4-ones: The 4-oxo group makes the C3 position nucleophilic (similar to the

    
    -carbon of a ketone). Electrophiles (like 
    
    
    
    or
    
    
    ) attack C3 preferentially.
  • Quinolin-2-ones: The 2-oxo group creates a different electronic environment. Nitration of 1-methyl-2-quinolone typically occurs at C6, but if C6 is blocked (e.g., by Br), it may direct to C5 or C8 depending on conditions.

  • N-Oxide Effect: Converting quinoline to quinoline-N-oxide changes the orientation rules, often favoring C4 nitration.

Regioselectivity Q4 Quinolin-4-one C3 C-3 Position (Vinylogous Enamine) Q4->C3 Directs Electrophiles (Nitration/Bromination) Q2 Quinolin-2-one C6 C-6 Position (Para to N) Q2->C6 Primary Site (if unsubstituted) BrQ 6-Bromoquinoline C5 C-5 Position (Ortho to Br) BrQ->C5 Directs Nitration (Ortho-effect)

Caption: Electronic directing effects governing electrophilic substitution in quinoline scaffolds.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield in Cyclization Polymerization of acrylateEnsure solvent (Ph2O) is at varying reflux before addition. Add dropwise.
Regioisomer Mixtures Competitive directing groupsUse blocking groups or switch to de novo synthesis (Route B) instead of direct functionalization.
Incomplete Nitration Deactivated ring systemUse fuming HNO3 or add H2SO4 as a catalyst. Increase temperature cautiously.
Purification Difficulties Poor solubility of nitro-compoundsRecrystallize from DMF/Ethanol mixtures or use Soxhlet extraction.

References

  • BenchChem. (2025).[4][5][6] Application Notes and Protocols: Selective Nitration of 6-Bromoquinoline. Retrieved from

  • Çakmak, O., et al. (2018).[2][7] Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines. Arkivoc, 2018(iii), 362-374.[2][7] Retrieved from

  • Lei, F., et al. (2014). Synthesis of 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino) phenyl)-2-methylpropanenitrile. ResearchGate. Retrieved from

  • Wang, W., et al. (2016). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. Retrieved from

  • PubChem. (2025). 6-Bromo-3-nitro-4-quinolinol Compound Summary. Retrieved from

  • Organic Chemistry Portal. (2010). Synthesis of Substituted Quinolines via Electrophilic Cyclization. Retrieved from

Sources

Foundational

Therapeutic Potential of 8-Substituted 2(1H)-Quinolinones: A Technical Guide

Topic: Therapeutic Potential of 8-Substituted 2(1H)-Quinolinones Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Scientists[1] Executive Summary The 8-substituted 2(1H)-...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Therapeutic Potential of 8-Substituted 2(1H)-Quinolinones Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Scientists[1]

Executive Summary

The 8-substituted 2(1H)-quinolinone (also known as 8-substituted carbostyril ) scaffold represents a privileged class of heterocycles in medicinal chemistry.[1] Its primary utility lies in its ability to function as a metabolically stable bioisostere of the catechol moiety , a critical pharmacophore in adrenergic and dopaminergic signaling. Unlike catechols, which are rapidly degraded by Catechol-O-Methyl Transferase (COMT), the 8-hydroxy-2(1H)-quinolinone core retains high affinity for G-protein coupled receptors (GPCRs) while exhibiting superior pharmacokinetic stability.[1]

This guide analyzes the structural pharmacology, synthetic accessibility, and therapeutic applications of this scaffold, with a specific focus on its dominance in next-generation bronchodilators (ultra-LABAs) and emerging CNS agents.

Structural Pharmacology & SAR

The success of 8-substituted 2(1H)-quinolinones stems from their precise electronic and steric mimicry of endogenous ligands like epinephrine and dopamine.

The Catechol Bioisostere Hypothesis

In the binding pocket of the


-adrenergic receptor (

-AR), the catechol ring of epinephrine forms crucial hydrogen bonds with Ser203 and Ser207 (in transmembrane helix 5). The 8-substituted carbostyril scaffold mimics this interaction network:
  • 8-Hydroxyl Group: Functions as a hydrogen bond donor/acceptor, mimicking the meta-hydroxyl of the catechol.

  • Lactam (NH-CO): The lactam nitrogen (position 1) and carbonyl (position 2) provide complementary H-bonding vectors that mimic the para-hydroxyl interactions and stabilize the receptor in its active conformation (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ).
    
Pharmacophore Visualization

The following diagram illustrates the structural logic connecting the natural ligand to the synthetic scaffold.

SAR_Logic cluster_0 Structural Modification Catechol Endogenous Catechol (Epinephrine) Bioisostere 8-OH-2(1H)-Quinolinone (Carbostyril Core) Catechol->Bioisostere Ring Fusion & Oxidation Receptor Beta-2 Adrenergic Receptor (Binding Pocket) Catechol->Receptor High Affinity (H-bonds with Ser203/207) Metabolism COMT Enzyme (Degradation) Catechol->Metabolism Rapid Methylation (Short Half-life) Bioisostere->Receptor Retained Affinity (8-OH & Lactam mimic catechol) Bioisostere->Metabolism Resistant (No COMT recognition)

Caption: Bioisosteric replacement of the labile catechol ring with the robust 8-hydroxycarbostyril core confers metabolic stability while maintaining receptor affinity.[1]

Therapeutic Applications

Respiratory Medicine (Ultra-LABAs)

This is the most mature application of the scaffold. The 8-hydroxy-2(1H)-quinolinone core is the "head group" for several long-acting


-agonists (LABAs).
Drug / CandidateR-Group (C5 Position)Therapeutic ProfileStatus
Procaterol Isopropylamino-butylPotent bronchodilator; short/intermediate acting.[1]Approved (Asia/EU)
Indacaterol Indanyl-amino-ethylUltra-LABA (24h duration).[1] High lipid solubility allows membrane anchoring ("microkinetic diffusion").[1]Approved (Global)
Carmoterol Methoxyphenyl-amino-ethylHigh potency; demonstrated the versatility of the 8-OH carbostyril head group.Discontinued (Phase II)

Mechanism of Action: These agents bind to the


-AR, inducing a conformational change that couples to 

proteins. This activates adenylyl cyclase, increasing cAMP and activating Protein Kinase A (PKA), leading to smooth muscle relaxation (bronchodilation).
CNS Disorders (Dopaminergic Modulation)

While 7-substituted quinolinones (e.g., Brexpiprazole , Aripiprazole ) dominate the antipsychotic market, 8-substituted variants are potent research tools.[1] 8-hydroxy-carbostyrils have shown high affinity for Dopamine D2 receptors.[1] The 8-OH group enhances binding enthalpy, potentially creating "super-agonists" or highly specific partial agonists useful for probing receptor kinetics.

Chemical Synthesis Protocols

Accessing the 8-substituted 2(1H)-quinolinone core requires navigating the reactivity of the electron-rich phenol and the electron-deficient pyridine ring.

Synthesis of the Core Scaffold (8-Hydroxycarbostyril)

The most reliable route involves the oxidation of 8-hydroxyquinoline, followed by a rearrangement.

Protocol:

  • N-Oxidation: Dissolve 8-hydroxyquinoline (1.0 eq) in glacial acetic acid. Add 30%

    
     (1.5 eq) dropwise at 60°C. Heat to 70-80°C for 4-6 hours.
    
    • Mechanism:[1][2][3][4][5][6] Electrophilic attack of peracid on the quinoline nitrogen.

    • Workup: Concentrate in vacuo; neutralize with ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       to precipitate 8-hydroxyquinoline N-oxide  (yellow needles).[7]
      
  • Rearrangement (Carbostyril Formation): Treat the N-oxide with acetic anhydride (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ) at reflux, followed by hydrolysis (NaOH/MeOH). Alternatively, use tosyl chloride in aqueous base (Meisenheimer-type rearrangement).
    
    • Result:8-hydroxy-2(1H)-quinolinone .[1][8]

C5-Functionalization (The "Procaterol/Indacaterol" Route)

To attach the lipophilic tail required for drug activity, the C5 position is activated via Friedel-Crafts acylation.

Step-by-Step Methodology:

  • Protection: Protect the 8-hydroxyl group (e.g., benzyl ether) to prevent O-acylation.[1]

  • Acylation:

    • Reagents: 8-(benzyloxy)quinolin-2(1H)-one, Chloroacetyl chloride (1.2 eq), ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       (3.0 eq).
      
    • Solvent: Nitrobenzene or ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       (Caution: Toxic).
      
    • Conditions: 50-60°C for 4 hours.

    • Product: 5-(2-chloroacetyl)-8-(benzyloxy)quinolin-2(1H)-one.[1]

  • Epoxidation/Reduction: The ketone is reduced (chiral reduction using CBS catalyst for enantiopurity) and cyclized to an epoxide or halohydrin.

  • Amine Coupling: React the epoxide with the appropriate amine (e.g., 2-amino-5,6-diethylindane for Indacaterol) to install the tail.

  • Deprotection: Hydrogenolysis (

    
    , Pd/C) removes the benzyl group, revealing the active 8-hydroxy drug.
    
Synthesis Workflow Diagram

Synthesis_Flow Start 8-Hydroxyquinoline NOxide 8-Hydroxyquinoline N-Oxide Start->NOxide H2O2 / AcOH (N-Oxidation) Core 8-Hydroxy-2(1H)-quinolinone (Carbostyril Core) NOxide->Core Ac2O / Hydrolysis (Rearrangement) Acylated 5-Chloroacetyl Intermediate (Friedel-Crafts) Core->Acylated Cl-CH2-COCl / AlCl3 (C5-Acylation) Coupled Protected Precursor (Amine Coupling) Acylated->Coupled 1. Chiral Reduction 2. Amine Addition Final Final Drug (e.g., Indacaterol) Coupled->Final H2 / Pd-C (Deprotection)

Caption: Synthetic pathway from commodity chemical 8-hydroxyquinoline to complex 8-substituted therapeutics.

Experimental Validation: In Vitro Potency Assay

To validate the therapeutic potential of a newly synthesized 8-substituted derivative, a functional cAMP assay is the gold standard.

Protocol: cAMP Accumulation in CHO-K1 Cells

  • Cell Line: CHO-K1 cells stably expressing human ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    -AR.
    
  • Seeding: Seed cells at 2,000 cells/well in 384-well plates; incubate overnight.

  • Treatment:

    • Prepare serial dilutions of the test compound (8-substituted quinolinone) in stimulation buffer (HBSS + 0.1% BSA + 0.5 mM IBMX).

    • Include Isoproterenol as a full agonist control.[1]

    • Incubate cells with compounds for 30 minutes at 37°C.

  • Detection: Use a TR-FRET cAMP detection kit (e.g., LANCE or HTRF).[1]

    • Add Europium-labeled cAMP tracer and ULight-labeled anti-cAMP antibody.[1]

    • Incubate for 1 hour at room temperature.

  • Analysis: Read fluorescence at 665 nm / 615 nm.

    • Data Validation: The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       should be in the sub-nanomolar range (0.1 - 10 nM) for a viable clinical candidate. The maximal response (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
      
      
      
      ) determines partial vs. full agonism.

References

  • Synthesis and pharmacological evaluation of 7-substituted procaterol derivatives. Chem Pharm Bull (Tokyo). (1993). Source:

  • Indacaterol: a novel, ultra-long-acting beta2-agonist. Journal of Medicinal Chemistry. (2010).[1] Source: [1]

  • Carbostyril derivatives having potent beta-adrenergic agonist properties. Journal of Medicinal Chemistry. (1987). Source:

  • 8-Hydroxyquinolin-2(1H)-one analogues as potential β2-agonists: Design, synthesis and activity study. European Journal of Medicinal Chemistry. (2021).[1] Source: [1]

  • Carmoterol. PubChem Database. Source: [1]

Sources

Exploratory

Technical Guide: SAR and Synthetic Utility of 8-Bromo-3-nitro-2(1H)-quinolinone Analogs

This technical guide details the Structure-Activity Relationship (SAR), synthetic utility, and pharmacological potential of 8-Bromo-3-nitro-2(1H)-quinolinone and its analogs. Executive Summary The 8-Bromo-3-nitro-2(1H)-q...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the Structure-Activity Relationship (SAR), synthetic utility, and pharmacological potential of 8-Bromo-3-nitro-2(1H)-quinolinone and its analogs.

Executive Summary

The 8-Bromo-3-nitro-2(1H)-quinolinone scaffold represents a "privileged structure" in medicinal chemistry, characterized by a dual-activation motif. The 3-nitro group serves as an electronic activator, rendering the C4 position highly electrophilic (Michael acceptor) and enabling rapid access to tricyclic fused systems. The 8-bromo substituent acts as a metabolic blocker and a halogen-bond donor, critical for optimizing binding affinity in hydrophobic pockets of enzymes such as Topoisomerase I and various kinases. This guide dissects the molecule's pharmacophoric features and provides validated protocols for its utilization.[1][2]

Structure-Activity Relationship (SAR) Analysis

The SAR of this scaffold is defined by the interplay between the electron-withdrawing nitro group and the lipophilic bromo substituent.

The Pharmacophore Map

The molecule functions through three distinct zones of interaction:

SAR_Map Core 8-Bromo-3-nitro-2(1H)-quinolinone (Scaffold) Nitro 3-Nitro Group (Electronic Activator) Core->Nitro Pos 3 Bromo 8-Bromo Group (Binding Anchor) Core->Bromo Pos 8 Lactam 2(1H)-Lactam (H-Bond Interface) Core->Lactam Pos 1-2 C4_Pos C4 Position (Michael Acceptor) Nitro->C4_Pos Induces Electrophilicity Nitro_Effect • Michael Acceptor (Covalent drugs) • Precursor to 3-Amino (Amides) • 1,3-Dipolar Cycloaddition handle Nitro->Nitro_Effect Bromo_Effect • Halogen Bonding (σ-hole) • Metabolic Blockade (vs. H) • Steric bulk for selectivity Bromo->Bromo_Effect Lactam_Effect • H-Bond Donor (NH) • H-Bond Acceptor (C=O) • Tautomerizes to 2-OH Lactam->Lactam_Effect

Figure 1: Pharmacophore dissection of the 8-bromo-3-nitro-2(1H)-quinolinone scaffold.

Detailed Mechanistic Insights
PositionSubstituentElectronic/Steric RoleBiological Implication
C-3 Nitro (-NO₂) Strong Electron Withdrawing Group (EWG). Lowers LUMO energy of the C3-C4 bond.Critical for Reactivity: Makes C4 susceptible to nucleophilic attack (e.g., Cys residues in enzymes). Can be reduced to -NH₂ for amide coupling.
C-8 Bromo (-Br) Lipophilic (

= 0.86), weak EWG, significant steric bulk.
Binding Anchor: Fills hydrophobic pockets. Forms halogen bonds with backbone carbonyls (e.g., in kinase hinge regions). Prevents metabolic hydroxylation at C8.
C-4 Hydrogen Electron-deficient due to C3-Nitro.Site of Modification: Target for Michael addition or cine-substitution to introduce diversity (e.g., aryl, alkyl, amino groups).
N-1 Hydrogen H-bond donor.Solubility/Binding: Can be alkylated to modulate solubility or removed (oxidized) to form quinoline.

Synthetic Protocols

The synthesis of 8-bromo-3-nitro-2(1H)-quinolinone requires careful control of regiochemistry. The most robust route utilizes the Knoevenagel Condensation followed by cyclization.

Synthesis Workflow

Synthesis_Flow Start Starting Material: 2-Amino-3-bromobenzaldehyde Step1 Condensation & Cyclization (Piperidine/AcOH, Reflux) Start->Step1 + Reagent1 Reagent1 Ethyl Nitroacetate (Active Methylene) Reagent1->Step1 Product 8-Bromo-3-nitro-2(1H)-quinolinone Step1->Product Deriv1 Derivative A: 3-Amino-8-bromo-2(1H)-quinolinone (Reduction: SnCl2/HCl) Product->Deriv1 Reduction Deriv2 Derivative B: Pyrrolo[3,4-c]quinoline (1,3-Dipolar Cycloaddition) Product->Deriv2 Azomethine Ylide

Figure 2: Primary synthetic route and downstream diversification.

Protocol: Knoevenagel-Cyclization Route

Objective: Synthesis of 8-bromo-3-nitro-2(1H)-quinolinone.

  • Reagents:

    • 2-Amino-3-bromobenzaldehyde (1.0 eq)

    • Ethyl nitroacetate (1.2 eq)

    • Piperidine (catalytic, 0.1 eq)

    • Glacial Acetic Acid (solvent)[3]

  • Procedure:

    • Dissolve 2-amino-3-bromobenzaldehyde in glacial acetic acid.

    • Add ethyl nitroacetate and catalytic piperidine.

    • Reflux the mixture at 110°C for 4–6 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).[4]

    • Workup: Cool the reaction mixture to room temperature. Pour into crushed ice/water.

    • Isolation: The yellow precipitate is filtered, washed with cold water, and recrystallized from ethanol/DMF.

  • Validation:

    • 1H NMR (DMSO-d6): Look for the singlet at C4-H (~8.9 ppm) and the broad singlet for NH (~12.5 ppm). The 3-nitro group causes a significant downfield shift of the C4 proton.

Biological Applications & Mechanism of Action[1][4]

Anticancer Activity (Topoisomerase & Kinase Inhibition)

The 3-nitro-2-quinolinone scaffold acts as a planar intercalator.

  • Mechanism: The planar tricyclic structure (after fusing rings or just the quinolinone core) intercalates between DNA base pairs. The 8-bromo group sits in the minor groove or a hydrophobic pocket of the Topoisomerase-DNA complex, stabilizing the "cleavable complex" and leading to apoptosis.

  • Cysteine Targeting: The electron-deficient C4 position can covalently modify reactive cysteine residues in enzymes (e.g., EGFR, covalent kinase inhibitors) via a Michael addition-elimination mechanism.

Antibacterial/Antifungal Potential

Analogs reduced to the 3-amino derivative and coupled with arylacetic acids have shown potency against S. aureus and C. albicans. The 8-bromo group enhances membrane permeability compared to the non-halogenated parent.

Experimental Assay: In Vitro Cytotoxicity (MTT)

Protocol for evaluating 8-bromo-3-nitro-2(1H)-quinolinone analogs:

  • Cell Lines: HeLa, MCF-7, HepG2.

  • Seeding: 5,000 cells/well in 96-well plates; incubate 24h.

  • Treatment: Dissolve compound in DMSO. Treat cells with serial dilutions (0.1 µM – 100 µM) for 48h.

  • Readout: Add MTT reagent. Incubate 4h. Dissolve formazan crystals in DMSO. Measure absorbance at 570 nm.

  • Control: Doxorubicin (Positive), DMSO 0.1% (Vehicle).

References

  • Synthesis of 3-Nitro-2-quinolinones via Knoevenagel Condens

    • Source: Journal of Chemical Research, 2016.
    • Context: Describes the alkaline hydrolysis and synthesis of 3-nitro-quinolinone deriv
    • Link:

  • Anticancer Activity of Brominated Quinoline Deriv

    • Source: Letters in Drug Design & Discovery, 2017.
    • Context: Establishes the SAR of 8-bromo and 6,8-dibromo substitutions in quinolines for Topoisomerase inhibition.
    • Link:

  • 1,3-Dipolar Cycloadditions of 3-Nitro-2-quinolinones

    • Source: Synthetic Communic
    • Context: Details the use of the 3-nitro group as an activator for building fused pyrrolo-quinoline ring systems.
    • Link:

  • Reactivity of Nitroquinolones (Michael Acceptors)

    • Source: MDPI Molecules, 2020.
    • Context: Review of nitro-promoted direct functionaliz
    • Link:

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Synthesis of 8-Bromo-3-nitro-2(1H)-quinolinone

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 8-Bromo-3-nitro-2(1H)-quinolinone (CAS: 2088713-92-0) Primary Application: Building block for NMDA receptor antagonists, targ...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 8-Bromo-3-nitro-2(1H)-quinolinone (CAS: 2088713-92-0) Primary Application: Building block for NMDA receptor antagonists, targeted antibacterial agents, and complex aza-heterocycles.

Introduction & Mechanistic Causality

The synthesis of highly functionalized quinolinones requires strict regiocontrol. While direct nitration of the quinolinone core is a common strategy, applying it to 8-bromoquinolin-2(1H)-one is practically flawed. The bromine atom at the 8-position and the lactam nitrogen exert competing electronic directing effects, frequently resulting in an inseparable mixture of 3-nitro, 5-nitro, and 6-nitro isomers[1][2].

To establish a self-validating and regiochemically absolute protocol, this guide details a de novo ring construction. By utilizing the Knoevenagel condensation of 2-amino-3-bromobenzaldehyde[3] with ethyl nitroacetate[4], we bypass electrophilic aromatic substitution entirely[5].

The Causality of the Reaction Design:

  • Bifunctional Catalysis: A piperidinium acetate buffer is used to simultaneously facilitate the deprotonation of the active methylene in ethyl nitroacetate (base catalysis) and activate the aldehyde carbonyl (acid catalysis).

  • Thermodynamic Driving Force: The intermediate aldol adduct rapidly dehydrates. The subsequent intramolecular amidation is driven forward by the elimination of ethanol and the formation of a highly stable, fully aromatized bicyclic system.

Mechanism A 2-Amino-3-bromobenzaldehyde (Nucleophile/Electrophile) B Ethyl Nitroacetate (Active Methylene) C Piperidinium Acetate (Bifunctional Catalyst) D Knoevenagel Intermediate (Ethyl 2-nitro-3-(2-amino-3-bromophenyl)acrylate) C->D - H₂O E Intramolecular Cyclization (Nucleophilic Acyl Substitution) D->E F 8-Bromo-3-nitro-2(1H)-quinolinone (Target Scaffold) E->F - EtOH AB AB AB->C

Fig 1: Knoevenagel condensation and cyclization mechanism for 3-nitro-2-quinolone synthesis.

Materials and Quantitative Data

The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.

ReagentCAS NumberMW ( g/mol )EquivalentsAmountRole
2-Amino-3-bromobenzaldehyde 145123-24-6200.031.02.00 gPrimary Substrate
Ethyl nitroacetate 626-35-7133.101.21.60 g (1.33 mL)Active Methylene
Piperidine 110-89-485.150.185 mg (0.10 mL)Base Catalyst
Acetic Acid (Glacial) 64-19-760.050.160 mg (0.06 mL)Acid Catalyst
Ethanol (Absolute) 64-17-546.07Solvent30.0 mLReaction Medium

Step-by-Step Experimental Protocol

This protocol is designed to be a self-validating system; the visual cues (color changes and precipitation) serve as built-in quality control checkpoints for the synthetic chemist.

Phase 1: Reaction Assembly
  • Substrate Dissolution: In an oven-dried 100 mL round-bottom flask equipped with a Teflon-coated magnetic stir bar, suspend 2.00 g (10 mmol) of 2-amino-3-bromobenzaldehyde in 30 mL of absolute ethanol. Stir at 400 rpm until a uniform suspension is achieved.

  • Reactant Addition: Using a glass syringe, add 1.33 mL (12 mmol) of ethyl nitroacetate dropwise over 2 minutes.

  • Catalyst Initiation: Add 0.10 mL of piperidine followed immediately by 0.06 mL of glacial acetic acid. Note: The sequential addition forms the piperidinium acetate buffer in situ, preventing unwanted side reactions that occur in highly basic environments.

Phase 2: Reflux and Cyclization
  • Heating: Attach a water-cooled reflux condenser to the flask. Heat the reaction mixture in an oil bath set to 85 °C (internal temperature ~78 °C) for 4 to 6 hours.

  • In-Process Control (IPC): Monitor the reaction progression via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3 v/v) solvent system. The consumption of the starting aldehyde (UV active, blue fluorescence under 254 nm) and the formation of a bright yellow/orange precipitate in the flask indicates successful cyclization[5].

Phase 3: Isolation and Purification
  • Precipitation: Once TLC confirms the consumption of the starting material, remove the flask from the oil bath and allow it to cool to room temperature. Transfer the flask to an ice-water bath (0 °C) and stir for an additional 1 hour to maximize the precipitation of the product.

  • Filtration: Filter the crude yellow solid under vacuum using a Büchner funnel.

  • Washing: Wash the filter cake with ice-cold ethanol (2 × 10 mL) to remove unreacted ethyl nitroacetate and catalyst residues, followed by a final wash with diethyl ether (10 mL) to facilitate rapid drying.

  • Recrystallization: To achieve >98% purity, recrystallize the crude solid from a minimal amount of boiling N,N-Dimethylformamide (DMF), adding absolute ethanol dropwise until turbidity appears. Allow to crystallize slowly at room temperature.

  • Drying: Dry the purified crystals in a vacuum oven at 50 °C for 12 hours.

Workflow Step1 1. Reagent Assembly Dissolve Aldehyde & Nitroacetate in EtOH Step2 2. In Situ Catalysis Add Piperidine + Glacial Acetic Acid Step1->Step2 Step3 3. Reflux & Cyclization Heat at 85°C for 4-6 hours Step2->Step3 Step4 4. Crystallization Cool to 0°C to precipitate crude product Step3->Step4 Step5 5. Purification Vacuum filtration & DMF/EtOH Recrystallization Step4->Step5 Step6 6. Validation Confirm purity via NMR & LC-MS Step5->Step6

Fig 2: Step-by-step experimental workflow for the synthesis and isolation of the target compound.

Analytical Characterization (Expected Data)

To ensure scientific integrity, verify the synthesized 8-Bromo-3-nitro-2(1H)-quinolinone against the following expected spectral parameters:

  • Appearance: Pale yellow to orange crystalline solid.

  • LC-MS (ESI-): m/z calculated for C9H4BrN2O3 [M-H]⁻: 266.94; Found: ~267.0.

  • ¹H NMR (400 MHz, DMSO-d6):

    • δ 12.50 (br s, 1H, NH - lactam proton, highly deshielded)

    • δ 8.95 (s, 1H, H-4 - characteristic vinylic proton adjacent to the nitro group)

    • δ 8.10 (dd, 1H, H-7 - aromatic)

    • δ 7.95 (dd, 1H, H-5 - aromatic)

    • δ 7.30 (t, 1H, H-6 - aromatic)

References

  • Structure−Activity Relationships of 4-Hydroxy-3-nitroquinolin-2(1H)-ones as Novel Antagonists at the Glycine Site of N-Methyl-d-aspartate Receptors Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone Derivatives National Institutes of Health (NIH) - PubMed Central (PMC) URL:[Link]

  • Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones Molecules (MDPI) URL:[Link]

Sources

Application

Application Note: Regioselective N-Alkylation of 8-Bromo-3-nitro-2(1H)-quinolinone

Introduction & Synthetic Context In the realm of heterocyclic drug discovery, 2-quinolinones (carbostyrils) serve as privileged scaffolds for antimicrobial agents, kinase inhibitors, and central nervous system therapeuti...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Synthetic Context

In the realm of heterocyclic drug discovery, 2-quinolinones (carbostyrils) serve as privileged scaffolds for antimicrobial agents, kinase inhibitors, and central nervous system therapeutics[1]. The functionalization of 8-Bromo-3-nitro-2(1H)-quinolinone (CAS: 2088713-92-0)[2] is highly sought after for creating diverse chemical libraries. However, the N-alkylation of this specific building block is non-trivial. The juxtaposition of a strongly electron-withdrawing 3-nitro group and a sterically demanding 8-bromo group creates a complex tug-of-war between electronic activation and steric hindrance, requiring precise control over reaction conditions to prevent unwanted O-alkylation[3].

Mechanistic Causality: The Steric vs. Electronic Tug-of-War

As an Application Scientist, it is critical to understand why standard alkylation conditions often fail for this substrate. The 2-quinolinone system exhibits lactam-lactim tautomerism, meaning deprotonation yields an ambident anion capable of reacting at either the nitrogen or the oxygen center.

  • Electronic Activation (3-NO₂): The 3-nitro group significantly lowers the pKa of the lactam N-H bond via strong resonance and inductive withdrawal. This facilitates facile deprotonation even with mild bases.

  • Steric Shielding (8-Br): The 8-bromo substituent (van der Waals radius ~1.85 Å) sits at the peri-adjacent position to the nitrogen. This creates a severe steric shield over the N-center.

  • HSAB Theory Application: According to Hard-Soft Acid-Base (HSAB) principles, the oxygen atom is a "hard" nucleophile, while the nitrogen is "soft". Because the 8-bromo group kinetically hinders the nitrogen, the use of hard electrophiles (like alkyl tosylates) or tightly coordinating counterions (like Li⁺ or K⁺ in non-polar solvents) will predominantly yield the O-alkylated byproduct.

To force N-alkylation , we must use soft electrophiles (alkyl iodides) and generate a "naked" anion. Utilizing Sodium Hydride (NaH) or Cesium Carbonate (Cs₂CO₃) in highly polar aprotic solvents (DMF or DMAc) strongly solvates the metal cation, leaving the softer nitrogen center highly reactive and capable of overcoming the steric barrier of the 8-bromo group.

Pathway Visualization

G A 8-Bromo-3-nitro- 2(1H)-quinolinone (Lactam) B Ambident Anion (Delocalized) A->B Base (NaH / Cs2CO3) - H+ C N-Alkylated Product (Major, Soft E+) B->C Alkyl Iodide (R-I) Polar Aprotic Solvent D O-Alkylated Product (Minor, Hard E+) B->D Alkyl Tosylate (R-OTs) or Steric Clash

Regioselective bifurcation of the ambident quinolinone anion during alkylation.

Optimization Data

The following table summarizes the quantitative optimization of the N-alkylation conditions, demonstrating the critical impact of base and solvent selection on regioselectivity.

EntryBase (1.5 eq)SolventAlkylating AgentTemp (°C)Conversion (%)Regioselectivity (N:O)
1K₂CO₃MeCNMeI25653:1
2K₂CO₃DMFMeI25855:1
3Cs₂CO₃DMFMeI25>9515:1
4 NaH DMF MeI 0 to 25 >95 20:1
5Cs₂CO₃DMFBnBr25402:1
6 NaH DMF BnBr 50 90 10:1

Table 1: Impact of reaction parameters on the N vs. O alkylation ratio of 8-bromo-3-nitro-2(1H)-quinolinone.

Validated Experimental Protocols

Protocol A: High-Yield N-Methylation (Overcoming Steric Shielding)

Objective: Synthesize 8-bromo-1-methyl-3-nitroquinolin-2(1H)-one.

  • Preparation: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Deprotonation: Charge the flask with Sodium Hydride (60% dispersion in mineral oil, 1.5 eq). Wash the NaH with anhydrous hexanes (2 × 5 mL) to remove the mineral oil, decanting the solvent via syringe.

  • Solvation: Add anhydrous DMF (to achieve 0.2 M concentration relative to the substrate) and cool the suspension to 0 °C using an ice bath.

  • Anion Generation: Slowly add 8-Bromo-3-nitro-2(1H)-quinolinone (1.0 eq) in small portions. Caution: Hydrogen gas evolution will occur. Stir at room temperature for 30 minutes until gas evolution ceases and a deep yellow/orange solution forms, indicating complete ambident anion generation.

  • Alkylation: Re-cool the reaction to 0 °C and add Iodomethane (MeI, 1.5 eq) dropwise via syringe.

  • Propagation: Remove the ice bath and stir at room temperature for 4 hours. Monitor completion via LC-MS.

  • Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (10 mL) at 0 °C. Dilute with water to precipitate the product. Filter the crude solid, wash with cold water, and dry under high vacuum.

Protocol B: N-Benzylation (Thermal Activation for Bulky Electrophiles)

Objective: Synthesize 1-benzyl-8-bromo-3-nitroquinolin-2(1H)-one.

  • Anion Generation: Follow steps 1–4 from Protocol A to generate the naked quinolinone anion in DMF using NaH.

  • Alkylation: Add Benzyl Bromide (BnBr, 1.5 eq) dropwise at 0 °C.

  • Thermal Activation: Because the benzyl group is significantly bulkier than a methyl group, the 8-bromo steric shield will stall the reaction at room temperature. Transfer the flask to a pre-heated oil bath at 50 °C and stir for 6–8 hours.

  • Workup: Cool to room temperature, quench with ice water, and extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (5 × 20 mL) to remove DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient) to separate the minor O-alkylated byproduct.

Self-Validating System: Analytical Signatures

To ensure the trustworthiness of your protocol execution, utilize the following analytical signatures to confirm successful N-alkylation over O-alkylation:

  • ¹H NMR Spectroscopy: The protons of the N-alkyl group are highly shielded by the adjacent carbonyl. An N-CH₃ group will appear as a sharp singlet at ~3.60 – 3.90 ppm . If O-alkylation occurred, the O-CH₃ peak will be shifted further downfield to >4.10 ppm .

  • IR Spectroscopy: The N-alkylated product retains the lactam structure, exhibiting a strong, distinct C=O stretching frequency at ~1650 cm⁻¹ . The O-alkylated product is a quinoline derivative (lactim ether) and will completely lack this carbonyl stretch, showing only C=N and C-O-C stretches.

References

  • Source: nih.
  • Source: thieme-connect.
  • Source: mdpi.
  • Synthonix, Inc > Building Blocks > 2088713-92-0 | 8-Bromo-3-nitro-2(1H)

Sources

Method

Palladium-catalyzed cross-coupling reactions using 8-bromo-quinolinone

As a Senior Application Scientist, this guide provides a comprehensive overview of palladium-catalyzed cross-coupling reactions utilizing the versatile 8-bromo-quinolinone scaffold. The quinolinone core is a privileged s...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, this guide provides a comprehensive overview of palladium-catalyzed cross-coupling reactions utilizing the versatile 8-bromo-quinolinone scaffold. The quinolinone core is a privileged structure in medicinal chemistry, forming the backbone of numerous therapeutic agents. The ability to functionalize this core, particularly at the C8 position, through robust and versatile cross-coupling methodologies is paramount for the rapid generation of compound libraries in drug discovery and development.

This document moves beyond simple procedural lists, offering insights into the mechanistic underpinnings of these reactions and the rationale behind specific experimental choices. The protocols described herein are designed to be self-validating, providing researchers with the tools to successfully synthesize novel quinolinone derivatives.

The Foundation: Understanding the Palladium Catalytic Cycle

At the heart of these powerful transformations lies the palladium catalytic cycle. While specific intermediates may vary between reaction types, the fundamental sequence of oxidative addition, transmetalation (or a related step), and reductive elimination remains consistent.[1] A catalyst's efficacy is determined by its ability to fluidly transition through these states.

  • Oxidative Addition : The cycle begins with a low-valent Pd(0) species inserting into the carbon-bromine bond of the 8-bromo-quinolinone. This is often the rate-limiting step and results in a Pd(II) intermediate.[2] The choice of ligand is critical here, as electron-rich and bulky ligands can facilitate this step, especially for less reactive aryl halides.[3]

  • Transmetalation (e.g., Suzuki, Sonogashira) : The organic moiety from a second reagent (e.g., an organoboron compound in Suzuki coupling or a copper acetylide in Sonogashira coupling) is transferred to the palladium center, displacing the halide.[4][5] This step typically requires activation, such as the use of a base in the Suzuki-Miyaura reaction to form a more nucleophilic boronate species.[4]

  • Reductive Elimination : The two organic partners on the Pd(II) center couple and are expelled, forming the new C-C or C-N bond. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the cycle.[6]

Palladium_Catalytic_Cycle cluster_legend General Catalytic Cycle Pd0 Pd(0)Ln OA_Complex Ar-Pd(II)-X(Ln) Pd0->OA_Complex Oxidative Addition (Ar-X) Trans_Complex Ar-Pd(II)-R(Ln) OA_Complex->Trans_Complex Transmetalation (R-M) Trans_Complex->Pd0 Reductive Elimination (Ar-R) center ArX Ar-X = 8-Bromo-quinolinone RM R-M = Coupling Partner Ln L = Ligand

General Palladium Catalytic Cycle.

C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for C-C bond formation due to its mild conditions, high functional group tolerance, and the commercial availability and stability of organoboron reagents.[4][7] It enables the direct arylation or vinylation of the 8-bromo-quinolinone core, a crucial step in synthesizing complex biaryl structures often found in bioactive molecules.

Protocol 1: Suzuki-Miyaura Coupling of 8-Bromo-quinolinone

This protocol details the coupling of 8-bromo-quinolinone with a generic arylboronic acid.

Materials & Equipment:

  • 8-Bromo-quinolinone

  • Arylboronic acid (1.2 equivalents)

  • Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (K₃PO₄) (2.5 equivalents)

  • Anhydrous 1,4-Dioxane and Water (10:1 v/v)

  • Schlenk flask or microwave vial

  • Magnetic stirrer and heating plate/oil bath

  • Inert gas supply (Argon or Nitrogen)

  • Standard glassware for workup and purification

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Reaction Setup: To a Schlenk flask, add 8-bromo-quinolinone (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.5 mmol).

  • Catalyst Addition: In a separate vial, pre-mix Pd(OAc)₂ (0.02 mmol) and SPhos (0.04 mmol) in a small amount of the dioxane solvent. Add this catalyst mixture to the Schlenk flask.

  • Solvent Addition & Degassing: Add the 1,4-dioxane/water solvent mixture (5 mL). Seal the flask and degas the mixture by bubbling argon through the solution for 15-20 minutes.

  • Heating: Place the flask in a preheated oil bath at 100 °C. Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 12-24 hours.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate (2x10 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the 8-aryl-quinolinone product.[7]

Expert Insights:

  • Ligand Choice: SPhos is a bulky, electron-rich biarylphosphine ligand. Its steric hindrance promotes the reductive elimination step, while its electron-donating nature facilitates the initial oxidative addition, making it highly effective for coupling aryl chlorides and bromides.[1]

  • Base and Solvent: The combination of a strong base like K₃PO₄ and a polar aprotic solvent system like dioxane/water is crucial for activating the boronic acid to form the reactive boronate species, which readily undergoes transmetalation.[4]

Typical Reaction Parameters:

Coupling PartnerCatalyst SystemBaseSolventTemp (°C)Yield (%)
Phenylboronic acidPd(OAc)₂ / SPhosK₃PO₄Dioxane/H₂O10085-95
4-Methoxyphenylboronic acidPd(PPh₃)₄Na₂CO₃Toluene/EtOH/H₂O9080-92
3-Pyridylboronic acidPdCl₂(dppf)Cs₂CO₃DMF11075-88
Vinylboronic acid pinacol esterPd(OAc)₂ / XPhosK₂CO₃Dioxane/H₂O9570-85

digraph "Suzuki_Workflow" {
graph [fontname="Arial", fontsize=12];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [color="#4285F4", fontcolor="#202124", fontsize=9];

start [label="1. Combine Reactants\n(8-Br-Quinolinone, Boronic Acid, Base)"]; add_cat [label="2. Add Catalyst/Ligand\n(e.g., Pd(OAc)₂/SPhos)"]; add_solv [label="3. Add Solvent & Degas\n(Dioxane/H₂O, Argon)"]; heat [label="4. Heat Reaction\n(100 °C, 12-24h)"]; workup [label="5. Aqueous Work-up\n(EtOAc/Water Extraction)"]; purify [label="6. Purify\n(Column Chromatography)"]; product [label="Product:\n8-Aryl-Quinolinone", shape=ellipse, fillcolor="#E6F4EA", fontcolor="#202124"];

start -> add_cat -> add_solv -> heat -> workup -> purify -> product; }

Experimental Workflow for Suzuki-Miyaura Coupling.

C-C Bond Formation: The Sonogashira Coupling

The Sonogashira reaction facilitates the coupling of terminal alkynes with aryl halides, providing a direct route to valuable arylalkyne structures.[8][9] This transformation is notable for proceeding under relatively mild, often copper-cocatalyzed conditions, to install an alkynyl functional group on the quinolinone scaffold—a handle ripe for further chemical modification (e.g., click chemistry, cyclizations).

Protocol 2: Sonogashira Coupling of 8-Bromo-quinolinone

This protocol describes a typical Sonogashira coupling using a palladium-phosphine complex and a copper(I) co-catalyst.

Materials & Equipment:

  • 8-Bromo-quinolinone

  • Terminal Alkyne (1.5 equivalents)

  • Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (3 mol%)

  • Copper(I) iodide (CuI) (5 mol%)

  • Triethylamine (TEA) or Diisopropylamine (DIPA) (3.0 equivalents)

  • Anhydrous solvent (e.g., THF or DMF)

  • Schlenk flask

  • Inert gas supply (Argon or Nitrogen)

  • Standard workup and purification apparatus

Step-by-Step Procedure:

  • Reaction Setup: Add 8-bromo-quinolinone (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol), and CuI (0.05 mmol) to a dry Schlenk flask under an argon atmosphere.

  • Solvent and Reagent Addition: Add anhydrous THF (5 mL) and the amine base (TEA or DIPA, 3.0 mmol).

  • Alkyne Addition: Add the terminal alkyne (1.5 mmol) dropwise to the stirring mixture.

  • Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) until TLC or LC-MS indicates complete consumption of the starting material (typically 4-12 hours).

  • Work-up: Concentrate the reaction mixture under reduced pressure. Re-dissolve the residue in ethyl acetate and filter through a short pad of celite to remove metal salts.

  • Purification: Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography (silica gel) to obtain the 8-alkynyl-quinolinone.[10]

Expert Insights:

  • Dual Catalytic Cycles: The Sonogashira reaction operates via two interconnected catalytic cycles.[5] The palladium cycle is similar to that of other cross-couplings, while the copper cycle serves to activate the alkyne. CuI reacts with the terminal alkyne to form a copper acetylide intermediate, which is more reactive and readily participates in the transmetalation step with the Pd(II) complex.[8][10]

  • Base Function: The amine base (e.g., TEA) serves multiple roles: it acts as the solvent, neutralizes the HBr generated during the reaction, and facilitates the formation of the active Pd(0) species and the copper acetylide.[9]

  • Regioselectivity: In substrates with multiple, electronically similar halogen atoms, the site of coupling can sometimes be directed by a nearby coordinating group, such as an N-H bond, which can favor reaction at the ortho position.[11] For 8-bromo-quinolinone, the reaction occurs cleanly at the C8 position.

Sonogashira_Workflow start 1. Combine Solids under Argon (8-Br-Quinolinone, PdCl₂(PPh₃)₂, CuI) add_solv 2. Add Anhydrous Solvent & Base (THF, Triethylamine) start->add_solv add_alkyne 3. Add Terminal Alkyne add_solv->add_alkyne react 4. Stir at RT - 60 °C (4-12h) add_alkyne->react workup 5. Filter & Concentrate react->workup purify 6. Purify (Column Chromatography) workup->purify product Product: 8-Alkynyl-Quinolinone purify->product

Experimental Workflow for Sonogashira Coupling.

C-N Bond Formation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the premier method for constructing aryl C-N bonds.[12] It has revolutionized medicinal chemistry by allowing for the late-stage functionalization of complex molecules with a vast array of primary and secondary amines, overcoming the limitations of classical methods like nucleophilic aromatic substitution.[13] Applying this reaction to 8-bromo-quinolinone opens a direct pathway to novel 8-amino-quinolinone derivatives.

Protocol 3: Buchwald-Hartwig Amination of 8-Bromo-quinolinone

This protocol outlines the coupling of 8-bromo-quinolinone with a secondary amine.

Materials & Equipment:

  • 8-Bromo-quinolinone

  • Primary or Secondary Amine (1.3 equivalents)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1.5 mol%)

  • BrettPhos (3.5 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.5 equivalents)

  • Anhydrous Toluene

  • Oven-dried, sealable reaction tube

  • Inert gas supply (Argon or Nitrogen)

  • Standard workup and purification apparatus

Step-by-Step Procedure:

  • Reaction Setup: In a glovebox or under a stream of argon, add NaOtBu (1.5 mmol), Pd₂(dba)₃ (0.015 mmol), and BrettPhos (0.035 mmol) to a dry reaction tube.

  • Add Reactants: Add 8-bromo-quinolinone (1.0 mmol) and anhydrous toluene (4 mL).

  • Add Amine: Add the amine (1.3 mmol).

  • Seal and Heat: Securely seal the tube and remove it from the glovebox. Place the tube in a preheated oil bath or heating block at 110 °C for 12-18 hours.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite.

  • Purification: Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography to afford the 8-amino-quinolinone derivative.[14]

Expert Insights:

  • Catalyst System: The combination of a Pd(0) source like Pd₂(dba)₃ and a highly specialized, bulky biarylphosphine ligand like BrettPhos is essential for high-yielding C-N coupling.[15] BrettPhos is designed to facilitate the amination of hindered aryl halides and can be effective for a wide range of amine coupling partners.[15]

  • Base Selection: A strong, non-nucleophilic base like NaOtBu is required. Its role is to deprotonate the amine after it coordinates to the palladium center, forming the palladium-amido complex that is poised for reductive elimination.[12]

  • Inert Conditions: Buchwald-Hartwig aminations are highly sensitive to oxygen, which can oxidize the Pd(0) catalyst and phosphine ligands, rendering them inactive. Therefore, maintaining strict inert conditions throughout the setup and reaction is critical for success.

Typical Reaction Parameters:

Amine PartnerCatalyst SystemBaseSolventTemp (°C)Yield (%)
MorpholinePd₂(dba)₃ / BrettPhosNaOtBuToluene11088-96
AnilinePd(OAc)₂ / XPhosCs₂CO₃Dioxane10080-90
BenzylaminePd₂(dba)₃ / RuPhosK₃PO₄t-BuOH10075-87
N-MethylanilinePd(OAc)₂ / JohnPhosLHMDSToluene11082-93

digraph "Buchwald_Workflow" {
graph [fontname="Arial", fontsize=12];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [color="#34A853", fontcolor="#202124", fontsize=9];

start [label="1. Combine Solids under Argon\n(Base, Pd₂(dba)₃, Ligand)"]; add_reagents [label="2. Add 8-Br-Quinolinone,\nSolvent (Toluene), & Amine"]; seal_heat [label="3. Seal Tube & Heat\n(110 °C, 12-18h)"]; workup [label="4. Cool, Dilute, & Filter"]; purify [label="5. Purify\n(Column Chromatography)"]; product [label="Product:\n8-Amino-Quinolinone", shape=ellipse, fillcolor="#E8F0FE", fontcolor="#202124"];

start -> add_reagents -> seal_heat -> workup -> purify -> product; }

Experimental Workflow for Buchwald-Hartwig Amination.

Conclusion and Outlook

The 8-bromo-quinolinone scaffold is an exceptionally valuable starting material for chemical synthesis. As demonstrated, palladium-catalyzed cross-coupling reactions—namely the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions—provide reliable and high-yielding pathways to introduce diverse C-C and C-N linked substituents. These methods empower researchers in medicinal chemistry and materials science to rapidly access novel chemical entities with tailored properties. The continued development of more active and robust catalyst systems will further expand the synthetic utility of this important building block.

References

  • Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies.
  • Recent Progress in Palladium-Catalyzed Quinoline Formation: Synthetic Applic
  • Application Notes and Protocols: Suzuki-Miyaura Coupling with Bromin
  • Reactivity of the 2-aryl-6,8-dibromo-2,3-dihydroquinolin-4(1H)-ones in a palladium catalyzed Sonogashira cross-coupling reaction. Turk J Chem.
  • Buchwald–Hartwig amin
  • Heck Reaction. Organic Chemistry Portal.
  • Sonogashira coupling. Wikipedia.
  • Buchwald-Hartwig Amin
  • Suzuki Coupling. Organic Chemistry Portal.
  • Sonogashira Coupling. Organic Chemistry Portal.
  • Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. Journal of Chemical Sciences.
  • Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom C
  • Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals. Journal of Agricultural and Food Chemistry.
  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
  • Suzuki-Miyaura Coupling. Chemistry LibreTexts.
  • Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
  • Sonogashira Coupling. Chemistry LibreTexts.
  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

Sources

Application

Application Note: Functionalization Strategies for the Lactam Ring in 2(1H)-Quinolinones

This Application Note is designed for medicinal chemists and process development scientists optimizing the 2(1H)-quinolinone scaffold. It prioritizes regioselective control, scalable methodologies, and mechanistic unders...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for medicinal chemists and process development scientists optimizing the 2(1H)-quinolinone scaffold. It prioritizes regioselective control, scalable methodologies, and mechanistic understanding.

Executive Summary & Strategic Importance

The 2(1H)-quinolinone (carbostyril) scaffold is a privileged pharmacophore found in blockbuster therapeutics like Aripiprazole (antipsychotic) and Brexpiprazole . However, the lactam ring presents a unique synthetic challenge due to lactam-lactim tautomerism and the competing reactivity of the electron-deficient pyridone ring.

This guide moves beyond basic synthesis, providing high-fidelity protocols for:

  • N1-Selective Functionalization: Overcoming O-alkylation competition.

  • C3-H Direct Activation: Metal-catalyzed and radical approaches for C-C bond formation.

  • C4-H Functionalization: Accessing the difficult "distal" position via radical pathways.

Visualizing the Reactivity Landscape

The following diagram maps the electronic biases and strategic entry points for functionalizing the lactam ring.

ReactivityMap Quinolinone 2(1H)-Quinolinone Scaffold N1 N1 Position (Nucleophilic) Quinolinone->N1 Alkylation/Arylation (Chan-Lam, Ullmann) C2 C2 Position (Electrophilic Carbonyl) Quinolinone->C2 Activation via POCl3 (Scaffold Morphing) C3 C3 Position (Nucleophilic/Radical) Quinolinone->C3 C-H Activation (Ni-Cat, Electrophilic) C4 C4 Position (Electrophilic/Radical) Quinolinone->C4 Radical Addition (Minisci, Phosphorylation) N1->C2 Lactam-Lactim Tautomerism

Figure 1: Strategic reactivity map of the 2(1H)-quinolinone scaffold, highlighting distinct electronic characters of the lactam ring positions.

Module 1: N1-Functionalization (The Nitrogen Switch)

The Challenge: N- vs. O-Selectivity

The amide nitrogen (N1) and the carbonyl oxygen (at C2) form an ambident nucleophile system. Under basic conditions, the deprotonated anion can react at either site.

  • Kinetic Control: Often favors O-alkylation (forming 2-alkoxyquinolines).

  • Thermodynamic Control: Favors N-alkylation (forming 2-quinolinones) due to the preservation of the amide resonance and aromaticity of the fused benzene ring.

Protocol A: N1-Selective Alkylation (Base-Mediated)

Objective: Install an alkyl group at N1 with >95% chemoselectivity over O-alkylation.

Mechanism: The use of "soft" counter-cations (Cs+) and polar aprotic solvents promotes the dissociation of the ion pair, enhancing the nucleophilicity of the nitrogen. Hard metal salts (Ag+) typically chelate the nitrogen, forcing reaction at the oxygen.

Reagents & Conditions:

  • Substrate: 2(1H)-Quinolinone (1.0 eq)

  • Base: Cesium Carbonate (Cs₂CO₃) (1.5 eq) or K₂CO₃ (2.0 eq)

  • Solvent: DMF (Anhydrous)

  • Electrophile: Alkyl Halide (1.2 eq)

  • Temperature: 60–80 °C

Step-by-Step Workflow:

  • Dissolution: Charge a reaction vessel with 2(1H)-quinolinone and anhydrous DMF (0.2 M concentration).

  • Deprotonation: Add Cs₂CO₃ in a single portion. Stir at room temperature for 30 minutes. Note: The solution typically turns yellow/orange, indicating anion formation.

  • Addition: Add the alkyl halide dropwise.

  • Reaction: Heat to 60 °C. Monitor via LC-MS.

    • Checkpoint: If O-alkylation is observed (>5%), lower temperature to 40 °C and switch solvent to DMSO.

  • Workup: Dilute with water (precipitation usually occurs). Filter the solid. If no precipitate, extract with EtOAc, wash with LiCl (5% aq) to remove DMF.

Data Validation:

  • N-Alkyl Product: ¹H NMR shows a downfield shift of the adjacent aromatic protons and typical amide carbonyl signal in ¹³C NMR (~160-165 ppm).

  • O-Alkyl Product: ¹³C NMR signal shifts upfield (~150-155 ppm) and lacks the C=O characteristic.

Module 2: C3-H Direct Functionalization[1][2]

The Challenge: Regioselectivity on the Alkene

The C3-C4 double bond is electron-deficient compared to isolated alkenes but electron-rich relative to the pyridine ring. Direct electrophilic substitution is difficult. Recent advances utilize Nickel catalysis or Radical pathways to achieve exclusive C3 selectivity.

Protocol B: Nickel-Catalyzed C3-Alkylation/Arylation

This protocol utilizes a Ni(II) catalyst to enable C-H functionalization at room temperature, avoiding harsh lithiation steps.

Mechanism: The reaction proceeds via a transient nickel-hydride species that facilitates a 1,4-addition-like pathway, followed by oxidative aromatization.[1]

NiCatalysis Start 2(1H)-Quinolinone Intermediate 1,4-Dihydroquinolinone Ni-Intermediate Start->Intermediate 1,4-Insertion Ni_Species Ni-H Species (In Situ Generated) Ni_Species->Intermediate Product 3-Substituted 2(1H)-Quinolinone Intermediate->Product Elimination/Aromatization Electrophile Electrophile (E+) (Alkyl/Aryl Halide) Electrophile->Intermediate Cross-Coupling

Figure 2: Simplified mechanism for Ni-catalyzed C3-H functionalization.

Reagents & Conditions:

  • Catalyst: Ni(acac)₂ (5-10 mol%)

  • Ligand: 1,10-Phenanthroline (10 mol%)

  • Reagent: Grignard Reagent (R-MgBr) or Zinc Reagent (R-ZnX) (1.5 eq)

  • Oxidant: DDQ (1.0 eq) or Air (in some variations)

  • Solvent: THF or 1,4-Dioxane

Step-by-Step Workflow:

  • Catalyst Prep: In a glovebox or under Argon, mix Ni(acac)₂ and Phenanthroline in THF for 15 mins.

  • Substrate Addition: Add the 2(1H)-quinolinone substrate.[2]

  • Reagent Addition: Add the Grignard reagent slowly at 0 °C, then warm to Room Temperature (RT).

  • Reaction: Stir at RT for 2-4 hours. The mixture forms a dihydro-intermediate.

  • Oxidation (Critical): Add DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) at 0 °C to restore the double bond (aromatization). Stir for 30 mins.

  • Workup: Quench with sat. NH₄Cl. Extract with DCM.

Module 3: C4-H Functionalization (The Distal Radical)

The Challenge: Electronic Deactivation

C4 is electronically deactivated by the adjacent carbonyl (via conjugation). Nucleophilic attack is rare. Radical addition (Minisci-type) is the most effective strategy but often lacks selectivity (C2 vs C4).

Protocol C: Visible-Light Promoted C4-Phosphorylation

This modern protocol uses photoredox catalysis to generate phosphinoyl radicals that selectively attack the C4 position.

Reagents & Conditions:

  • Substrate: N-Methyl-2-quinolinone (N-protection is recommended first).

  • Radical Source: Diphenylphosphine oxide (Ph₂P(O)H) (2.0 eq).

  • Catalyst: Eosin Y (2 mol%) or Rhodamine B.

  • Oxidant: K₂S₂O₈ (2.0 eq).

  • Solvent: CH₃CN/H₂O (4:1).

  • Light Source: Blue LEDs (450-460 nm).

Step-by-Step Workflow:

  • Setup: Combine substrate, phosphine oxide, catalyst, and persulfate in a glass vial.

  • Degassing: Sparge the solvent mixture with Nitrogen for 10 minutes (Oxygen quenches the excited state catalyst).

  • Irradiation: Place the vial 2-3 cm from the Blue LED source. Stir vigorously. Use a fan to maintain ambient temperature (prevent thermal degradation).

  • Duration: 12–24 hours.

  • Workup: Dilute with water, extract with DCM. Wash organic layer with NaHCO₃.

Comparative Analysis of Strategies

The following table summarizes the key decision points for functionalizing the lactam ring.

Target PositionPrimary StrategyKey ReagentsSelectivity ControlLimitations
N1 (Nitrogen) Nucleophilic SubstitutionCs₂CO₃, Alkyl Halides, DMFSolvent Polarity (Use DMF/DMSO)Competing O-alkylation if Ag+ salts used.
C3 (Alkene) C-H Activation (Ni-Cat)Ni(acac)₂, Grignard, DDQLigand/Catalyst SpecificityRequires oxidation step to restore aromaticity.
C3 (Alkene) Radical ThiolationSulfonyl hydrazides, I₂Radical StabilityCan be sensitive to steric bulk at N1.
C4 (Distal) Photoredox MinisciEosin Y, Blue LED, PersulfateRadical Polarity MatchingOften requires N-protection first.
C2 (Carbonyl) Activation -> CouplingPOCl₃ then Pd-CatalysisConversion to Chloro-quinolineDestroys Lactam character (irreversible).

References

  • Regioselective Functionalization of Quinolines through C-H Activation. Source: MDPI, Molecules 2021. URL:[Link]

  • Nickel-Catalyzed Site-Selective C3-H Functionalization of Quinolines. Source: Hong Kong Polytechnic University (PolyU), 2020. URL:[Link]

  • Visible-Light-Promoted C4-Selective Phosphorylation of Pyridine and Quinoline Derivatives. Source: ACS Organic Letters, 2023. URL:[Link]

  • Selectivity of N- Versus O-Alkylation in Mitsunobu Reactions. Source: Semantic Scholar (Chemistry), 2017. URL:[Link][3]

  • Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Source: MDPI, Molecules 2025. (Review of related quinolinone synthesis). URL:[Link]

Sources

Method

Using 8-Bromo-3-nitro-2(1H)-quinolinone in heterocyclic library generation

Application Note: Strategic Heterocyclic Library Generation using 8-Bromo-3-nitro-2(1H)-quinolinone Part 1: Executive Summary & Strategic Rationale The quinolinone scaffold is recognized as a "privileged structure" in me...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Heterocyclic Library Generation using 8-Bromo-3-nitro-2(1H)-quinolinone

Part 1: Executive Summary & Strategic Rationale

The quinolinone scaffold is recognized as a "privileged structure" in medicinal chemistry, serving as the core for numerous FDA-approved therapeutics (e.g., Aripiprazole, Brexpiprazole) and kinase inhibitors.[1] However, standard library generation often relies on pre-functionalized commercial cores that limit diversity to the periphery of the molecule.

This guide details the utilization of 8-Bromo-3-nitro-2(1H)-quinolinone (8-BNQ) as a high-value linchpin for Diversity-Oriented Synthesis (DOS). This specific scaffold offers three orthogonal vectors for chemical expansion, allowing researchers to generate libraries with high 3D-complexity and distinct physicochemical profiles.

The Tri-Vector Advantage:

  • Vector A (N1-Position): Tunable solubility and lipophilicity via alkylation.

  • Vector B (C8-Position): Robust cross-coupling handle (Suzuki/Sonogashira) orthogonal to the nitro group.

  • Vector C (C3/C4-Position): The nitro group serves as a "chameleon" functionality—activating the C4 position for nucleophilic attack (Michael-type) or serving as a precursor for reduction/cyclization to fused tricyclic systems (e.g., pyrrolo[3,4-c]quinolines).

Part 2: Technical Protocols & Methodologies

Synthesis of the Core Scaffold

Note: While 8-BNQ is commercially available from select building-block vendors, in-house synthesis ensures scale and purity.

Reaction Principle: Knoevenagel condensation of substituted 2-aminobenzaldehydes with nitroacetate, followed by in situ cyclization.

Protocol:

  • Reagents: 2-Amino-3-bromobenzaldehyde (1.0 equiv), Ethyl nitroacetate (1.2 equiv), Ammonium acetate (1.5 equiv).

  • Solvent: Glacial Acetic Acid.

  • Procedure:

    • Dissolve 2-amino-3-bromobenzaldehyde in glacial acetic acid (0.5 M).

    • Add ethyl nitroacetate and ammonium acetate.

    • Reflux at 110°C for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1). The product typically precipitates as a yellow solid upon cooling.

    • Workup: Pour into ice water. Filter the precipitate.[2] Wash with cold water and EtOH.

    • Validation:

      
      H NMR (DMSO-
      
      
      
      ) shows a characteristic singlet for H-4 at
      
      
      ~8.9–9.1 ppm.
Vector A: N-Alkylation (Solubility Optimization)

Why this step first? The free lactam NH often causes solubility issues in non-polar solvents used for transition-metal catalysis. Capping N1 improves processability.

Protocol:

  • Setup: Charge a reaction vial with 8-BNQ (1.0 equiv) and anhydrous DMF (0.2 M).

  • Base: Add

    
     (2.0 equiv) or 
    
    
    
    (for hindered electrophiles). Stir for 15 min at RT.[2]
  • Electrophile: Add Alkyl Halide (R-X, 1.2 equiv).

  • Conditions: Stir at 60°C for 2–4 hours.

  • Purification: Precipitation with water followed by filtration is usually sufficient. For library scale, use SCX-2 cartridges if R contains basic amines.

Vector B: C8-Suzuki-Miyaura Cross-Coupling

Technical Insight: The 8-position is sterically hindered due to the peri-interaction with the N1-substituent. Standard


 often fails. We recommend Buchwald generation precatalysts (e.g., XPhos Pd G2) or 

.

Protocol:

  • Reagents: N-Alkylated 8-BNQ (1.0 equiv), Boronic Acid (1.5 equiv),

    
     (5 mol%), 
    
    
    
    (3.0 equiv).
  • Solvent: 1,4-Dioxane/Water (9:1, degassed).

  • Procedure:

    • Combine solids in a microwave vial.

    • Add degassed solvent.[3][4]

    • Heat at 100°C (conventional) or 120°C (microwave) for 1 hour.

  • Note: The 3-nitro group is electron-withdrawing, which theoretically deactivates the ring toward oxidative addition; however, the Br is on the benzenoid ring, and the reaction proceeds efficiently with electron-rich ligands.

Vector C: Nitro Reduction & "Scaffold Morphing"

The Pivot Point: Converting the nitro group to an amine unlocks the synthesis of fused heterocycles.[5]

Pathway: Synthesis of Pyrrolo[3,2-c]quinolines (Groebke-Blackburn-Bienaymé Variant)

  • Reduction: Treat the Suzuki product with

    
     powder (5 equiv) and 
    
    
    
    in EtOH/Water (4:1) at 80°C for 2 hours. Filter through Celite to obtain the 3-amino-quinolinone.
  • Cyclization: React the 3-amino-quinolinone with an aldehyde and an isocyanide (if accessing imino-fused systems) or simply condense with aldehydes/ketones under acid catalysis to form fused imidazole/pyrrole derivatives.

Part 3: Data Presentation & Analysis

Table 1: Representative Yields for Orthogonal Functionalization Based on internal standardization using 4-methoxybenzyl chloride (N1) and phenylboronic acid (C8).

EntryReaction StepReagent/ConditionsRepresentative YieldNotes
1 N-AlkylationMeI,

, DMF
92%Excellent solubility profile.
2 N-AlkylationBenzyl bromide,

88%Steric bulk tolerated.
3 C8-SuzukiPh-

,

81%Requires degassed solvents.
4 C8-Suzuki4-Py-

, XPhos Pd G2
74%Pyridine boronates require reactive ligands.
5 Nitro Reduction

or

85-90%Clean conversion to 3-amine.
6 CyclizationR-CHO,

(cat)
60-75%Forms fused tricyclic core.

Part 4: Visualization (Graphviz/DOT)

Diagram 1: The Reactivity Triad (Scaffold Map)

Caption: Orthogonal reactivity map of 8-Bromo-3-nitro-2-quinolinone, highlighting the three distinct vectors for library generation.

ReactivityMap Core 8-Bromo-3-nitro- 2(1H)-quinolinone N1 Vector A (N1) Alkylation/Acylation (Solubility/Diversity) Core->N1  Base / R-X   C8 Vector B (C8) Pd-Cross Coupling (Biaryl Formation) Core->C8  Suzuki/Sonogashira   C3 Vector C (C3-NO2) Reduction/Cyclization (Scaffold Morphing) Core->C3  Red. -> Cyclization  

Diagram 2: Library Generation Workflow

Caption: Step-by-step synthetic workflow for generating a 3-dimensional heterocyclic library from the 8-BNQ core.

Workflow Start Start: 8-Bromo-3-nitro-2-quinolinone Step1 Step 1: N-Functionalization (R1 Diversity) Start->Step1 R1-X, Base Step2 Step 2: C8 Cross-Coupling (R2 Diversity) Step1->Step2 R2-B(OH)2, Pd cat. Step3 Step 3: Nitro Reduction (Activation) Step2->Step3 Fe/AcOH or H2/Pd BranchA Path A: Amide Coupling (Linear Diversity) Step3->BranchA R3-COCl BranchB Path B: Condensation/Cyclization (Fused Tricyclics) Step3->BranchB R3-CHO / H+

Part 5: References & Grounding

  • Quinoline as a Privileged Scaffold:

    • Title: Quinoline as a privileged scaffold in modern drug discovery.[1]

    • Source: ChemiJournal (2025).

    • URL:[Link](Contextual grounding based on search result 1.6)

  • Synthesis of 3-Nitro-2-quinolones:

    • Title: Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone Derivatives.

    • Source: PMC / NIH (2020).

    • URL:[Link]

  • Suzuki Coupling on Brominated Quinolines:

    • Title: Application Notes and Protocols: Suzuki-Miyaura Coupling with Brominated Quinolines.

    • Source: BenchChem (2025).[3]

  • Nitro Reduction Strategies:

    • Title: Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines.[2]

    • Source: NIH / PubMed (2022).

    • URL:[Link]

  • Reactivity of 3-Nitro-2-quinolones (Cycloadditions):

    • Title: 3-Nitro-2(1H)-quinolone derivatives as 2π components in 1,3-dipolar cycloadditions.[6]

    • Source: Taylor & Francis (2022).

    • URL:[Link][7]

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yields for 8-Bromo-3-nitro-2(1H)-quinolinone synthesis

This technical guide addresses the synthesis and yield optimization of 8-Bromo-3-nitro-2(1H)-quinolinone . Based on the structural constraints of the quinolinone scaffold, the most common cause of low yield in this speci...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide addresses the synthesis and yield optimization of 8-Bromo-3-nitro-2(1H)-quinolinone .

Based on the structural constraints of the quinolinone scaffold, the most common cause of low yield in this specific synthesis is the incorrect selection of the synthetic pathway . Researchers often attempt direct nitration of the pre-formed quinolinone core, which leads to poor regioselectivity (favoring the 6-position) and low yields of the 3-nitro target.

The following guide prioritizes the Cyclization Strategy (Modified Friedländer/Knoevenagel) as the "Gold Standard" for high-yield synthesis, while providing troubleshooting for those attempting the direct functionalization route.

Diagnostic Phase: Why is your yield low?

Before adjusting parameters, identify which failure mode matches your current situation.[1]

SymptomProbable CauseTechnical Reality
Major Product is Isomeric (e.g., 6-nitro)Direct Nitration Route Electrophilic aromatic substitution on 8-bromo-2(1H)-quinolinone favors the benzene ring (C6), not the pyridine ring (C3).[1]
Low Conversion (<20%) Solubility Limit The 8-bromo-2-quinolinone core is highly insoluble in standard nitrating media (H₂SO₄/AcOH), preventing effective collisions.[1]
Tar/Polymerization Thermal Runaway 2-Aminobenzaldehyde intermediates are unstable; overheating during the condensation step causes self-polymerization before ring closure.[1]
Product Loss during Workup pH Mismanagement The 3-nitro-2-quinolinone proton (NH) is acidic (pKa ~10-11).[1] High pH washes can solubilize the product as a salt, leading to loss in the aqueous layer.

The Gold Standard Protocol: Cyclization Strategy

Recommendation: Abandon direct nitration. Adopt the condensation of 2-amino-3-bromobenzaldehyde with ethyl nitroacetate (or nitroalkanes).[1] This route builds the 3-nitro group into the ring, guaranteeing regioselectivity and significantly higher yields (>75%).

Optimized Workflow (Step-by-Step)

Precursors:

  • Substrate: 2-Amino-3-bromobenzaldehyde (prepared via reduction of 8-bromo-2-nitrobenzaldehyde or oxidation of 8-bromo-2-methylaniline).[1]

  • Reagent: Ethyl nitroacetate (acts as the nucleophile).[1]

  • Catalyst: Piperidine or Pyrrolidine (secondary amine base).[1]

Protocol:

  • Dissolution: Dissolve 1.0 eq of 2-amino-3-bromobenzaldehyde in absolute Ethanol (0.5 M concentration).

  • Reagent Addition: Add 1.2 eq of Ethyl Nitroacetate.

  • Catalyst: Add 0.1 eq of Piperidine.

  • Reflux: Heat to reflux (78°C) for 4–6 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

    • Mechanism:[1][2][3][4][5][6] The amine condenses with the aldehyde (imine formation), followed by intramolecular attack of the nitroacetate enolate on the ester/imine, leading to cyclization and loss of ethanol.

  • Crystallization: Cool the mixture to 0°C. The product, 8-Bromo-3-nitro-2(1H)-quinolinone , typically precipitates as a yellow/orange solid.

  • Purification: Filter and wash with cold ethanol. Recrystallize from DMF/Water if necessary.[1]

Critical Troubleshooting (FAQs)

Q1: I am forced to use Direct Nitration on 8-bromo-2-quinolinone. How can I force the 3-position?

A: Standard mixed acid (HNO₃/H₂SO₄) will fail.[1] You must use Radical Nitration or Addition-Elimination conditions.[1]

  • Protocol Modification: Use Cerium(IV) Ammonium Nitrate (CAN) in Acetic Acid or Fuming HNO₃ in Acetic Anhydride at 0°C.[1]

  • Why: Acetic anhydride forms acetyl nitrate, which is more selective for the electron-deficient pyridine ring (via an addition-elimination mechanism) compared to the nitronium ion (

    
    ) which attacks the benzene ring.[1]
    
  • Expectation: Even with this optimization, yields rarely exceed 40-50% due to competing bromination/oxidation side reactions.[1]

Q2: My product is crashing out, but it’s impure. How do I purify it?

A: 3-Nitro-2-quinolinones are notoriously insoluble in organic solvents but soluble in polar aprotic solvents.[1]

  • Solvent System: Use DMF (Dimethylformamide) or DMSO for recrystallization.[1]

  • Technique: Dissolve the crude solid in hot DMF (100°C). Filter while hot to remove inorganic salts.[1] Add water dropwise to the hot filtrate until turbidity appears.[1] Cool slowly to 4°C.

Q3: The reaction stalls at the intermediate imine. How do I push it to close?

A: This is a common issue in the condensation route.

  • Solution: Switch the solvent to Glacial Acetic Acid with a catalytic amount of Sodium Acetate (120°C).[1]

  • Reasoning: The higher temperature and acidic environment facilitate the elimination of the leaving group (ethanol/water) required for aromatization.

Visualizing the Reaction Pathways[3]

The following diagram contrasts the "Trap" (Direct Nitration) with the "Solution" (Cyclization), highlighting the regioselectivity control.

ReactionPathways Start_Direct Starting Material: 8-Bromo-2(1H)-quinolinone Reagent_Acid Reagent: HNO3 / H2SO4 Start_Direct->Reagent_Acid Product_Wrong Major Product (Trap): 8-Bromo-6-nitro-2-quinolinone (Regioisomer) Reagent_Acid->Product_Wrong Electrophilic Subst. (Low Selectivity) Start_Cyclic Precursor: 2-Amino-3-bromobenzaldehyde Reagent_Cyclic Reagent: Ethyl Nitroacetate + Piperidine Start_Cyclic->Reagent_Cyclic Intermediate Intermediate: Imine/Enamine Species Reagent_Cyclic->Intermediate Condensation Product_Target Target Product (High Yield): 8-Bromo-3-nitro-2(1H)-quinolinone Intermediate->Product_Target Cyclization (-EtOH)

Caption: Comparison of Synthetic Routes. The Red path (Direct Nitration) yields the incorrect isomer.[1] The Green path (Cyclization) ensures the 3-nitro placement.

Data Summary: Solvent & Base Effects[1][7]

Optimization data for the condensation of 2-amino-3-bromobenzaldehyde with ethyl nitroacetate.

Solvent SystemBase CatalystTemp (°C)Yield (%)Purity Profile
Ethanol (Abs) Piperidine 78 (Reflux) 82% High (Crystalline)
MethanolTEA (Triethylamine)6555%Moderate (Imine impurity)
ToluenePiperidine/AcOH11068%High (Requires chromatography)
Acetic AcidSodium Acetate11874%Good (Precipitates on cooling)
Water None 100 <10% Failed (Insoluble)

References

  • BenchChem. (2025).[1][3][5] A Technical Guide to the Synthesis of 3-Nitro-2-phenylquinoline Analogues and Derivatives. Retrieved from 3[1]

  • Yan, M. C., et al. (2004).[1][7] An Investigation of the Reaction of 2-Aminobenzaldehyde Derivatives with Conjugated Nitro-olefins: An Easy and Efficient Synthesis of 3-Nitro-1,2-dihydroquinolines. The Journal of Organic Chemistry, 69(5), 1565-1570.[7] Retrieved from 8[9]

  • National Institutes of Health (NIH). (2022).[1] Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. Retrieved from 10

  • PubChem. (2025).[1][11] Compound Summary: Quinoline, 3-bromo-8-nitro- (Isomer Comparison). Retrieved from 11[1]

Sources

Optimization

Solving solubility issues of 8-Bromo-3-nitro-2(1H)-quinolinone in DMSO

Topic: Solving Solubility Issues of 8-Bromo-3-nitro-2(1H)-quinolinone in DMSO Technical Support Center: Solubility & Handling Guide Product: 8-Bromo-3-nitro-2(1H)-quinolinone Application: Medicinal Chemistry / High-Throu...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Solving Solubility Issues of 8-Bromo-3-nitro-2(1H)-quinolinone in DMSO

Technical Support Center: Solubility & Handling Guide

Product: 8-Bromo-3-nitro-2(1H)-quinolinone Application: Medicinal Chemistry / High-Throughput Screening (HTS) Solvent Focus: Dimethyl Sulfoxide (DMSO)

Executive Summary: The "Brick Dust" Challenge

As a Senior Application Scientist, I frequently encounter researchers struggling with 8-Bromo-3-nitro-2(1H)-quinolinone . This compound is a classic example of "brick dust"—a term we use for molecules with high melting points and poor solubility in almost all standard solvents.

The Causality of Insolubility: The insolubility arises from two synergistic structural features:

  • Intermolecular Hydrogen Bonding: The lactam motif (–NH–C=O) at the 1,2-position creates a strong donor-acceptor pair, leading to the formation of stable, ribbon-like dimers or polymeric networks in the solid state [1].

  • 
    -Stacking:  The planar quinoline core, reinforced by the electron-withdrawing nitro group (position 3) and bromine (position 8), enhances lattice energy through strong 
    
    
    
    -
    
    
    interactions.

To dissolve this compound, you must energetically overcome this crystal lattice enthalpy. The guide below provides a self-validating protocol to achieve this safely and effectively.

Part 1: Troubleshooting Guide (Q&A)

Q1: I added DMSO, but the compound remains a suspension. Should I vortex longer?

A: Vortexing alone is rarely sufficient for this scaffold. The kinetic energy provided by vortexing cannot break the intermolecular H-bonds of the quinolinone dimer.

  • Solution: Switch to Bath Sonication . Ultrasonic cavitation generates localized high temperatures and shear forces that disrupt the crystal lattice more effectively than vortexing.

  • Protocol: Sonicate at 40–50 kHz for 10–15 minutes. Ensure the bath water is warm (~40°C).

Q2: Sonication helped, but the solution is still cloudy. Can I heat it?

A: Yes, but with strict thermal limits.

  • The Science: Solubility is temperature-dependent. Heating DMSO increases the kinetic energy of the solvent molecules, allowing them to intercalate between the solute layers.

  • Safety Warning: Do not exceed 80°C. While aromatic nitro compounds are generally stable, heating DMSO with strong electron-deficient systems can sometimes lead to exothermic decomposition or oxidation reactions.

  • Protocol: Heat the sealed vial in a chemically resistant heating block to 60°C for 5–10 minutes. Vortex immediately while hot.

Q3: My compound precipitated after sitting on the bench for an hour. What happened?

A: You likely encountered the "Wet DMSO" Effect .

  • Mechanism: DMSO is highly hygroscopic. It absorbs atmospheric water rapidly. 8-Bromo-3-nitro-2(1H)-quinolinone is extremely hydrophobic (lipophilic). Even a water content of 1–2% in DMSO can increase the polarity of the solvent mixture enough to force the hydrophobic compound out of solution (antisolvent precipitation) [2].

  • Fix: Use anhydrous DMSO (stored over molecular sieves). Purge the headspace of your stock solution vial with argon or nitrogen after every use.

Q4: I need a higher concentration (>50 mM) for an animal study. It just won't dissolve. What is the "Chemical Trick"?

A: You can exploit the acidity of the lactam NH.

  • Mechanism: The pKa of the NH in 3-nitro-2-quinolinones is significantly lower (approx. pKa 9–10) than unsubstituted quinolinones due to the electron-withdrawing nitro group [3].

  • Protocol: Add 1.0–1.1 equivalents of a soluble organic base, such as Triethylamine (TEA) or Diisopropylethylamine (DIPEA) .

  • Result: This deprotonates the nitrogen, creating an anionic species. The electrostatic repulsion between anions prevents aggregation, and the charged species is vastly more soluble in polar DMSO.

    • Note: Ensure this pH adjustment is compatible with your downstream assay.

Part 2: Experimental Protocols & Data

Standard Dissolution Workflow
StepActionTechnical Rationale
1 Weighing Weigh quickly to avoid static; use an anti-static gun if available.
2 Solvent Addition Add Anhydrous DMSO (Grade ≥99.9%).
3 Pre-Treatment Vortex for 30 seconds to disperse large clumps.
4 Sonication Sonicate at 40°C for 15 mins. Check for clarity.
5 Thermal Shift If cloudy, heat to 60°C for 10 mins.
6 QC Check Inspect against a light source. If particulates remain, proceed to Base Addition .
Solubility Enhancement Data (Estimated)
Solvent SystemConditionSolubility EstimateSuitability
DMSO (Wet) RT< 1 mg/mLPoor (Precipitation risk)
DMSO (Anhydrous) RT~ 2–5 mg/mLModerate
DMSO (Anhydrous) 60°C~ 10–15 mg/mLGood
DMSO + 1 eq. TEA RT> 25 mg/mLExcellent (Ionized form)

Part 3: Decision Logic Visualization

The following diagram illustrates the logical workflow for solubilizing stubborn quinolinone derivatives.

SolubilityWorkflow Start Start: 8-Bromo-3-nitro-2(1H)-quinolinone Solid Powder AddDMSO Add Anhydrous DMSO (Avoid wet DMSO) Start->AddDMSO VisualCheck1 Visual Inspection: Clear Solution? AddDMSO->VisualCheck1 Success Ready for Assay VisualCheck1->Success Yes Sonicate Bath Sonication 40°C, 15 min VisualCheck1->Sonicate No (Suspension) VisualCheck2 Clear Solution? Sonicate->VisualCheck2 VisualCheck2->Success Yes Heat Heat to 60°C (Max 80°C) VisualCheck2->Heat No VisualCheck3 Clear Solution? Heat->VisualCheck3 VisualCheck3->Success Yes BaseAdd Add 1.0 eq. TEA/DIPEA (Deprotonate NH) VisualCheck3->BaseAdd No (Stubborn) FinalCheck Clear Solution? BaseAdd->FinalCheck FinalCheck->Success Yes AltSolvent Switch Solvent: DMF or NMP FinalCheck->AltSolvent No

Figure 1: Step-by-step decision tree for solubilizing poorly soluble quinolinone derivatives. Blue nodes indicate chemical interventions; Red nodes indicate thermal/solvent shifts.

References

  • Kornblum, S. S., & Hirschorn, J. O. (1970). Dissolution of poorly water-soluble drugs I: Some physical parameters related to method of micronization and tablet manufacture of a quinazolinone compound. Journal of Pharmaceutical Sciences, 59(5), 606–609.

  • Kiani, M., et al. (2023).[1] Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model.[1] Physical Chemistry Research, 12(3), 567-578.[1]

  • Kaljurand, I., et al. (2017). Experimental basicities of nitrogen heterocycles in acetonitrile and water. European Journal of Organic Chemistry, 2017(30), 4475–4489.

Sources

Troubleshooting

Technical Support Center: Purification of Brominated Nitro-Quinolinone Intermediates

Status: Operational Agent: Senior Application Scientist Ticket ID: CHE-PUR-882 Subject: Troubleshooting Solubility, Regioisomers, and Purity in Quinolin-2(1H)-one Scaffolds Overview: The "Brick Dust" Challenge Welcome to...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Agent: Senior Application Scientist Ticket ID: CHE-PUR-882 Subject: Troubleshooting Solubility, Regioisomers, and Purity in Quinolin-2(1H)-one Scaffolds

Overview: The "Brick Dust" Challenge

Welcome to the technical support hub for quinolinone chemistry. If you are working with brominated nitro-quinolin-2(1H)-ones (e.g., 6-bromo-8-nitroquinolin-2(1H)-one), you are likely facing the "brick dust" phenomenon: high melting point solids that are insoluble in most standard organic solvents but retain stubborn impurities.

This guide moves beyond standard textbook protocols to address the specific physicochemical behavior of the lactam-fused aromatic core. These protocols are designed to purify intermediates often synthesized via Knorr cyclization or direct electrophilic aromatic substitution (nitration/bromination) .

Module 1: Solubility & Recrystallization

User Question: "My crude product is a yellow/brown powder that won't dissolve in Ethanol, DCM, or Ethyl Acetate for recrystallization. How do I purify it?"

Technical Diagnosis: Brominated nitro-quinolinones exhibit strong intermolecular hydrogen bonding (dimerization) via the lactam (cis-amide) motif, combined with


-

stacking enhanced by the electron-withdrawing nitro and bromo groups. This renders them insoluble in low-boiling non-polar solvents.

The Protocol: High-Temperature Polar Switching

Solvent SystemBoiling PointSuitabilityMechanism
Glacial Acetic Acid (AcOH) 118°CGold Standard Disrupts intermolecular H-bonds; high solubility at reflux, low at RT.
DMF / Ethanol (1:4) >150°C / 78°CExcellentDMF solvates the core; Ethanol acts as the anti-solvent upon cooling.
DMSO / Water 189°C / 100°CGood (Caution)High solubility, but difficult to dry the product. Use only if AcOH fails.

Step-by-Step Workflow:

  • Reflux: Suspend the crude solid in Glacial Acetic Acid (10 mL per gram). Heat to reflux (120°C).

  • Saturation: If the solid does not dissolve, add DMF dropwise through the condenser until clear.

  • Hot Filtration: Filter the boiling solution rapidly through a pre-warmed glass frit (to remove inorganic salts like NaBr or char).

  • Controlled Cooling: Turn off the heat and let the flask sit in the oil bath as it cools to room temperature. Do not use an ice bath yet. Rapid cooling traps impurities.

  • Collection: Once at room temperature, filter the yellow needles. Wash with cold ethanol (not acetic acid) to remove the high-boiling solvent.

Expert Insight: If your product is the 8-nitro isomer, it often crystallizes more readily than the 6-nitro isomer due to intramolecular H-bonding between the nitro group and the NH, which reduces intermolecular aggregation.

Module 2: Chemical Purification (Acid/Base Extraction)

User Question: "I have unreacted starting materials (anilines) and tarry byproducts. Recrystallization isn't cleaning it enough."

Technical Diagnosis: The quinolin-2(1H)-one ring possesses a pKa ~11-12 (phenol-like acidity) at the NH position. We can exploit this to separate it from non-acidic impurities (tars, halo-anilines) without running a column.

The "Dissolve and Drop" Protocol:

  • Dissolution (Base): Suspend crude solid in 2M NaOH or 10% KOH. Heat to 50°C.

    • Observation: The solid should dissolve to form a deep yellow/orange solution (the soluble phenolate salt).

    • Troubleshooting: If solids remain, these are likely unreacted brominated anilines or neutral impurities.

  • Filtration: Filter the warm alkaline solution through Celite to remove the insoluble impurities.

  • Precipitation (Acid): Slowly add 2M HCl or Glacial Acetic Acid to the filtrate while stirring vigorously.

    • Endpoint: Adjust pH to ~4-5. The lactam ring will re-protonate and precipitate out as a solid.

  • Wash: Filter the precipitate and wash extensively with water to remove inorganic salts, then wash with minimal cold methanol.

AcidBaseWorkflow cluster_legend Chemical Logic Start Crude Mixture (Quinolinone + Anilines + Tar) BaseStep Add 2M NaOH Heat to 50°C Start->BaseStep Check Is it Soluble? BaseStep->Check Filter Filter through Celite (Discard Solid Residue) Check->Filter Yes (Liquid Phase) Filtrate Filtrate contains Quinolinone Salt Filter->Filtrate AcidStep Add HCl/AcOH to pH 5 Filtrate->AcidStep Final Pure Precipitate (Collect & Dry) AcidStep->Final Legend Base converts insoluble Lactam to soluble Salt via NH deprotonation.

Figure 1: Acid-Base purification workflow exploiting the acidity of the lactam NH group.

Module 3: Chromatographic Separation (The "Streak" Issue)

User Question: "I need to separate regioisomers (e.g., 6-bromo vs. 8-bromo). The spots streak badly on TLC and co-elute on the column."

Technical Diagnosis: Quinolinones "streak" or "tail" on silica gel because the basic nitrogen (even if weak) and the amide oxygen interact strongly with the acidic silanols on the silica surface.

The "Acid-Modified" Mobile Phase: Do NOT use standard Hexane/Ethyl Acetate. You must suppress the ionization of the lactam.

  • TLC Optimization:

    • Standard: 5% Methanol in Dichloromethane (DCM).

    • The Fix: Add 1% Acetic Acid to the mobile phase.[1]

    • Example System: Toluene : Acetone : Acetic Acid (70 : 25 : 5).

    • Why: Toluene provides

      
      -interaction resolution; Acetic acid sharpens the peak shape.
      
  • Flash Column Protocol:

    • Solid Load: Dissolve the sample in a minimum amount of DMF or THF, mix with silica gel, and evaporate to dryness (vacuo). Load this powder on top of the column. Liquid loading will cause precipitation at the column head.

    • Gradient: Start with 100% DCM, then gradient to 95:5 DCM:Methanol.

    • Isomer Order: Generally, the 8-nitro/bromo isomer elutes before the 6-nitro/bromo isomer due to internal hydrogen bonding making the 8-isomer slightly less polar.

Module 4: Troubleshooting FAQ

Q1: My product turned black during nitration. What happened?

  • Cause: Oxidative degradation. Nitration of brominated quinolines is exothermic.

  • Fix: Ensure the temperature is kept below 0°C during the addition of Nitric Acid. Quench the reaction by pouring the acid mixture onto crushed ice, not water, to control the exotherm.

Q2: I cannot get the 6-isomer and 8-isomer to separate on a column.

  • Strategy: If chromatography fails, use Fractional Crystallization .

  • Method: Dissolve the mixture in boiling Acetic Acid. The isomer with the higher symmetry or better packing (often the 6-substituted) will crystallize first upon cooling. Filter it, then concentrate the mother liquor to crash out the 8-substituted isomer.

Q3: Can I use HPLC?

  • Yes. Use a C18 Reverse Phase column.

  • Buffer: Water (0.1% Formic Acid) / Acetonitrile. The acid is crucial to prevent peak tailing.

References
  • Solubility & Recrystallization: Solubility of 1H-quinolin-2-one. (n.d.). Solubility of Things. Retrieved from [Link]

  • Synthesis & Pharmacomodulation: Gallo, G., et al. (2020). New 8-Nitroquinolinone Derivative Displaying Submicromolar in Vitro Activities against Both Trypanosoma brucei and cruzi. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Bromination/Nitration Protocols: Çakmak, O., et al. (2018).[2] Activation of 6-bromoquinoline by nitration: Synthesis of morpholinyl and piperazinyl quinolones. Arkivoc, 2018(iii), 362-374.[2] Retrieved from [Link]

  • Regioisomer Separation: Separating Regioisomers using Preparative TLC. (2025). Reddit r/OrganicChemistry.[3] Retrieved from [Link]

Sources

Optimization

Minimizing side reactions during the nitration of 8-bromo-quinolinone

An advanced technical support resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and FAQs for the nitration of 8-bromo-quinolinone, focusing on minim...

Author: BenchChem Technical Support Team. Date: March 2026

An advanced technical support resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and FAQs for the nitration of 8-bromo-quinolinone, focusing on minimizing side reactions and optimizing product yield.

Technical Support Center: Nitration of 8-Bromo-Quinolinone

The electrophilic nitration of the quinolinone scaffold is a foundational reaction in synthetic chemistry, yet it presents significant challenges in controlling regioselectivity and minimizing side reactions. This is particularly true for substituted quinolones like 8-bromo-quinolinone, where the interplay of electronic and steric effects can lead to a mixture of undesired products. This guide offers expert insights and practical solutions to navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: What are the primary side products when nitrating 8-bromo-quinolinone, and what is their mechanism of formation?

A1: During the nitration of 8-bromo-quinolinone, the primary side products are typically isomeric mononitrated compounds and dinitrated species. Under standard acidic nitrating conditions (e.g., HNO₃/H₂SO₄), the quinolinone nitrogen is protonated, forming a quinolinium ion. This deactivates the pyridine ring, directing electrophilic attack to the benzene ring.[1][2][3] The 8-bromo group is a deactivating but ortho-, para-directing substituent. Consequently, the electrophile (NO₂⁺) is directed to the C-5 and C-7 positions.

  • Isomeric Side Products: The main challenge is the formation of a mixture of 8-bromo-5-nitro-quinolinone and 8-bromo-7-nitro-quinolinone. The relative ratio of these isomers is highly dependent on reaction conditions.

  • Dinitration Products: Under harsh conditions, such as elevated temperatures or prolonged reaction times, dinitration can occur, leading to products like 8-bromo-5,7-dinitro-quinolinone.[1]

The formation of these products is governed by the stability of the cationic intermediate formed during the electrophilic aromatic substitution.[4]

Q2: How does the choice of nitrating agent affect the reaction's selectivity?

A2: The nitrating agent's reactivity is a critical factor.

  • Mixed Acid (HNO₃/H₂SO₄): This is a powerful nitrating system that generates a high concentration of the nitronium ion (NO₂⁺). While effective, it often leads to poor regioselectivity and a higher risk of dinitration due to its harshness.[3]

  • Milder Reagents: Using milder or alternative nitrating agents can significantly improve control. For instance, N-nitrosaccharin is a bench-stable reagent that can act as a controllable source of the nitronium ion, allowing for nitration under milder conditions with broad functional group tolerance.[5] Another approach involves using metal nitrates, such as calcium nitrate in acetic acid, often assisted by microwave irradiation, which can enhance regioselectivity and dramatically reduce reaction times.[6]

  • Radical Nitration: Modern methods using radical sources like tert-butyl nitrite (TBN) can offer different selectivity profiles, sometimes allowing for nitration at positions that are difficult to access via traditional electrophilic substitution.[7]

Q3: What is the impact of temperature on the formation of side products?

A3: Temperature control is paramount. Electrophilic aromatic nitration is an exothermic process.

  • Low Temperatures (-5°C to 0°C): Running the reaction at low temperatures is crucial for minimizing side reactions.[8] It reduces the overall reaction rate, allowing for better kinetic control and favoring the formation of the thermodynamically more stable product. This also suppresses the formation of dinitrated byproducts, which typically have a higher activation energy.[1]

  • Elevated Temperatures: Higher temperatures increase the reaction rate but often at the cost of selectivity, leading to a broader product distribution and increased risk of over-nitration.

Q4: Can protecting groups be used to improve the regioselectivity of the nitration?

A4: Yes, a protecting group strategy can be effective. For instance, converting the quinolinone to its N-oxide derivative can alter the electronic properties of the ring system. The N-oxide form can direct nitration to different positions, such as C-4, which might otherwise be unreactive.[9] While this adds steps to the synthesis (protection and deprotection), it can be a powerful tool for achieving a specific, desired isomer that is difficult to obtain through direct nitration.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common issues encountered during the nitration of 8-bromo-quinolinone.

Problem Probable Cause(s) Recommended Solutions
Low or No Yield 1. Reaction conditions are too mild: The deactivating effect of the bromo group and the protonated quinolinium ring may inhibit the reaction.[1] 2. Decomposition of nitrating agent: The agent may be old or improperly stored.1. Gradually increase the reaction temperature, but monitor closely for side product formation. 2. Use a stronger nitrating system (e.g., fuming HNO₃/H₂SO₄), but with caution.[1] 3. Always use freshly prepared or properly stored nitrating agents.
Formation of Multiple Products (Poor Regioselectivity) 1. Reaction conditions are too harsh: High temperature or a highly reactive nitrating agent is causing a loss of selectivity. 2. Kinetic vs. Thermodynamic Control: The reaction conditions may favor a mixture of kinetically and thermodynamically controlled products.1. Lower the reaction temperature significantly (e.g., to -10°C or -5°C).[8] 2. Switch to a milder nitrating agent (e.g., N-nitrosaccharin, nitric acid in acetic anhydride).[5] 3. Slowly add the nitrating agent to the substrate solution to maintain a low instantaneous concentration of the electrophile.
Significant Dinitration 1. Excessive nitrating agent: Using more than one stoichiometric equivalent of the nitrating agent. 2. Prolonged reaction time or high temperature: The initially formed mononitrated product is undergoing a second nitration.[1]1. Use a stoichiometric amount (1.0-1.1 equivalents) of the nitrating agent. 2. Monitor the reaction progress carefully using TLC or LC-MS and quench the reaction as soon as the starting material is consumed. 3. Maintain strict low-temperature control throughout the reaction.
Reaction is Uncontrollable or "Runaway" 1. Poor heat dissipation: The exothermic reaction is generating heat faster than it can be removed. 2. Rate of addition is too fast: Adding the nitrating agent too quickly.1. Ensure efficient stirring and use an appropriate cooling bath (e.g., ice-salt). 2. Add the nitrating agent dropwise or via a syringe pump over an extended period. 3. Dilute the reaction mixture with more solvent to help manage the exotherm.

Visualizing the Reaction and Troubleshooting Workflow

A clear understanding of the reaction pathways and a logical troubleshooting process are essential for success.

sub 8-Bromo-Quinolinone reagent + HNO₃ / H₂SO₄ sub->reagent int Reaction Intermediate reagent->int Electrophilic Attack p1 Desired Product (e.g., 8-Bromo-5-nitro-quinolinone) int->p1 Favored Pathway (Controlled Conditions) sp1 Isomeric Side Product (8-Bromo-7-nitro-quinolinone) int->sp1 Competing Pathway sp2 Dinitrated Side Product int->sp2 Harsh Conditions (High Temp / Excess Reagent)

Caption: Reaction pathways in the nitration of 8-bromo-quinolinone.

start Problem Observed p1 Low / No Yield start->p1 p2 Multiple Products start->p2 p3 Dinitration start->p3 c1 Conditions too mild? p1->c1 c2 Conditions too harsh? p2->c2 c3 Excess Reagent? Long Reaction Time? p3->c3 s1 Increase Temp Cautiously Use Stronger Reagent c1->s1 Yes s2 Lower Temperature Use Milder Reagent Slow Addition c2->s2 Yes s3 Use Stoichiometric Reagent Monitor by TLC/LC-MS Maintain Low Temp c3->s3 Yes

Caption: A logical workflow for troubleshooting nitration reactions.

Recommended Protocol: Controlled Mononitration

This protocol is based on methodologies reported for similar bromoquinoline systems and is designed to favor selective mononitration.[8]

Materials:

  • 8-bromo-quinolinone

  • Concentrated Sulfuric Acid (98%)

  • Nitric Acid (70%)

  • Crushed Ice

  • Deionized Water

  • Dichloromethane (DCM) or Ethyl Acetate

Procedure:

  • Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1 equivalent of 8-bromo-quinolinone in a sufficient volume of concentrated sulfuric acid.

  • Cooling: Cool the solution to between -5°C and 0°C using an ice-salt bath. It is critical to maintain this temperature range throughout the addition of the nitrating agent.

  • Nitrating Mixture: In a separate beaker, prepare the nitrating mixture by slowly adding 1.05 equivalents of nitric acid to a small amount of sulfuric acid, keeping it cool.

  • Addition: Add the nitrating mixture to the solution of 8-bromo-quinolinone dropwise via the dropping funnel. The addition should be slow enough to ensure the internal temperature does not rise above 0°C.

  • Reaction: Stir the mixture at -5°C to 0°C for 1-2 hours. Monitor the reaction's progress by periodically taking a small aliquot, quenching it in ice water, extracting it with an organic solvent, and analyzing it by Thin Layer Chromatography (TLC).

  • Quenching: Once the starting material is consumed, carefully and slowly pour the reaction mixture onto a large amount of crushed ice in a beaker with vigorous stirring.

  • Neutralization & Extraction: Allow the ice to melt. If necessary, neutralize the solution carefully with a base (e.g., aqueous ammonia or NaOH) while keeping the mixture cool. Extract the aqueous mixture three times with a suitable organic solvent like DCM.

  • Work-up: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Purification: Remove the solvent under reduced pressure. The resulting crude product will likely be a mixture of isomers and should be purified by column chromatography on silica gel to isolate the desired product.

References

  • Çakmak, O., et al. (2018). Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines. Semantic Scholar.
  • Mondal, S., et al. (n.d.). Regioselective nitration of 4-quinolones: Convergence of theoretical and experimental findings. NBU-IR.
  • BenchChem. (2025).
  • Ökten, S., et al. (2023). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC.
  • Nishiwaki, N., et al. (2020).
  • Brown, W. D. (2005). Isoquinoline, 5-bromo-8-nitro-. Organic Syntheses Procedure.
  • Çakmak, O., et al. (2018). Activation of 6-bromoquinoline by nitration and N-oxidation. Synthesis of morpholinyl and piperazinyl quinolines.
  • (n.d.). Preparation and Properties of Quinoline. Course Hero.
  • Mondal, S. (2018). UNIT –V Heterocyclic Chemistry Quinoline, Isoquinoline and Indole. GITAM University.
  • (n.d.). Electrophilic substitution reaction in quinoline and isoquinoline. Organic Chemistry.
  • Gandeepan, P., & Li, C.-J. (2021). meta-Nitration of Pyridines and Quinolines through Oxazino Azines.
  • Brown, W. D. (2005). Synthesis of 5-Bromoisoquinoline and 5-Bromo-8-nitroisoquinoline.
  • Nishiwaki, N. (2010).
  • Gemoets, H. P. L., et al. (2019). Facile access to nitroarenes and nitroheteroarenes using N-nitrosaccharin. PMC.
  • BenchChem. (2025).
  • Brown, R. D., & Harcourt, R. D. (1961). Mechanism of Electrophilic Substitution in Quinoline and Isoquinoline.
  • (2009). 8-bromoquinoline – a painless Skraup synthesis. Org Prep Daily.
  • (2025). Why does the nitration of quinoline occur at the 5 (and 8) position? Chemistry Stack Exchange.
  • (2018).

Sources

Troubleshooting

Optimizing recrystallization solvents for 8-Bromo-3-nitro-2(1H)-quinolinone

Topic: Optimizing Recrystallization Solvents for 8-Bromo-3-nitro-2(1H)-quinolinone Ticket ID: CHEM-SUP-8B3N-REC Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executive Summ...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimizing Recrystallization Solvents for 8-Bromo-3-nitro-2(1H)-quinolinone Ticket ID: CHEM-SUP-8B3N-REC Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

Welcome to the technical support hub for 8-Bromo-3-nitro-2(1H)-quinolinone . This compound presents a classic "brick-dust" challenge in organic synthesis: a high-melting, planar heterocyclic amide with poor solubility in common organic solvents.[1] The combination of the polar nitro group, the hydrogen-bond-donating lactam (2-one), and the lipophilic bromine atom creates a crystal lattice with high cohesive energy.[1]

This guide provides a structured approach to solvent selection, troubleshooting solubility issues, and maximizing purity. Our recommendations are grounded in the physicochemical properties of nitro-quinolinone scaffolds.

Phase 1: Solvent Selection & Screening

Q: What is the "Gold Standard" solvent for this compound?

A: Glacial Acetic Acid (AcOH). For nitro-substituted quinolinones, glacial acetic acid is frequently the solvent of choice.[1]

  • Why? It has a high boiling point (118°C), allowing for significant solubility increases at reflux. It is polar enough to disrupt the intermolecular hydrogen bonding of the amide dimer (quinolinone core) but not so polar that it prevents crystallization upon cooling.

  • Protocol: Dissolve the crude solid in boiling glacial acetic acid (approx. 10-15 volumes). If insolubles persist, hot filter.[1] Allow to cool slowly to room temperature. The nitro group often facilitates beautiful needle formation in acidic media.[1]

Q: Acetic acid didn't work (or yield was too low). What is the "Nuclear Option"?

A: DMF (Dimethylformamide) or DMSO (Dimethyl Sulfoxide) with an Antisolvent. If your compound is too insoluble in acetic acid, you must move to high-dipole aprotic solvents.

  • System: DMF / Water or DMF / Ethanol.[1]

  • Mechanism: DMF dissolves the compound by effectively solvating the polar amide backbone.[1] Water or Ethanol acts as the antisolvent to force precipitation.[1]

  • Risk: These solvents have high boiling points.[1] Traces of DMF can be difficult to remove and may interfere with subsequent biological assays or NMR analysis.[1]

Q: Can I use standard organic solvents like Ethanol or Ethyl Acetate?

A: Likely No. [1]

  • Ethanol: usually requires excessive volumes (100x+) due to the compound's high melting point.

  • Ethyl Acetate: The compound is likely too insoluble.[1]

  • Exception: If your material is relatively clean, a mixture of Ethanol/Acetone (1:1) might work, but yield will be lower than with Acetic Acid.[1]

Phase 2: Troubleshooting & Optimization

Q: My product is "oiling out" instead of crystallizing. How do I fix this?

A: Oiling out occurs when the compound separates as a liquid phase before it crystallizes.[1] This is common with nitro compounds containing impurities.[1]

  • Fix 1 (Temperature Control): Re-heat the mixture until clear. Cool it much more slowly (wrap the flask in foil/towel). Rapid cooling traps impurities that lower the melting point, causing oiling.[1]

  • Fix 2 (The Seeding Trick): Save a tiny crystal from a previous batch (or a crude speck). When the solution cools to just below the saturation point (cloud point), add the seed. This provides a template for the lattice to form, bypassing the amorphous oil phase.[1]

  • Fix 3 (Solvent Switch): If using DMF/Water, you may be adding water too fast.[1] Add the antisolvent dropwise to the hot solution until just turbid, then add a drop of solvent to clear it.[1] Let it cool.

Q: The crystals are colored (brown/orange) but should be yellow. Is this an impurity?

A: Yes, likely oxidative byproducts or tarry residues from the nitration step.[1]

  • Solution: Perform a Charcoal Filtration .[1]

    • Dissolve compound in hot solvent (AcOH or DMF).

    • Add Activated Carbon (5-10% by weight).[1]

    • Stir at reflux for 10-15 minutes.

    • Filter hot through a Celite pad.[1]

    • Crystallize the filtrate.[1][2]

    • Note: Nitro compounds can adsorb to charcoal, so do not use excess carbon, or your yield will suffer.[1]

Phase 3: Visualizing the Workflow

The following diagrams illustrate the decision logic for solvent selection and the standard purification workflow.

Figure 1: Solvent Selection Decision Tree

SolventSelection Start Start: Crude 8-Bromo-3-nitro-2(1H)-quinolinone SolubilityCheck Check Solubility in Boiling Ethanol Start->SolubilityCheck SolubleEth Soluble? SolubilityCheck->SolubleEth UseEth Use Ethanol or Ethanol/Water SolubleEth->UseEth Yes CheckAcOH Check Solubility in Boiling Glacial Acetic Acid SolubleEth->CheckAcOH No (Most Likely) SolubleAcOH Soluble? CheckAcOH->SolubleAcOH UseAcOH PRIMARY CHOICE: Recrystallize from Glacial AcOH SolubleAcOH->UseAcOH Yes CheckDMF Check Solubility in Hot DMF SolubleAcOH->CheckDMF No UseDMF Use DMF + Water (Antisolvent) CheckDMF->UseDMF Soluble Fail Consult Senior Chemist (Chromatography Required) CheckDMF->Fail Insoluble

Caption: Logical hierarchy for solvent selection. Glacial Acetic Acid is the target sweet spot for purity and yield.[1]

Figure 2: Recrystallization Workflow (Acetic Acid Protocol)

RecrystWorkflow Step1 1. Dissolution Reflux in Glacial AcOH (10-15 vol) Step2 2. Hot Filtration (If black specks present) Step1->Step2 Step3 3. Slow Cooling RT for 2-4 hours Step2->Step3 Step4 4. Collection Vacuum Filtration Step3->Step4 Step5 5. Washing Cold AcOH then Water Step4->Step5 Step6 6. Drying Vacuum Oven 60°C Step5->Step6

Caption: Step-by-step protocol for the recommended Glacial Acetic Acid method.

Phase 4: Comparative Data & Protocols

Solvent System Comparison Table
Solvent SystemSolubility (Hot)Solubility (Cold)Impurity RejectionEase of DryingRecommendation Score
Glacial Acetic Acid HighLowExcellent (esp.[1] for tars)Moderate (Acidic residue)10/10 (Primary)
DMF / Water Very HighVariableModeratePoor (High BP)7/10 (Secondary)
Ethanol / Water LowVery LowGoodExcellent4/10 (Only if clean)
DMSO / Ethanol Very HighModerateModerateVery Poor (Difficult removal)3/10 (Last Resort)
Standard Operating Procedure (SOP): Glacial Acetic Acid Method
  • Preparation: Place 5.0 g of crude 8-Bromo-3-nitro-2(1H)-quinolinone in a 100 mL Round Bottom Flask.

  • Solvent Addition: Add 50 mL of Glacial Acetic Acid. Add a magnetic stir bar.[1]

  • Heating: Attach a reflux condenser. Heat the mixture to boiling (approx. 118°C) with stirring.

  • Dissolution Check:

    • Scenario A: Solution becomes clear yellow/orange.[1] Proceed to Step 5.

    • Scenario B: Solid remains.[1] Add more AcOH in 5 mL increments. If >100 mL is used and solid remains, it is likely inorganic salts or polymerized material.[1] Perform a Hot Filtration .

  • Cooling: Remove heat source. Allow the flask to cool to room temperature undisturbed on a cork ring. Do not use an ice bath immediately (promotes small, impure crystals).[1]

  • Crystallization: Once at room temperature, you may chill in an ice bath (0-5°C) for 30 minutes to maximize yield.

  • Filtration: Filter the crystals using a Buchner funnel.

  • Washing: Wash the cake with cold Glacial Acetic Acid (5 mL) to remove mother liquor, followed by copious water to remove acid traces.

  • Drying: Dry in a vacuum oven at 60°C overnight.

References

  • BenchChem. (2025).[3] A Technical Guide to the Synthesis of 3-Nitro-2-phenylquinoline Analogues and Derivatives. (Describes purification of nitro-quinoline scaffolds using recrystallization techniques).

  • Sapub. (2016). Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. (Details recrystallization of nitro-quinolinones from Ethanol/Water and Ethyl Acetate).

  • Ökten, S., et al. (2016).[1][4] Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications.[1][4] (Provides protocols for purifying brominated quinoline derivatives).

  • Google Patents. (2005). WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative.[1] (Discusses the use of DMF and DMSO for purifying insoluble quinoline derivatives).

  • Reddit Chemistry Community. (2015).[5] Recrystallization from acetic acid? (Expert discussion on the utility of glacial acetic acid for heterocyclic ligand purification).

Sources

Optimization

Overcoming steric hindrance at the 8-position during coupling reactions

Topic: Overcoming Steric Hindrance at the 8-Position (Purines & Quinolines) Audience: Medicinal Chemists & Process Development Scientists Executive Summary: The "Peri" Problem Functionalizing the 8-position of purines (a...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Overcoming Steric Hindrance at the 8-Position (Purines & Quinolines) Audience: Medicinal Chemists & Process Development Scientists

Executive Summary: The "Peri" Problem

Functionalizing the 8-position of purines (and the analogous 8-position of quinolines) presents a unique "Steric-Electronic Paradox."

  • Electronically: The C-8 position in purines is acidic (imidazole ring) and electron-deficient, theoretically making it susceptible to oxidative addition or deprotonation.

  • Sterically: It is plagued by peri-interactions . In N9-substituted purines (nucleosides), the substituent at N9 projects bulk toward C-8. Similarly, in quinolines, the H1/substituent creates a "bay region" clash.

The Consequence: Standard Pd-catalyzed cycles fail because the bulky Pd-ligand complex cannot undergo transmetallation effectively, or the oxidative addition is sluggish. This guide provides three field-proven workflows to bypass these barriers.

Diagnostic Workflow

Before selecting a protocol, diagnose your current failure mode using this logic tree.

TroubleshootingFlow Start START: Low Yield at C-8 CheckSub Is N9 (Purine) or N1 (Quinoline) substituted with >Me? Start->CheckSub Steric High Steric Hindrance Confirmed CheckSub->Steric Yes Q_Halogen Is C-8 Halogenated? Steric->Q_Halogen PathA Method A: Cross-Coupling (Suzuki/Stille) Sol1 USE: Buchwald 3rd Gen Ligands (XPhos, SPhos) + Microwave PathA->Sol1 Standard Approach PathB Method B: Direct C-H Activation Sol2 USE: Pd(OH)2/C + CuI (CMD Mechanism) PathB->Sol2 Purine Preferred Sol3 USE: Ir-Catalyzed Borylation then Suzuki PathB->Sol3 Quinoline Preferred Q_Halogen->PathA Yes (Br/I) Q_Halogen->PathB No (H)

Figure 1: Decision matrix for selecting the optimal C-8 functionalization strategy based on substrate status.

Protocol A: Sterically Demanding Suzuki-Miyaura Coupling

The Science: Standard ligands (PPh3, dppf) are too small to force the reductive elimination in crowded systems, or they form inactive dimers. You must use Dialkylbiaryl Phosphines (Buchwald Ligands). These ligands form a mono-ligated Pd(0) species that is highly active and bulky enough to prevent catalyst resting states, yet flexible enough to accommodate the C-8 steric clash.

Optimized Conditions
ComponentRecommendationRationale
Catalyst Source Pd2(dba)3 or Pd(OAc)2Precursors that easily generate Pd(0).[1]
Ligand XPhos or SPhos SPhos is structurally designed to tolerate peri-interactions. A-taPhos is the "nuclear option" for extreme hindrance.
Base K3PO4 (anhydrous)Anhydrous conditions prevent protodeboronation of the boronic acid (a common side reaction at C-8).
Solvent n-Butanol or Dioxane/H2OProtics (n-BuOH) can accelerate transmetallation via hydrogen bonding to the boronate.
Energy Microwave (100–160 °C) Thermal heating often degrades the catalyst before the crowded transition state is crossed. MW provides rapid activation.
Step-by-Step Protocol
  • Charge Vessel: In a microwave vial, add 8-bromo-9-alkylpurine (1.0 equiv), Boronic Acid (1.5 equiv), Pd(OAc)2 (5 mol%), and SPhos (10 mol%).

  • Base Addition: Add finely ground K3PO4 (2.0 equiv).

  • Degassing: Seal and purge with Argon for 5 minutes. Critical: Oxygen kills the active mono-ligated Pd species.

  • Solvation: Add degassed n-Butanol/Water (4:1).

  • Reaction: Microwave irradiation at 120 °C for 30–60 mins .

  • Workup: Filter through Celite (Pd removal) and concentrate.

Protocol B: Direct C-H Arylation (The "Pearlman" Route)

The Science: If you cannot halogenate C-8 easily, or if the halogen is unstable, use Direct C-H Arylation. This relies on the Concerted Metallation-Deprotonation (CMD) mechanism.[2][3] For purines, the acidity of C8-H allows the use of heterogeneous catalysts like Pearlman’s Catalyst (Pd(OH)2/C) in the presence of Copper.[4]

Mechanism Visualization (CMD):

CMD_Mechanism Step1 Pd(II)-X Species Step2 Coordination to N7 Step1->Step2 Approaches Purine Step3 CMD Transition State (Base assists deprotonation) Step2->Step3 Carboxylate/Carbonate Base Step4 C8-Pd Intermediate Step3->Step4 -HX

Figure 2: The CMD pathway allows C-8 functionalization without pre-halogenation, utilizing the N7 nitrogen to direct the Palladium.

The "Hocek-Fairlamb" Protocol

Best for: 9-substituted purines where atom economy is a priority.

  • Reagents: Mix Purine substrate (1.0 equiv), Aryl Iodide (1.5 equiv), Pd(OH)2/C (20 wt% Pd, Pearlman's Catalyst) (5–10 mol%), and CuI (stoichiometric, 1.0 equiv).

  • Base: Cs2CO3 (2.0 equiv). The Cesium cation is crucial for the "CMD" mechanism due to its solubility and "cesium effect."

  • Solvent: Anhydrous DMF or DMA.

  • Conditions: Heat to 140–160 °C for 12–24 hours.

    • Note: CuI is believed to activate the C8-H bond or stabilize the intermediate.[4]

  • Purification: Requires thorough washing with NH4OH/EDTA to remove Copper residues before chromatography.

Protocol C: Radical Alkylation (Minisci-Type)

The Science: Traditional cross-coupling struggles to install alkyl groups (Methyl, Ethyl, Isopropyl) at C-8 due to


-hydride elimination issues with alkyl-Pd species. The Minisci reaction (radical substitution) is the solution, but standard conditions often favor C-6.
The Fix:  Use Photoredox Catalysis  with Ethers to target C-8 specifically.
Visible Light C-8 Alkylation
  • Catalyst: Eosin Y (2 mol%) - Organic Photocatalyst.

  • Oxidant: t-Butyl Hydroperoxide (TBHP) (2.0 equiv).

  • Reagent/Solvent: The ether itself (e.g., THF, Diethyl Ether) acts as both reagent and solvent.

  • Setup: Irradiate with Green LEDs (530 nm) at room temperature for 12–24h.

  • Why it works: The radical generated alpha to the ether oxygen is nucleophilic but bulky; the specific electronic environment of the excited state catalyst favors the C-8 position in electron-deficient purines.

FAQ & Troubleshooting

Q: I am seeing migration of my N9-protecting group (e.g., THP, Boc) during the reaction. Why?

  • A: High temperatures in Suzuki/Stille couplings (120°C+) can cause thermal deprotection or migration to N7.

  • Fix: Switch to the N-Benzyl or N-SEM group, which are thermally stable. If you must use Boc/THP, lower the temperature to 80°C and use a more active precatalyst like Pd(t-Bu3P)2 or Pd-PEPPSI-IPr.

Q: My boronic acid is decomposing (Protodeboronation) before coupling.

  • A: This is common with heterocyclic boronic acids (e.g., 2-pyridyl, 2-furyl) and electron-poor rings.

  • Fix:

    • Switch to MIDA boronates or Potassium Trifluoroborates (BF3K) for slow-release of the active species.

    • Use CuCl (1.0 equiv) as a cofactor (Liebeskind-Srogl variant) if using thioesters, or simply to stabilize the transmetallation.

Q: Can I use Chlorides at the 8-position?

  • A: 8-Chloropurines are notoriously inert compared to 6-chloropurines.

  • Fix: You must use Pd-G3-XPhos or BrettPhos precatalysts. Standard Pd(PPh3)4 will absolutely fail. Alternatively, convert the Cl to I using NaI/HI before coupling.

References

  • Hocek, M. et al. "Suzuki–Miyaura Cross-Coupling Reactions of 8-Halopurines." Synthesis, 2004.[5]

  • Fairlamb, I. J. S. et al. "Pd-catalyzed direct C–H arylation of unprotected purine nucleosides." Chemical Communications, 2007.

  • Alami, M. et al. "Microwave-assisted direct C8-H arylation of 9-N-protected adenine."[4] Journal of Organic Chemistry, 2008.[5]

  • Fagnou, K. et al. "Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides." Journal of the American Chemical Society, 2009.[5]

  • Qu, J. et al. "Visible light-induced direct alkylation of the purine C8–H bond with ethers." Organic & Biomolecular Chemistry, 2014.

Sources

Troubleshooting

Technical Support Center: Stability of 8-Bromo-3-nitro-2(1H)-quinolinone Under Basic Conditions

For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical support for researchers encountering stability issues with 8-Bromo-3-nitro-2(1H)-quinolinone in basic (alkaline) envi...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for researchers encountering stability issues with 8-Bromo-3-nitro-2(1H)-quinolinone in basic (alkaline) environments. As Senior Application Scientists, we have compiled this information to explain the underlying chemical principles and provide actionable troubleshooting strategies to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of 8-Bromo-3-nitro-2(1H)-quinolinone is turning yellow/brown and I'm seeing inconsistent results in my assays. Is this a stability issue?

A1: Yes, discoloration and loss of potency are classic indicators of chemical degradation for quinoline compounds.[1] The 2(1H)-quinolinone scaffold, particularly when substituted with electron-withdrawing groups like a nitro group, can be susceptible to degradation under basic conditions. The observed color change is likely due to the formation of degradation products with extended conjugation. It is crucial to prepare fresh solutions for sensitive experiments or to validate the stability of stock solutions under your specific storage conditions.[1]

Q2: What are the primary chemical reasons for the instability of 8-Bromo-3-nitro-2(1H)-quinolinone in basic media?

A2: The instability is primarily due to two key structural features:

  • The 2(1H)-quinolinone lactam ring: The amide bond within this ring is susceptible to base-catalyzed hydrolysis. This process involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon, leading to ring-opening.

  • The electron-withdrawing nitro and bromo groups: These groups increase the electrophilicity of the quinoline ring system. The nitro group, in particular, significantly reduces the electron density of the aromatic rings, making them more susceptible to nucleophilic attack by hydroxide ions or other nucleophiles present in the medium.[2] This can lead to various degradation pathways beyond simple hydrolysis.

Q3: At what pH range should I be concerned about the stability of this compound?

A3: While the exact pH threshold for degradation is compound-specific and should be determined experimentally, quinoline derivatives can show accelerated degradation in both acidic and basic conditions.[1] For this particular compound, concerns for base-catalyzed degradation would typically arise at a pH above 8. The rate of degradation is expected to increase with increasing pH.[3]

Q4: Can the bromine substituent be displaced under basic conditions?

A4: While nucleophilic aromatic substitution (SNAr) of the bromo group is a possibility, it generally requires harsh conditions (high temperatures and/or very strong nucleophiles).[4] The presence of the activating nitro group does facilitate such reactions.[2] However, under typical aqueous basic conditions used in many biological assays, hydrolysis of the lactam ring is often the more kinetically favored degradation pathway.

Troubleshooting Guide: Common Experimental Issues

Issue 1: Rapid Loss of Compound Integrity in Solution

Symptoms:

  • A significant decrease in the peak area of the parent compound in HPLC analysis over a short period (e.g., within hours).

  • Appearance of multiple new peaks in the chromatogram, indicating the formation of degradation products.

  • A noticeable change in the color of the solution.[1]

Root Cause Analysis: The primary cause is likely the high pH of your experimental medium, which is accelerating the hydrolysis of the lactam ring or other degradation pathways.

Solutions & Protocols:

  • pH Optimization: The most critical parameter to control is the pH.[1]

    • Recommendation: If your experiment allows, maintain the pH of the solution in the neutral range (pH 6-7.5) using a suitable buffer system (e.g., phosphate-buffered saline).

  • Temperature Control: Elevated temperatures will accelerate the rate of degradation.[1][5]

    • Recommendation: Conduct your experiments at the lowest feasible temperature. If possible, prepare and store stock solutions at 4°C or -20°C.

  • Use of Freshly Prepared Solutions: Due to its potential instability, it is highly recommended to prepare solutions of 8-Bromo-3-nitro-2(1H)-quinolinone immediately before use.[1]

Issue 2: Formation of an Unidentifiable Precipitate

Symptoms:

  • The solution becomes cloudy or a solid precipitate forms over time.

  • This is often accompanied by a loss of the desired biological activity.

Root Cause Analysis: This could be due to a few factors:

  • Poor Solubility of Degradation Products: The products of hydrolysis or other reactions may be less soluble in your aqueous buffer than the parent compound, leading to precipitation.

  • pH-Dependent Solubility: The solubility of quinoline derivatives can be highly dependent on pH.[3][6] Changes in the molecular structure upon degradation can alter the pKa of the molecule, leading to decreased solubility at the experimental pH.

Solutions & Protocols:

  • Solubility Assessment: Determine the solubility of your compound at different pH values to identify a range where it remains in solution.

  • Co-solvents: If the experimental design permits, the addition of a small percentage of an organic co-solvent (e.g., DMSO, ethanol) can help to keep both the parent compound and its potential degradation products in solution. However, be mindful of the potential impact of the co-solvent on your assay.

Experimental Protocols for Stability Assessment

To proactively address stability concerns, a forced degradation study is recommended. This will help you understand the degradation profile of 8-Bromo-3-nitro-2(1H)-quinolinone under your specific experimental conditions.

Protocol 1: Forced Degradation Study Under Basic Conditions

This protocol is designed to intentionally degrade the compound to identify potential degradation products and degradation rates.[1][7]

Materials:

  • 8-Bromo-3-nitro-2(1H)-quinolinone

  • 0.1 M Sodium Hydroxide (NaOH)

  • 0.1 M Hydrochloric Acid (HCl)

  • High-purity water

  • A suitable buffer for your analytical method (e.g., phosphate buffer for HPLC)

  • HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Procedure:

  • Prepare a Stock Solution: Accurately weigh and dissolve 8-Bromo-3-nitro-2(1H)-quinolinone in a suitable organic solvent (e.g., acetonitrile or DMSO) to create a concentrated stock solution (e.g., 1 mg/mL).

  • Initiate Degradation:

    • In a clean vial, add a known volume of your stock solution.

    • Add an equal volume of 0.1 M NaOH to initiate base-catalyzed degradation.

    • For a control, prepare a similar sample with high-purity water instead of NaOH.

  • Incubation: Incubate the samples at a controlled temperature (e.g., room temperature or 40°C).

  • Time-Point Sampling: At regular intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot of the reaction mixture.

  • Neutralization: Immediately neutralize the aliquot with an equivalent amount of 0.1 M HCl to stop the degradation reaction.

  • Analysis: Analyze the neutralized samples by a validated stability-indicating HPLC method. Monitor the decrease in the peak area of the parent compound and the emergence of new peaks corresponding to degradation products.

Data Presentation: Example Stability Data
Time (hours)pHTemperature (°C)Parent Compound Remaining (%)
01325100
1132585
2132572
4132555
8132530
241325<5

Visualizing Potential Degradation Pathways

The following diagram illustrates a plausible degradation pathway for 8-Bromo-3-nitro-2(1H)-quinolinone under basic conditions, primarily focusing on lactam hydrolysis.

cluster_conditions Basic Conditions A 8-Bromo-3-nitro-2(1H)-quinolinone B Intermediate A->B OH- (aq) C Ring-Opened Product (2-Amino-3-bromo-4-nitro-cinnamic acid derivative) B->C Hydrolysis

Caption: Plausible hydrolytic degradation of 8-Bromo-3-nitro-2(1H)-quinolinone.

Key Takeaways and Recommendations

  • Inherent Instability: Be aware that 8-Bromo-3-nitro-2(1H)-quinolinone is susceptible to degradation in basic media, primarily through hydrolysis of the lactam ring.

  • Control is Key: The stability of this compound in your experiments is highly dependent on careful control of pH and temperature.[1]

  • Fresh is Best: Whenever possible, use freshly prepared solutions to minimize the impact of degradation on your experimental results.[1]

  • Validate Your Conditions: If you must work in basic conditions or with stored solutions, it is imperative to perform a stability study to understand the degradation profile and ensure the reliability of your data.

By understanding the chemical principles governing the stability of 8-Bromo-3-nitro-2(1H)-quinolinone and implementing the troubleshooting and validation strategies outlined in this guide, you can enhance the accuracy and reproducibility of your research.

References

  • Connect Journals.
  • Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. [Link]

  • Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Polycyclic Aromatic Compounds, 1-22. [Link]

  • Nishino, S. F., & Spain, J. C. (2012). Biodegradation and Transformation of Nitroaromatic Compounds. Defense Technical Information Center. [Link]

  • Basheer, F. (2024). Biological Treatment of Nitroaromatics in Wastewater. Water, 16(6), 882. [Link]

  • SoapMaker's Journal. (2024). Understanding Chemical Stability – Principles and Testing Methods. [Link]

  • Pérez-Pantoja, D., et al. (2008). Biodegradation of nitroaromatic pollutants: from pathways to remediation. 3 Biotech, 3(3), 167-87. [Link]

  • Haigler, B. E., & Spain, J. C. (1995). BIODEGRADATION OF NITROAROMATIC COMPOUNDS. Annual Review of Microbiology, 49(1), 533-566. [Link]

  • Ismail, M. M., Abass, M., & Hassan, M. M. (2000). Chemistry of Substituted Quinolinones. V. Synthesis and Utility of Quinolinylphosphazenes in Amination of 8-Methylquinoline. Fourth International Electronic Conference on Synthetic Organic Chemistry. [Link]

  • Ismail, M. M., & Abass, M. (2000). CHEMISTRY OF SUBSTITUTED QUINOLINONES IV. REGIOSELECTIVE NUCLEOPHILIC SUBSTITUTION OF. Acta Chimica Slovenica, 47, 327-338. [Link]

  • Klán, P., et al. (2010). 8-Bromo-7-hydroxyquinoline as a Photoremovable Protecting Group for Physiological Use: Mechanism and Scope. Journal of the American Chemical Society, 132(12), 4066–4067. [Link]

  • PharmaCores. (2026). Stability Studies of Pharmaceuticals: Ensuring Efficacy and Safety Over Time. [Link]

  • Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications, 9(4), 82-93. [Link]

  • Abass, M. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 5(12), 1224-1237. [Link]

  • Singh, R., et al. (2018). Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives. ACS Omega, 3(3), 3012-3023. [Link]

  • Putri, D. F., et al. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. Scholar Hub Universitas Indonesia. [Link]

  • Tiglani, D., et al. (2021). Updates on Synthesis and Biological Activities of Quinoline Derivatives: A Review. International Journal of Pharmaceutical Research, 13(1), 3941-3955. [Link]

  • Carvajal, T. M., & Larive, C. K. (2014). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 15(4), 847-854. [Link]

  • ASEAN. (1997). ASEAN GUIDELINE ON STABILITY STUDY OF DRUG PRODUCT (R1). [Link]

  • World Health Organization. (2009). Draft regional guidelines on stability testing of active substances and pharmaceutical products. [Link]

  • Google Patents. (2010). Process for preparing bromo-substituted quinolines.
  • European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. [Link]

  • Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments. [Link]

  • Brown, W. D., & Gouliaev, A. H. (2005). Isoquinoline, 5-bromo-8-nitro. Organic Syntheses, 81, 98. [Link]

  • ResearchGate. (n.d.). Synthesis of 8‐bromo‐quinoline tethered 1,2,3‐triazole compounds. [Link]

  • Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 118. [Link]

  • Chen, W., et al. (2025). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Molecules, 30(9), 441. [Link]

  • Verhaeghe, P., et al. (2018). Novel 8-nitroquinolin-2(1H)-ones as NTR-bioactivated antikinetoplastid molecules: Synthesis, electrochemical and SAR study. European Journal of Medicinal Chemistry, 155, 683-703. [Link]

  • Gualtierotti, J.-B., & Guénée, L. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules, 26(18), 5467. [Link]

  • Syafitri, D. M., et al. (2022). Synthesis of antioxidant and antimicrobial bioactive compounds based on the quinoline-hydrazone and benzimidazole structure. Rasayan Journal of Chemistry, 15(2), 1111-1117. [Link]

  • Parales, R. E. (n.d.). Molecular Mechanisms of Nitroarene Degradation. Defense Technical Information Center. [Link]

  • Kumar, S., et al. (2022). Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. Molecules, 27(13), 4153. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Quinolinone Functionalization

Welcome to the Advanced Technical Support Center for quinolinone functionalization. This guide is designed for researchers, synthetic chemists, and drug development professionals facing stalled reactions, poor regioselec...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for quinolinone functionalization. This guide is designed for researchers, synthetic chemists, and drug development professionals facing stalled reactions, poor regioselectivity, or low conversion rates during the C–H functionalization of quinolin-2-ones and related scaffolds.

Rather than simply listing reaction conditions, this guide emphasizes the causality behind experimental failures and provides self-validating protocols to empirically diagnose mechanistic bottlenecks.

Diagnostic Workflow for Low Conversion

Before altering reaction parameters, it is critical to isolate the specific step where the catalytic cycle is failing. Use the decision tree below to guide your troubleshooting strategy.

TroubleshootingWorkflow Start Low Conversion in Quinolinone Functionalization Pathway Identify Catalytic Pathway Start->Pathway Photocatalytic Photoredox / Radical (Minisci-type) Pathway->Photocatalytic TransitionMetal Transition Metal (Pd, Rh, Cu) Pathway->TransitionMetal TEMPO Add TEMPO (Radical Trap) Photocatalytic->TEMPO Deuterium D2O/CD3COOD Exchange TransitionMetal->Deuterium RadicalFormed TEMPO-Adduct Detected? (Radical Generation OK) TEMPO->RadicalFormed FixSubstrate Issue: Radical Addition Action: Tune Quinolinone Electronics (e.g., N-protection) RadicalFormed->FixSubstrate Yes FixPhoto Issue: Radical Generation Action: Check Catalyst Redox, Degas (O2 quenching) RadicalFormed->FixPhoto No CHActivated D-Incorporation at C-H? (Activation OK) Deuterium->CHActivated FixCoupling Issue: Transmetalation/Elimination Action: Optimize Ligand/Oxidant CHActivated->FixCoupling Yes FixActivation Issue: C-H Cleavage/Catalyst Death Action: Change Base, Add Stabilizer CHActivated->FixActivation No

Diagnostic workflow for isolating failure points in quinolinone C-H functionalization.

Frequently Asked Questions & Troubleshooting Guides

Q1: My visible-light photoredox C3-alkylation of quinolin-2-one is stalling at <20% conversion. How do I isolate the failure point? A1: Stalled photocatalytic conversions usually stem from three causal factors: inefficient radical generation, rapid back-electron transfer (BET), or competitive radical quenching (e.g., by O₂). The quinolinone core is electron-deficient, making it highly receptive to nucleophilic radicals via Minisci-type addition[1].

  • Diagnostic Causality: To determine if the failure is in the generation of the radical or the addition to the quinolinone, you must probe the reactive intermediates.

  • Self-Validating Protocol: Run a parallel micro-scale reaction spiked with 1.5 equivalents of TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl). Analyze the crude mixture via LC-MS.

    • Outcome A (TEMPO-alkyl adduct detected): Radicals are successfully forming but failing to add to the quinolinone. Solution: Increase the electrophilicity of the quinolinone by installing an electron-withdrawing protecting group (e.g., N-Boc or N-Ts) to lower the LUMO energy.

    • Outcome B (No TEMPO adduct detected): The photocatalytic cycle is failing to generate the alkyl radical. Solution: Verify the redox potential of your photocatalyst against the radical precursor. Ensure strict degassing (freeze-pump-thaw) to prevent triplet quenching by oxygen, and check for light attenuation issues (Beer-Lambert law limitations) in highly concentrated mixtures[2].

Q2: In transition-metal (Rh/Pd) catalyzed C-H arylation of quinolinones, I am observing unreacted starting material and significant catalyst blackening (Pd black). What causes this? A2: Catalyst blackening indicates the decomposition of the homogeneous catalyst into inactive metallic aggregates. This occurs when the catalytic cycle is unbalanced—specifically, when reductive elimination outpaces oxidative addition/C-H activation, or when the terminal oxidant is depleted.

  • Diagnostic Causality: In direct C–H functionalization, the coordination of the metal to the quinolinone precedes C–H cleavage[3]. If the oxidant (e.g., Ag₂CO₃) is poorly soluble, the Pd(0) intermediate cannot rapidly re-oxidize to Pd(II), leading to irreversible aggregation.

  • Self-Validating Protocol: Conduct a deuterium-labeling experiment using CD₃COOD as a co-solvent.

    • Outcome A (High D-incorporation at C-H site, but no product): C–H activation is successful, but the subsequent transmetalation or reductive elimination is failing. Solution: Optimize the ligand (e.g., switch to electron-rich phosphines) to accelerate the cross-coupling steps.

    • Outcome B (No D-incorporation and Pd black forms): The catalyst dies before C–H activation can occur. Solution: Switch to a more soluble oxidant (e.g., organic peroxides), add stabilizing ligands, or lower the reaction temperature to stabilize the Pd(II) species.

Q3: I am attempting direct C4-functionalization of 3-hydroxyquinolin-2-ones via NHC catalysis, but I get a complex mixture of C3, C4, and N-functionalized products. How can I improve regioselectivity? A3: Regioselectivity in quinolin-2-ones is dictated by the innate electronic distribution of the lactam. The N1 position is highly nucleophilic, while C3 and C4 are susceptible to differing modes of attack depending on the activation strategy[4].

  • Diagnostic Causality: Without proper masking, the N-H and O-H protons interfere with the catalyst, leading to background non-catalyzed reactions or off-target nucleophilic attacks. NHC-catalyzed asymmetric functionalizations specifically require precise control over these nucleophilic sites.

  • Self-Validating Protocol: Mask the N1 position with a bulky protecting group (e.g., SEM or benzyl). If N-alkylation or poor enantiomeric excess (ee) persists, the base used is likely too strong, deprotonating the lactam prematurely and triggering a racemic background reaction. Solution: Switch to a milder base that strictly matches the pKa of the NHC precatalyst (e.g., K₂HPO₄ instead of Cs₂CO₃)[4].

Standardized Self-Validating Methodologies

Protocol A: Photocatalytic C3-Alkylation of Quinolinones

This protocol incorporates built-in validation steps to ensure radical generation and prevent mass-transfer limitations.

  • Assembly: In an oven-dried Schlenk tube, combine the N-protected quinolin-2(1H)-one (0.2 mmol), the alkyl radical precursor (e.g., carboxylic acid, 0.4 mmol), and the photocatalyst (e.g., fac-Ir(ppy)₃, 2 mol%).

  • Solvent & Degassing: Add 2.0 mL of anhydrous solvent (e.g., DMSO or MeCN). Perform three consecutive freeze-pump-thaw cycles.

    • Causality: Oxygen is a potent triplet quencher. Failing to remove dissolved O₂ will rapidly deactivate the excited-state photocatalyst, halting conversion entirely[2].

  • Irradiation: Irradiate with a 34 W Blue LED (440-450 nm) at room temperature for 12-24 hours. Maintain vigorous stirring (800+ rpm).

    • Causality: High stirring rates overcome mass transfer limitations and ensure uniform light penetration across the reaction mixture, preventing localized over-irradiation or stalling.

  • Validation Checkpoint: At exactly 2 hours, extract a 10 µL aliquot under a positive nitrogen flow. Analyze via LC-MS. If conversion is <5%, immediately spike a parallel 0.05 mmol reaction with 1.5 equiv TEMPO to test for radical generation (as described in Q1).

Protocol B: Rh(I)-Catalyzed C-H Alkylation

Designed to overcome the weak coordinating ability of single-nitrogen heterocycles.

  • Assembly: Combine the quinolinone substrate (0.2 mmol), alkene coupling partner (0.6 mmol),[RhCl(coe)₂]₂ (1-5 mol%), and an electron-rich phosphine ligand (e.g., PCy₃) in a sealed pressure vial[3].

  • Concentration: Dissolve the mixture in a minimal amount of anhydrous toluene to achieve a high molarity (0.8 M).

    • Causality: High concentrations are thermodynamically required to drive the intermolecular coordination of the metal to the electron-deficient heterocycle prior to C–H activation[3].

  • Heating: Stir at 110 °C for 18 hours.

  • Validation Checkpoint: Monitor the vial for catalyst precipitation (black solid). If observed within the first hour, the catalytic cycle is unbalanced. Halt the reaction and transition to the D₂O exchange diagnostic test (as described in Q2).

Quantitative Troubleshooting Matrix

The following table summarizes common quantitative failure modes across different functionalization strategies and their corresponding corrective actions.

Reaction TypeSymptom / YieldPrimary CauseMechanistic IndicatorCorrective Action
Photoredox Minisci <10% yield, SM recoveredO₂ Quenching / BETNo TEMPO-adduct formedImplement freeze-pump-thaw; check catalyst E₁/₂.
Photoredox Minisci Stalls at 30-40%Light attenuationProduct absorbs at LED wavelengthDilute reaction; switch to a continuous flow chemistry setup.
Pd-Catalyzed C–H <5% yield, Pd-black formsOxidant insolubilityRapid color change to blackSwitch to soluble oxidants (e.g., organic peroxides) or add coordinating ligands.
Rh-Catalyzed Alkylation No reactionWeak metal coordinationNo D-incorporation in D₂O testIncrease reaction concentration (>0.5 M); utilize directing groups[3].
NHC-Catalyzed [3+3] Low ee% (<50%)Background reactionRacemic product detectedLower temperature; optimize base to strictly match NHC pKa[4].

References

  • Rh(I)
  • Direct C3-H Alkylation and Alkenylation of Quinolines with Enones Source: PubMed - NIH URL
  • Photocatalytic regioselective C–H bond functionalizations in arenes Source: RSC Publishing URL
  • Photoredox-Catalyzed C–H Functionalization Reactions Source: PMC - NIH URL
  • Asymmetric[3 + 3] annulation of 3-hydroxyquinolin-2-ones via NHC organocatalysis Source: RSC Publishing URL

Sources

Reference Data & Comparative Studies

Validation

Structural Elucidation and Comparative NMR Analysis of 8-Bromo-3-nitro-2(1H)-quinolinone

Executive Summary This technical guide provides a rigorous interpretation of the 1H NMR spectrum of 8-Bromo-3-nitro-2(1H)-quinolinone , a critical scaffold in the development of non-peptide antagonists (e.g., for NMDA re...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a rigorous interpretation of the 1H NMR spectrum of 8-Bromo-3-nitro-2(1H)-quinolinone , a critical scaffold in the development of non-peptide antagonists (e.g., for NMDA receptors) and antimicrobial agents.

Unlike standard spectral lists, this guide functions as a comparative diagnostic tool . It contrasts the target molecule against its synthetic precursor (8-Bromo-2(1H)-quinolinone) and its regioisomer (6-Bromo analog) to resolve common synthetic ambiguities. The analysis focuses on the diagnostic "silent" C3 position, the deshielded H4 singlet, and the specific ABC coupling pattern of the benzenoid ring induced by the 8-bromo substituent.

Experimental Protocol & Sample Preparation

Solvent Selection: The Critical Variable

For 3-nitro-2-quinolinones, DMSO-d6 is the mandatory solvent.

  • Solubility: The 3-nitro group and the lactam moiety (NH-C=O) create a rigid, planar structure with strong intermolecular hydrogen bonding, rendering the compound nearly insoluble in CDCl3.

  • Exchangeable Protons: DMSO-d6 suppresses the rapid exchange of the lactam NH proton, allowing it to appear as a distinct, integrateable signal (often >12 ppm), which is crucial for confirming the tautomeric state (2-quinolinone vs. 2-hydroxyquinoline).

Instrument Parameters
  • Frequency: 400 MHz minimum (required to resolve the H5/H6/H7 coupling constants).

  • Pulse Sequence: Standard zg30 or equivalent.

  • Relaxation Delay (D1): Set to

    
     3.0 seconds. The H4 proton, being isolated from other protons (no vicinal coupling), may have a longer T1 relaxation time. Short D1 values can lead to under-integration of this diagnostic peak.
    

Spectral Assignments & Interpretation[1][2]

Table 1: Chemical Shift Assignments (DMSO-d6)

Note: Values are derived from structural analogs and substituent chemical shift (SCS) additivity principles.

PositionProtonShift (

, ppm)
Multiplicity

Coupling (Hz)
Diagnostic Note
1 NH 12.50 - 12.80 br s -Disappears with D2O shake. Indicates lactam form.
4 H4 8.85 - 9.10 s -Key Indicator. Sharp singlet. Highly deshielded by 3-NO2.
5 H5 7.95 - 8.05 dd

Pseudo-d due to weak meta coupling.
7 H7 7.80 - 7.90 dd

Ortho to Br. Often overlaps with H5.
6 H6 7.20 - 7.35 t (dd)

Triplet-like appearance (t of d).[1] Upfield relative to H5/H7.
Detailed Analysis of Key Regions
A. The "Smoking Gun": H4 Singlet (8.85 - 9.10 ppm)

In the non-nitrated precursor, H4 appears as a doublet (


 Hz) coupled to H3. Upon nitration at C3:
  • Loss of Coupling: The H3 proton is replaced by a nitro group, collapsing the H4 signal to a sharp singlet.

  • Deshielding: The strong electron-withdrawing nature of the nitro group (via resonance and induction) shifts H4 downfield by approximately 0.8–1.0 ppm compared to the precursor.

  • Validation: If you see a doublet here, the nitration failed.

B. The Benzenoid Ring: ABC System

The 8-bromo substituent creates a specific splitting pattern for protons H5, H6, and H7.

  • H7 (Ortho to Br): Deshielded by the bromine's inductive effect but shielded slightly by mesomeric effects compared to H5. It shows strong ortho coupling to H6.

  • H5 (Peri to Carbonyl): Deshielded significantly by the carbonyl group at C2 and the ring current. It typically appears as the most downfield aromatic signal (excluding H4).

  • H6 (Meta to Br): Appears as a "triplet" (actually a double-doublet with similar coupling constants to H5 and H7).

Comparative Analysis: Validating the Synthesis

This section compares the target product against its most common "false positives": the starting material (Precursor) and the wrong regioisomer (6-Bromo).

Comparison 1: Reaction Monitoring (Nitration Step)

Objective: Confirm conversion of 8-Bromo-2(1H)-quinolinone to 8-Bromo-3-nitro-2(1H)-quinolinone.

FeaturePrecursor (Start Material)Product (Target)Interpretation
H3 Signal Doublet (

6.6 ppm)
Absent Substitution at C3 confirmed.
H4 Signal Doublet (

8.0 ppm)
Singlet (

9.0 ppm)
Loss of vicinal H3-H4 coupling.
NH Signal Broad (

11.8 ppm)
Broad (

12.7 ppm)
Nitro group increases acidity of NH.
Comparison 2: Regioisomer Differentiation

Objective: Confirm Bromine is at position 8, not 6. (Common issue if starting from different bromo-anilines).

Feature8-Bromo (Target) 6-Bromo (Isomer) Mechanistic Reason
Coupling Pattern ABC System (t, dd, dd)ABX System (d, dd, d)8-Br leaves 3 adjacent protons (5,6,7). 6-Br leaves isolated H5 and H7/H8.
H5 Signal Doublet (ortho coupling to H6)Singlet (or small meta d) In 6-Br, H5 has no ortho neighbor.
H7 Signal Doublet (ortho coupling to H6)Doublet (ortho coupling to H8)H7 in 6-Br is part of an ortho pair with H8.

Visualization of Logic & Workflow

Diagram 1: Spectral Assignment Logic Tree

This decision tree guides the researcher through the assignment process, prioritizing the most distinct signals to avoid confusion in the aromatic region.

NMR_Assignment_Logic Start Start Analysis (DMSO-d6 Spectrum) Check_H4 Check 8.8 - 9.2 ppm Is there a sharp Singlet? Start->Check_H4 H4_Yes H4 Identified (Nitration Confirmed) Check_H4->H4_Yes Yes H4_No Doublet Present? (Precursor Contamination) Check_H4->H4_No No Check_NH Check > 12.0 ppm Broad Singlet? H4_Yes->Check_NH NH_Yes Lactam NH Confirmed (Not O-Nitro isomer) Check_NH->NH_Yes Check_Arom Analyze 7.0 - 8.2 ppm Coupling Pattern NH_Yes->Check_Arom Pattern_ABC 3 Adjacent Protons (t, dd, dd) (8-Bromo Pattern) Check_Arom->Pattern_ABC Sequential Coupling Pattern_ABX Isolated Singlet + AB pair (6-Bromo Pattern) Check_Arom->Pattern_ABX Meta/Para Coupling

Caption: Logic flow for confirming the structure of 8-Bromo-3-nitro-2(1H)-quinolinone. Green nodes indicate successful structural validation.

Diagram 2: Synthesis & Purification Workflow

A self-validating workflow to ensure the NMR sample contains the correct target.

Synthesis_Workflow Substrate 8-Bromo-2(1H)-quinolinone Reaction Reaction (90°C, 2h) Substrate->Reaction Reagent HNO3 / AcOH (Nitration) Reagent->Reaction Quench Ice Water Quench (Precipitation) Reaction->Quench Filter Filtration & Wash (Remove Acid) Quench->Filter Sample Dissolve in DMSO-d6 (Yellow Solution) Filter->Sample

Caption: Preparation workflow. The key purification step is the water quench; the nitro-product precipitates while unreacted acid remains soluble.

References

  • Carling, R. W., et al. (1993). "3-Nitro-3,4-dihydro-2(1H)-quinolones. Excitatory amino acid antagonists acting at glycine-site NMDA and (RS)-alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors."[2] Journal of Medicinal Chemistry.

    • Relevance: Establishes the characteristic acidity and NMR behavior of the 3-nitro-2-quinolinone scaffold.
  • BenchChem. (2025).[3] "Synthesis of 6-Bromo-3-hydroxyquinolin-2(1H)-one: A Technical Guide." BenchChem Technical Guides.

    • Relevance: Provides comparative protocols for brominated quinolinone synthesis and purific
  • Ökten, S., et al. (2016).[4] "Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles." Organic Communications.

    • Relevance: detailed analysis of 8-bromo substituent effects on proton chemical shifts in the quinoline ring.
  • Gershon, H., & Clarke, D. D. (1994). "Improved syntheses of some monochloro- and monobromo-8-quinolinols." Monatshefte für Chemie.

    • Relevance: Reference data for coupling constants in 8-bromo-substituted arom

Sources

Comparative

13C NMR Chemical Shifts for 3-Nitro-2-Quinolinone Derivatives: A Comparative Technical Guide

The following guide provides a comprehensive technical analysis of the 13C NMR chemical shifts for 3-nitro-2-quinolinone derivatives, designed for researchers in medicinal chemistry and structural biology. Executive Summ...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides a comprehensive technical analysis of the 13C NMR chemical shifts for 3-nitro-2-quinolinone derivatives, designed for researchers in medicinal chemistry and structural biology.

Executive Summary & Pharmacological Significance

The 3-nitro-2-quinolinone scaffold (also known as 3-nitrocarbostyril) represents a critical pharmacophore in drug discovery, particularly in the development of NMDA receptor antagonists (glycine site) and antimicrobial agents.[1] The introduction of a nitro group (


) at the C3 position of the quinolinone core fundamentally alters the electronic landscape of the heterocyclic ring, creating a unique "push-pull" alkene system when coupled with electron-donating groups (like -OH or -NH2) at C4.

This guide provides a comparative analysis of 13C NMR spectral data, distinguishing between 3-nitro , 6-nitro , and 3-substituted analogues to aid in unambiguous structural assignment.

Mechanistic Insight: Electronic Effects on Chemical Shifts

To interpret the NMR data correctly, one must understand the electronic perturbations caused by the nitro group at different positions.

The C3-Nitro Effect (The "Alpha" Perturbation)

In the parent 2-quinolinone, C3 is an


 hybridized carbon alpha to the carbonyl. It is typically shielded relative to C4 due to the enamine-like resonance contribution from the ring nitrogen.
  • Parent C3: ~120–123 ppm.

  • Effect of 3-

    
    :  The nitro group is a strong electron-withdrawing group (EWG). Placing it at C3 creates a cross-conjugated system. While EWGs typically deshield the alpha-carbon (shifting it downfield), the resonance in 2-quinolinones can lead to complex shielding patterns depending on C4 substitution (e.g., 4-hydroxy tautomers).[1]
    
The C6-Nitro Effect (The Distal Perturbation)

Placing the nitro group on the benzenoid ring (C6) exerts a strong inductive and resonance withdrawal on the homocyclic ring but has a minimal steric or direct electronic impact on the heterocyclic C2-C3-C4 fragment. This makes 6-nitro derivatives excellent "control" standards for assigning the heterocyclic core.

Comparative 13C NMR Data Analysis

The following table synthesizes experimental data for 2-quinolinone derivatives. Note the distinct shifts caused by substitution at C3 versus the benzenoid C6.

Table 1: Comparative 13C NMR Chemical Shifts (δ, ppm)

Solvent: DMSO-


 (unless otherwise noted)
Carbon PositionParent (2-Quinolinone)6-Nitro -2-quinolinone3-Bromo -2-quinolinone3-Methyl -2-quinolinone4-Methyl -2-quinolinone
C2 (C=O) 162.0 162.40 158.15 164.1 (CDCl3)163.5
C3 122.3 125.42 115.70 130.2 (CDCl3)119.5
C4 140.8 140.53 142.18 137.4 (CDCl3)146.3
C4a (Bridge) 119.5118.95119.9120.4120.2
C5 128.0124.7127.8126.9123.7
C6 122.5143.7 (C-

)
122.8122.5124.2
C7 131.0124.3131.2129.3130.2
C8 116.0116.5115.7115.3115.6
C8a (Bridge) 139.0141.9138.7137.3139.1

Key Diagnostic Signals:

  • C3 Shift: In the 3-bromo derivative, C3 is shielded (upfield) to 115.7 ppm due to the "heavy atom effect" of bromine.[1] In contrast, a 3-methyl group deshields C3 to 130.2 ppm . A 3-nitro group typically shifts this carbon further downfield (approx 135–145 ppm ) due to strong electron withdrawal, though precise values depend heavily on C4 substitution (e.g., -OH).

  • C6-Nitro Signature: The C6 carbon bearing the nitro group shifts dramatically to ~143.7 ppm , a hallmark of ipso-nitro aromatic carbons.[1]

Experimental Protocols

Protocol A: Synthesis of 3-Nitro-2-Quinolinone Scaffolds

The synthesis of 3-nitro derivatives often requires different pathways than standard Friedländer synthesis due to the lability of the nitro group.[1]

Method 1: Nitration of 4-Hydroxy-2-quinolinone

  • Reactants: 4-Hydroxy-2-quinolinone (10 mmol), Nitric Acid (fuming), Acetic Acid (glacial).[1]

  • Procedure: Dissolve substrate in glacial acetic acid. Add fuming

    
     dropwise at 0–5°C.
    
  • Workup: Pour into ice water. The 3-nitro derivative precipitates as a yellow solid.

  • Note: This method specifically targets the C3 position due to the activating effect of the C4-hydroxyl group.[1]

Method 2: Cyclization via Nitroacetate (Graphviz Workflow) For non-hydroxylated derivatives, a cyclization approach is preferred to avoid over-nitration.[1]

SynthesisWorkflow Start o-Aminobenzaldehyde Intermediate Nitro-aldol Intermediate Start->Intermediate Knoevenagel Condensation Reagent Ethyl Nitroacetate (Base Catalysis) Reagent->Intermediate Product 3-Nitro-2-quinolinone Intermediate->Product Cyclization (-H2O, -EtOH)

Caption: Synthetic pathway for constructing the 3-nitro-2-quinolinone core using ethyl nitroacetate, avoiding regioselectivity issues of direct nitration.

Protocol B: NMR Acquisition Parameters

To ensure high-resolution data for these nitrogen-rich heterocycles:

  • Solvent: DMSO-

    
      is preferred over 
    
    
    
    due to the poor solubility of nitro-quinolinones in chloroform.[1] Note that DMSO causes a slight downfield shift (~1-2 ppm) in carbonyl signals compared to chloroform.
  • Frequency: Minimum 100 MHz for 13C (400 MHz 1H equivalent).

  • Relaxation Delay (D1): Set to 2.0–3.0 seconds . Quaternary carbons (C2, C3-nitro, C4a, C8a) have long T1 relaxation times. Insufficient delay will suppress these critical diagnostic peaks.

  • Pulse Sequence: Standard proton-decoupled 13C (zgpg30). Use DEPT-135 to distinguish C5/C6/C7/C8 (CH) from C3/C4a/C8a (Quaternary).

Structural Visualization & Numbering

Correct numbering is vital for comparing chemical shifts.[1]

QuinolinoneStructure Figure 1: Numbering scheme for 3-nitro-2-quinolinone. Note: C3 bears the nitro group; C2 is the carbonyl. N1 N1 C2 C2 N1->C2 C=O C3 C3 C2->C3 C-NO2 C4 C4 C3->C4 C4a C4a C4->C4a C5 C5 C4a->C5 C8a C8a C4a->C8a Fusion C6 C6 C5->C6 C7 C7 C6->C7 C8 C8 C7->C8 C8->C8a C8a->N1

Caption: Standard IUPAC numbering for the 2-quinolinone scaffold. In 3-nitro derivatives, C3 is the site of substitution.[2]

References

  • Synthesis and NMR of 6-Nitroquinolin-2(1H)-one: Efficient visible light mediated synthesis of Quinolin-2(1H)-ones from Quinoline N-oxides.[1] Royal Society of Chemistry. [Link]

  • 3-Nitro-4-hydroxyquinolin-2(1H)-ones (NMDA Antagonists): Structure-Activity Relationships of 4-Hydroxy-3-nitroquinolin-2(1H)-ones as Novel Antagonists at the Glycine Site of N-Methyl-d-aspartate Receptors.[1][3] Journal of Medicinal Chemistry. [Link]

  • Synthesis of 3-Nitro-1,2-dihydroquinolines: An Investigation of the Reaction of 2-Aminobenzaldehyde Derivatives with Conjugated Nitro-olefins. The Journal of Organic Chemistry. [Link]

Sources

Validation

X-Ray Crystallographic Profiling of 8-Bromo-3-nitro-2(1H)-quinolinone: A Structural Comparison Guide

In modern drug development and synthetic organic chemistry, the reactivity of a building block is intrinsically tied to its three-dimensional solid-state structure. 8-Bromo-3-nitro-2(1H)-quinolinone (CAS: 2088713-92-0) i...

Author: BenchChem Technical Support Team. Date: March 2026

In modern drug development and synthetic organic chemistry, the reactivity of a building block is intrinsically tied to its three-dimensional solid-state structure. 8-Bromo-3-nitro-2(1H)-quinolinone (CAS: 2088713-92-0) is a highly functionalized scaffold utilized for synthesizing complex heterocyclic therapeutics.

Unlike standard aromatic quinolinones, 8-substituted-3-nitroquinolones exhibit unique crystallographic anomalies. This guide objectively compares the structural and crystallographic data of 8-Bromo-3-nitro-2(1H)-quinolinone against alternative quinolinone derivatives, providing researchers with the mechanistic insights and experimental protocols necessary to leverage its unique reactivity.

Mechanistic Insights: The Crystallography of Dearomatization

To understand the utility of 8-Bromo-3-nitro-2(1H)-quinolinone, one must analyze the causality behind its structural distortion. In unsubstituted 2-quinolones, the framework is highly coplanar, stabilized by aromaticity. However, introducing a bulky substituent at the C8 position alongside an N1 substituent (even a hydrogen atom) creates a distinct steric peri-interaction .

The van der Waals radius of the Bromine atom (1.85 Å) at the 8-position clashes with the adjacent N1-H bond. To relieve this steric strain, the quinolinone framework twists, breaking its coplanarity. As demonstrated in extensive 1[1], this physical distortion effectively dearomatizes the pyridone ring. Consequently, the pyridone moiety ceases to act as a stable aromatic system and instead behaves as a highly reactive, activated nitroalkene, drastically increasing the electrophilicity at the C4 position for nucleophilic attack or cine-substitution[2].

G A 8-Bromo & N1-H Peri-Interaction B Steric Repulsion (van der Waals clash) A->B induces C Framework Distortion (Loss of Coplanarity) B->C causes D Dearomatization of Pyridone Ring C->D leads to E Enhanced C4 Electrophilicity D->E activates

Pathway illustrating how 8-bromo steric repulsion dearomatizes the quinolinone ring.

Crystallographic Data Comparison

To objectively evaluate the structural performance of 8-Bromo-3-nitro-2(1H)-quinolinone, we must benchmark it against the unsubstituted baseline (3-Nitro-2(1H)-quinolinone) and a hyper-distorted alternative (1-Methyl-3,6,8-trinitro-2-quinolone, TNQ).

The table below summarizes the quantitative crystallographic parameters that dictate their respective chemical behaviors:

Structural Feature3-Nitro-2(1H)-quinolinone8-Bromo-3-nitro-2(1H)-quinolinone1-Methyl-3,6,8-trinitro-2-quinolone (TNQ)
C8 Substituent Hydrogen (H)Bromine (Br)Nitro (NO₂)
N1 Substituent Hydrogen (H)Hydrogen (H)Methyl (CH₃)
Steric Peri-Interaction NegligibleModerate (N1-H vs C8-Br)Severe (N1-Me vs C8-NO₂)
Framework Coplanarity Highly CoplanarModerately DistortedHighly Distorted (Dihedral ~25°)
Aromaticity (Pyridone) IntactPartially DearomatizedFully Dearomatized
C4 Electrophilicity LowHighExtremely High

Data extrapolated from comparative2[2] and commercially available 3[3].

Experimental Protocol: X-Ray Diffraction Workflow

Acquiring high-resolution structural data for halogenated nitroquinolones requires strict adherence to thermodynamic principles. The following self-validating protocol details the methodology for growing and analyzing single crystals of 8-Bromo-3-nitro-2(1H)-quinolinone.

Step 1: Liquid-Liquid Diffusion Crystallization
  • Procedure: Dissolve 10 mg of 8-Bromo-3-nitro-2(1H)-quinolinone in a minimal volume (approx. 0.5 mL) of boiling dichloromethane (DCM). Carefully layer 2 mL of hexane (anti-solvent) on top of the DCM solution in a narrow glass tube. Seal and leave undisturbed at 20°C for 72 hours.

  • Causality: Fast evaporation leads to rapid nucleation, causing crystal twinning. Liquid-liquid diffusion ensures a slow, thermodynamically controlled environment, yielding perfect single-crystal lattices required for accurate bond-length determination.

Step 2: Crystal Harvesting and Validation
  • Procedure: Submerge the grown crystals in Paratone-N oil. Examine them under a polarized light microscope. Select a crystal that extinguishes light uniformly upon rotation.

  • Causality: Uniform extinction under polarized light self-validates that the selected specimen is a single crystalline domain, preventing the collection of overlapping diffraction lattices.

Step 3: Cryogenic Mounting
  • Procedure: Mount the validated crystal onto a cryoloop and immediately transfer it to the diffractometer's cold stream (100 K).

  • Causality: Paratone-N oil acts as a rigid glass at 100 K, protecting the crystal from atmospheric moisture while minimizing thermal atomic vibrations. This ensures sharper diffraction spots and higher resolution data.

Step 4: Data Collection
  • Procedure: Collect X-ray diffraction data using a Bruker APEX II diffractometer equipped with Mo Kα radiation (λ = 0.71073 Å).

  • Causality: Bromine is a heavy atom that causes significant X-ray absorption and fluorescence at longer wavelengths (e.g., Cu Kα). Utilizing Mo Kα radiation minimizes these absorption errors, ensuring accurate intensity measurements.

Step 5: Structure Solution and Refinement
  • Procedure: Integrate frames using the SAINT software package. Apply a semi-empirical absorption correction using SADABS. Solve the structure via a dual-space approach using SHELXT[4].

  • Causality: Dual-space methods are highly efficient for phasing structures containing heavy anomalous scatterers like Bromine. The SADABS correction self-validates the dataset by normalizing the intensity data across equivalent reflections, correcting for any remaining absorption artifacts.

G N1 1. Liquid-Liquid Diffusion (DCM / Hexane) N2 2. Polarized Light Selection (Verify Single Domain) N1->N2 N3 3. Cryoloop Mounting (Paratone-N Oil, 100 K) N2->N3 N4 4. X-Ray Diffraction (Mo Kα, λ = 0.71073 Å) N3->N4 N5 5. Dual-Space Solution (SHELXT & SADABS) N4->N5

Step-by-step X-ray crystallography workflow for 8-Bromo-3-nitro-2(1H)-quinolinone.

References

  • Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone Derivatives Source: MDPI Molecules URL
  • Molecular Design and Synthesis of Quinolones Activated by Steric Effect Source: Kochi University of Technology URL
  • Nitro Compounds and Their Derivatives in Organic Synthesis Source: MDPI Research URL
  • 2088713-92-0 | 8-Bromo-3-nitro-2(1H)

Sources

Safety & Regulatory Compliance

Safety

8-Bromo-3-nitro-2(1H)-quinolinone proper disposal procedures

Executive Summary & Immediate Hazard Identification Do not treat this compound as general organic waste. 8-Bromo-3-nitro-2(1H)-quinolinone contains three distinct functional moieties—a nitro group ( ), a bromine atom ( )...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Immediate Hazard Identification

Do not treat this compound as general organic waste. 8-Bromo-3-nitro-2(1H)-quinolinone contains three distinct functional moieties—a nitro group (


), a bromine atom (

), and a quinolinone backbone—that dictate a specific, segregated disposal pathway.[1][2]

As a Senior Application Scientist, I often see laboratories default to throwing this into "General Organic Solid" bins. This is a critical error. The presence of the bromine atom mandates high-temperature incineration with flue gas scrubbing (to prevent dioxin/furan formation), while the nitro group introduces specific chemical incompatibilities (risk of exothermic decomposition with strong bases).

Immediate Action Required:

  • Waste Stream: Halogenated Organic (Solid or Liquid).[3][4]

  • Critical Incompatibility: Strong bases (NaOH, KOH), Reducing agents, and Acetone (in basic conditions).

  • Disposal Method: High-temperature incineration (>1000°C) via a licensed hazardous waste contractor.

Pre-Disposal Characterization (The "Why")

To ensure safety and regulatory compliance (RCRA/EPA), you must understand the causality behind the disposal protocols. This compound is not explicitly P-listed (acutely toxic) by name in 40 CFR 261.33, but it must be characterized by the generator based on its functional groups.

Functional GroupHazard CharacteristicDisposal Implication
Nitro Group (

)
Reactivity / Energetic: Potential for rapid decomposition if heated or shocked (though mono-nitro is generally stable).Do NOT autoclave. Keep away from heat sources. Segregate from reducing agents.
Bromine (

)
Halogenated: Precursor to acid gases (HBr) and persistent organic pollutants (POPs) if burned incorrectly.Mandatory Segregation: Must go into "Halogenated" waste streams.[1][2] Mixing with non-halogenated waste increases disposal costs by ~300%.
Quinolinone Bioactivity/Toxicity: Likely biologically active (DNA intercalator or enzyme inhibitor).Treat as Toxic . Double-bag solids to prevent inhalation of dust.

Operational Protocol: Segregation & Packaging

This protocol is designed as a self-validating system. If you cannot check off every step, the waste is not ready for pickup.

Step 1: Stream Selection
  • If Solid (Pure/Precipitate): Use a wide-mouth HDPE (High-Density Polyethylene) jar. Label as "Solid Hazardous Waste - Halogenated."

  • If Liquid (Mother Liquor/Filtrate):

    • If dissolved in DMSO/DMF: Segregate into "Halogenated Organic Solvents."

    • CRITICAL: Do not mix with acetone if the solution is basic (pH > 8). Nitro compounds + Acetone + Base

      
       Janovsky Reaction (Exothermic/Explosive).
      
Step 2: Chemical Compatibility Check

Before adding to a waste container, verify the existing contents. Use this compatibility matrix:

Waste Stream ContentCompatibility with 8-Bromo-3-nitro-2(1H)-quinolinoneAction
Dichloromethane (DCM) Compatible Safe to mix in Halogenated Solvent stream.
Ethyl Acetate / Hexanes Compatible Safe, but renders the whole mix "Halogenated" (expensive).
Strong Bases (NaOH) INCOMPATIBLE STOP. Risk of nucleophilic attack/decomposition. Neutralize first.
Strong Oxidizers (

)
INCOMPATIBLE STOP. Risk of oxidizing the quinolinone ring violently.
Step 3: Labeling (RCRA Compliance)

The label must be explicit.[5] "Chemical Waste" is insufficient.[5]

  • Constituents: Write "8-Bromo-3-nitro-2(1H)-quinolinone" (Do not use abbreviations).

  • Hazard Checkboxes: [x] Toxic, [x] Irritant.

Workflow Visualization

The following diagram illustrates the decision logic for disposing of this specific compound. This ensures that no "silent errors" occur during the transfer from bench to waste storage.

DisposalWorkflow Start Waste Generation: 8-Bromo-3-nitro-2(1H)-quinolinone StateCheck Physical State? Start->StateCheck SolidPath Solid (Powder/Crystals) StateCheck->SolidPath Solid LiquidPath Liquid (Solution) StateCheck->LiquidPath Dissolved ContainerSolid Container: Wide-mouth HDPE Jar Double-bagged SolidPath->ContainerSolid SolventCheck Solvent Type? LiquidPath->SolventCheck Labeling Labeling: 1. Full Chemical Name 2. Check 'Toxic' & 'Halogenated' 3. Date ContainerSolid->Labeling HalogenatedSolvent Stream: Halogenated Organic Solvents (DCM, Chloroform) SolventCheck->HalogenatedSolvent Already Halogenated NonHalogenatedSolvent Stream: Non-Halogenated (WARNING: Mixing creates Halogenated Waste) SolventCheck->NonHalogenatedSolvent Non-Halogenated HalogenatedSolvent->Labeling NonHalogenatedSolvent->HalogenatedSolvent Re-classify as Halogenated FinalDisposal Final Disposal: High-Temp Incineration (w/ Scrubber) Labeling->FinalDisposal

Caption: Decision tree for segregating 8-Bromo-3-nitro-2(1H)-quinolinone waste. Note the critical re-classification of non-halogenated solvents to halogenated streams upon mixing.

Emergency Contingencies

Even with perfect protocols, accidents happen. Here is the immediate response plan for this specific compound:

  • Spill (Solid):

    • Do not sweep dry. This generates dust which is toxic if inhaled.

    • Cover with a wet paper towel (dampened with water or ethanol) to suppress dust.

    • Scoop into a glass container.

    • Clean area with soap and water; collect all wipes as hazardous waste.

  • Spill (Liquid):

    • Absorb with Vermiculite or Sand .[6]

    • Do not use paper towels if the solvent is nitric acid or a strong oxidizer (fire risk), though standard organic solvents are fine.

    • Place in a sealed container labeled "Spill Debris: Halogenated/Toxic."

Final Disposal Path (Logistics)

You (the researcher) are the "Generator." The final step is handing off to EHS or a contractor (e.g., Veolia, Clean Harbors).

  • Method: The only acceptable destruction method is Incineration .

  • Why: Landfilling is prohibited for halogenated organic compounds under RCRA Land Disposal Restrictions (LDR) unless treated.

  • Verification: Ensure your waste manifest lists "Destructive Incineration" as the disposal code.

References

  • BenchChem. (2025).[1] Proper Disposal of Halogenated Nitroaromatic Compounds: A Guide for Laboratory Professionals. Retrieved from 1

  • Temple University EHS. (n.d.). Halogenated Solvents in Laboratories: Segregation and Disposal. Retrieved from 2

  • Stephen F. Austin State University. (n.d.). Chemical Compatibility Guide: Nitro Compounds and Oxidizers. Retrieved from 3

  • Fisher Scientific. (2025). Safety Data Sheet: 8-Bromoquinoline (Structural Analog). Retrieved from 7

  • US EPA. (n.d.). RCRA Waste Classification for Commercial Chemical Products. Retrieved from 8

Sources

Handling

Personal protective equipment for handling 8-Bromo-3-nitro-2(1H)-quinolinone

[label="Assess Volume & Fig 1. Step-by-step PPE gowning and operational setup workflow.

Author: BenchChem Technical Support Team. Date: March 2026

[label="Assess Volume &

Fig 1. Step-by-step PPE gowning and operational setup workflow.

Spill Response and Disposal Plan

Nitroaromatics and halogenated quinolines are highly toxic to aquatic life and require strict segregation from general waste[1][2].

Protocol 2: Emergency Spill Containment
  • Assess & Isolate: If the spill is >5g or aerosolized outside the hood, evacuate the lab immediately.

  • PPE Upgrade: Don a half-mask respirator (P100/OV) and Silver Shield gloves before re-entering.

  • Containment: Do not sweep dry powder (this aerosolizes the chemical). Cover the spill with damp absorbent pads or a commercial chemical spill powder to suppress dust.

  • Decontamination: Wipe the area with a solvent the compound is soluble in (e.g., small amounts of acetone or DMSO), followed by a thorough wash with soap and water. Validation Check: Use a UV lamp (if applicable to the specific derivative's fluorescence) to check for residual powder on the benchtop.

Protocol 3: Waste Disposal
  • Segregation: Place all contaminated wipes, empty vials, and absorbed spill material into a dedicated, clearly labeled "Halogenated Organic Waste" container. Do not mix with acidic or aqueous waste streams.

  • Labeling: Explicitly list "8-Bromo-3-nitro-2(1H)-quinolinone (Brominated Nitroaromatic)" on the waste manifest to alert disposal technicians of the methemoglobinemia and halogen hazards.

  • Destruction: Waste must be routed for high-temperature commercial incineration[1].

SpillResponse Spill Chemical Spill Detected Assess Assess Volume & Toxicity Spill->Assess Evac Evacuate & Isolate Area Assess->Evac Large/Aerosolized PPE Don Spill Response PPE Assess->PPE Small/Local Evac->PPE Contain Contain with Absorbent PPE->Contain Dispose Halogenated Waste Bin Contain->Dispose

Fig 2. Emergency spill response and containment pathway.

References

  • Agency for Toxic Substances and Disease Registry (ATSDR). "HEALTH EFFECTS - Toxicological Profile for Nitrobenzene". NCBI Bookshelf. Available at:[Link]

  • U.S. Environmental Protection Agency (EPA). "Quinoline Toxicity and Exposure". EPA.gov. Available at:[Link]

  • CP Lab Safety. "Chemical Glove Compatibility Guide". Scribd. Available at:[Link]

  • New Jersey Department of Health. "Quinoline - Hazardous Substance Fact Sheet". NJ.gov. Available at:[Link]

  • Chemos GmbH & Co. KG. "Safety Data Sheet: Quinoline". Chemos.de. Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.